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Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to 1-[(6-Fluoropyridin-3-YL)methyl]piperazine: Synthesis, Predicted Properties, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals Introduction The piperazine moiety is a ubiquitous scaffold in medicinal chemistry, recognized for its ability to impart favorable pharmacokinetic propertie...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

The piperazine moiety is a ubiquitous scaffold in medicinal chemistry, recognized for its ability to impart favorable pharmacokinetic properties and to serve as a versatile linker for pharmacophoric groups.[1][2] Its presence in a multitude of FDA-approved drugs underscores its significance in modern drug discovery.[1][3] This guide focuses on a specific, novel piperazine derivative: 1-[(6-Fluoropyridin-3-YL)methyl]piperazine .

A comprehensive search of chemical databases and scientific literature indicates that this compound is not yet a cataloged substance and, therefore, does not have an assigned CAS number. This guide is designed to serve as a forward-looking technical resource for researchers interested in the synthesis and potential utility of this and similar compounds. We will provide a proposed synthetic pathway, predict its key physicochemical properties, and explore its potential applications in drug discovery, drawing insights from structurally related molecules.

Chemical Structure and Nomenclature

The core structure of the topic compound consists of a piperazine ring N-substituted with a methyl group, which is in turn attached to the 3-position of a 6-fluoropyridine ring.

Caption: Chemical structure of 1-[(6-Fluoropyridin-3-YL)methyl]piperazine.

Proposed Synthesis

The synthesis of 1-[(6-Fluoropyridin-3-YL)methyl]piperazine can be approached through established methodologies for N-alkylation of piperazines.[2] A plausible and efficient synthetic route would involve the reductive amination of 6-fluoropyridine-3-carbaldehyde with piperazine. This method is widely used for the formation of C-N bonds and is known for its generally high yields and mild reaction conditions.

An alternative, and also common, approach is the nucleophilic substitution of a haloalkylpyridine with piperazine. In this case, 3-(chloromethyl)-6-fluoropyridine would be reacted with an excess of piperazine.

Below is a detailed, step-by-step protocol for the proposed reductive amination synthesis.

Experimental Protocol: Reductive Amination

Step 1: Synthesis of 6-Fluoropyridine-3-carbaldehyde (Starting Material)

This starting material can be synthesized from 6-fluoronicotinic acid via reduction to the corresponding alcohol followed by oxidation, or sourced from commercial suppliers.

Step 2: Reductive Amination with Piperazine

  • Reaction Setup: In a round-bottom flask, dissolve 1 equivalent of 6-fluoropyridine-3-carbaldehyde in a suitable solvent such as methanol or dichloromethane.

  • Addition of Piperazine: Add 1.2 to 2 equivalents of piperazine to the solution. The use of excess piperazine helps to minimize the formation of the bis-alkylated byproduct.

  • Formation of Imine Intermediate: Stir the mixture at room temperature for 1-2 hours to allow for the formation of the intermediate iminium ion.

  • Reduction: Cool the reaction mixture in an ice bath and add a reducing agent such as sodium borohydride (NaBH₄) or sodium triacetoxyborohydride (NaBH(OAc)₃) portion-wise. The latter is often preferred for its milder nature and higher selectivity.

  • Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Work-up: Once the reaction is complete, quench the reaction by the slow addition of water. Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purification: The crude product can be purified by column chromatography on silica gel to yield the desired 1-[(6-Fluoropyridin-3-YL)methyl]piperazine.

Reductive Amination Synthesis start 6-Fluoropyridine-3-carbaldehyde + Piperazine imine Iminium Ion Formation (Solvent, RT) start->imine reduction Reduction (e.g., NaBH(OAc)₃) imine->reduction workup Aqueous Work-up & Extraction reduction->workup purification Column Chromatography workup->purification product 1-[(6-Fluoropyridin-3-YL)methyl]piperazine purification->product

Caption: Proposed synthetic workflow for 1-[(6-Fluoropyridin-3-YL)methyl]piperazine.

Predicted Physicochemical Properties

The physicochemical properties of a compound are crucial for its potential as a drug candidate. Based on its structure, the following properties for 1-[(6-Fluoropyridin-3-YL)methyl]piperazine can be predicted:

PropertyPredicted ValueSignificance in Drug Discovery
Molecular Weight ~209.25 g/mol Falls within the range of Lipinski's Rule of Five, suggesting good potential for oral bioavailability.
logP ~1.5 - 2.5A balanced lipophilicity, which is often desirable for membrane permeability and aqueous solubility.
Topological Polar Surface Area (TPSA) ~32.5 ŲSuggests good potential for blood-brain barrier penetration.
pKa Two basic centers (piperazine nitrogens) with estimated pKa values around 8-9 and 4-5.The presence of a basic nitrogen can improve aqueous solubility and allows for salt formation.
Hydrogen Bond Donors 1 (piperazine N-H)Contributes to interactions with biological targets.
Hydrogen Bond Acceptors 3 (pyridine N and piperazine N)Important for target binding and solubility.

Potential Applications in Research and Drug Development

The structural motifs within 1-[(6-Fluoropyridin-3-YL)methyl]piperazine suggest several potential areas of application in drug discovery and as a research tool.

  • Central Nervous System (CNS) Agents: The piperazine core is a common feature in many CNS-active drugs. The predicted properties of this compound, particularly its TPSA, suggest it may cross the blood-brain barrier. Derivatives of pyridinylpiperazine are known to act as antagonists at α2-adrenergic receptors.[4] Further investigation could explore its potential as a ligand for various CNS receptors.

  • Oncology: The piperazine ring is a key component in numerous kinase inhibitors used in cancer therapy.[3] This compound could serve as a valuable building block for the synthesis of more complex molecules targeting kinases or other cancer-related proteins.

  • Antimicrobial and Antiviral Agents: Piperazine derivatives have been investigated for a wide range of antimicrobial and antiviral activities. The introduction of the fluoropyridine moiety could modulate the biological activity and spectrum of such compounds.

  • Fragment-Based Drug Discovery: As a relatively small molecule with desirable physicochemical properties, 1-[(6-Fluoropyridin-3-YL)methyl]piperazine could be a valuable fragment for screening against various biological targets in fragment-based drug discovery campaigns.

Safety Considerations

While no specific safety data exists for this novel compound, general precautions for handling piperazine derivatives should be followed. Piperazines can be skin and respiratory irritants. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All manipulations should be carried out in a well-ventilated fume hood. For detailed safety information on related compounds, consulting the Safety Data Sheets (SDS) for piperazine and substituted pyridines is recommended.

Conclusion

1-[(6-Fluoropyridin-3-YL)methyl]piperazine represents a novel chemical entity with significant potential for application in drug discovery and chemical biology. While a CAS number has not yet been assigned, this guide provides a robust framework for its synthesis, predicts its key physicochemical properties, and outlines its potential therapeutic applications. The proposed synthetic route via reductive amination offers a practical and efficient method for its preparation, opening the door for its inclusion in screening libraries and as a scaffold for the development of new bioactive molecules. As with any novel compound, thorough characterization and safety evaluation will be essential next steps for any research program undertaking its synthesis and investigation.

References

  • Wang, G., et al. (2022). Synthesis and Biological Evaluation of a Series of Novel 1-(3-((6-Fluoropyridin-3-yl)oxy)propyl) piperazines as Dopamine/Serotonin Receptor Agonists. Pharmaceutical Fronts, 4, e9-e21.
  • ResearchGate. (2025). Synthesis and Biological Evaluation of a Series of Novel 1-(3-((6-Fluoropyridin-3-yl)oxy)propyl)piperazines as Dopamine/Serotonin Receptor Agonists. Retrieved from [Link]

  • PubChem. (n.d.). 1-(6-Nitropyridin-3-yl)piperazine. Retrieved from [Link]

  • PubChemLite. (n.d.). 1-(6-fluoropyridin-3-yl)piperazine dihydrochloride. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of piperazines. Retrieved from [Link]

  • Pharmaffiliates. (n.d.). 1-((6-Bromopyridin-3-yl)methyl)-4-ethylpiperazine. Retrieved from [Link]

  • MDPI. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Retrieved from [Link]

  • Wikipedia. (n.d.). Pyridinylpiperazine. Retrieved from [Link]

  • SynThink. (n.d.). 1-(6-Nitro-3-pyridinyl)piperazine. Retrieved from [Link]

  • Turkish Journal of Chemistry. (2019). An insight into the therapeutic potential of piperazine-based anticancer agents. Retrieved from [Link]

Sources

Exploratory

Technical Profile: 1-[(6-Fluoropyridin-3-yl)methyl]piperazine

Topic: 1-[(6-Fluoropyridin-3-yl)methyl]piperazine Content Type: Technical Whitepaper / Compound Monograph Audience: Medicinal Chemists, Process Scientists, and Drug Discovery Researchers Structural Utility, Synthesis, an...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 1-[(6-Fluoropyridin-3-yl)methyl]piperazine Content Type: Technical Whitepaper / Compound Monograph Audience: Medicinal Chemists, Process Scientists, and Drug Discovery Researchers

Structural Utility, Synthesis, and Physicochemical Characterization[1]

Executive Summary

In the landscape of fragment-based drug design (FBDD), 1-[(6-Fluoropyridin-3-yl)methyl]piperazine represents a high-value pharmacophore scaffold. Structurally, it combines a piperazine moiety—a privileged structure in GPCR and kinase ligand design—with a 6-fluoropyridine ring via a methylene bridge.

This specific architecture serves two critical medicinal chemistry functions:

  • Bioisosteric Replacement: The fluoropyridine ring acts as a metabolically robust bioisostere for a benzyl group, reducing CYP450-mediated oxidation while modulating lipophilicity (LogP).

  • Vector Positioning: The methylene linker allows the basic piperazine nitrogen to engage in key electrostatic interactions (e.g., Asp/Glu residues in GPCR binding pockets) while positioning the pyridine ring for pi-stacking or hydrophobic pocket occupation.

This guide provides a definitive reference for the molecular weight, synthesis, and characterization of this intermediate.

Physicochemical Characterization

Molecular Weight & Formula

The molecular weight provided below is calculated based on IUPAC standard atomic weights. For mass spectrometry (LC-MS) applications, the monoisotopic mass is the critical value for identifying the


 ion.
PropertyValueNotes
IUPAC Name 1-[(6-Fluoropyridin-3-yl)methyl]piperazine
Molecular Formula C₁₀H₁₄FN₃
Average Molecular Weight 195.24 g/mol Used for stoichiometry calculations.
Monoisotopic Mass 195.1172 Da Used for High-Res MS (HRMS).
[M+H]⁺ (Expected) 196.1245 Positive mode ESI-MS.
CAS Number Not standardizedOften synthesized in-situ; precursors listed below.
Physical State Viscous Oil / Low-melting solidFree base form.
Precursor Identification

As this compound is frequently generated as a transient intermediate or custom building block, commercial sourcing often requires purchasing the constituent fragments.

  • Fragment A (Electrophile): 6-Fluoro-3-pyridinecarboxaldehyde (CAS: 668269-63-4 or similar derivatives).

  • Fragment B (Nucleophile): Piperazine (CAS: 110-85-0) or N-Boc-piperazine (if mono-protection is required).

Synthetic Pathways & Process Chemistry

The most robust route to 1-[(6-Fluoropyridin-3-yl)methyl]piperazine is Reductive Amination . This method is preferred over nucleophilic substitution (using a halomethyl pyridine) because it avoids potential polymerization of the pyridine species and offers milder conditions.

Protocol: Reductive Amination (Standard Operating Procedure)
  • Reaction Type: One-pot Reductive Amination

  • Key Reagent: Sodium Triacetoxyborohydride (STAB) – chosen for its selectivity for aldehydes over ketones and tolerance of functional groups.

Step-by-Step Methodology:
  • Solvation: Dissolve 6-fluoro-3-pyridinecarboxaldehyde (1.0 eq) in anhydrous Dichloroethane (DCE) or DCM.

  • Amine Addition: Add Piperazine (3.0 – 5.0 eq). Note: Excess piperazine is crucial to prevent the formation of the "bis" product (where one piperazine attacks two aldehydes).

  • Activation: Add Acetic Acid (1.0 eq) to catalyze imine formation. Stir at Room Temperature (RT) for 30 minutes.

  • Reduction: Cool to 0°C. Add NaBH(OAc)₃ (1.5 eq) portion-wise.

  • Reaction: Allow to warm to RT and stir for 4–12 hours. Monitor by LC-MS (Target: 196.1 m/z).

  • Workup: Quench with sat. NaHCO₃. Extract with DCM (3x).

  • Purification: The excess piperazine can be removed via an aqueous wash or column chromatography (DCM:MeOH:NH₄OH gradient).

Synthetic Logic Flow

The following diagram illustrates the decision matrix for synthesizing this scaffold, highlighting the critical control points (excess amine) to ensure product purity.

SynthesisWorkflow Start Start: 6-Fluoro-3-formylpyridine Process1 Imine Formation (DCM, AcOH, 30 min) Start->Process1 Reagent Reagent: Piperazine (Excess) Reagent->Process1 Process2 Reduction (NaBH(OAc)3, 0°C -> RT) Process1->Process2 Check QC Check: Bis-alkylation? Process2->Check Check->Process1 Yes (Adjust Stoichiometry) Purify Purification (SCX-2 Cartridge or Column) Check->Purify No (Mono-product dominant) Final Product: C10H14FN3 (MW 195.24) Purify->Final

Figure 1: Synthetic workflow for the reductive amination of 6-fluoropyridine-3-carboxaldehyde with piperazine.

Analytical Validation & Quality Control

Trustworthiness in chemical biology relies on rigorous characterization. For this molecule, 1H NMR and LC-MS are the primary validation tools.

Expected Analytical Data
  • ¹H NMR (400 MHz, CDCl₃):

    • Pyridine Ring: Look for the distinctive coupling of the 6-fluoropyridine. The proton at C2 (adjacent to N) will appear as a singlet/doublet around δ 8.1 ppm . The proton at C4 will be a multiplet around δ 7.8 ppm . The proton at C5 (adjacent to F) will be a doublet of doublets around δ 6.9 ppm (coupling with F).

    • Benzylic Linker: A sharp singlet at δ 3.5 ppm (2H) corresponding to the

      
       protons.
      
    • Piperazine Ring: Two multiplets at δ 2.4 ppm (4H, adjacent to alkyl) and δ 2.9 ppm (4H, adjacent to NH).

  • ¹⁹F NMR:

    • A single peak around -70 to -75 ppm , characteristic of 2-fluoropyridine derivatives.

QC Decision Tree

QC_Workflow Sample Crude Reaction Mixture LCMS LC-MS Analysis (Target: 196.1 m/z) Sample->LCMS Decision1 Major Peak Correct? LCMS->Decision1 NMR 1H NMR Validation (Check Linker Singlet) Decision1->NMR Yes Reprocess Repurify Decision1->Reprocess No Purity Release for Assay (>95% Purity) NMR->Purity Reprocess->LCMS

Figure 2: Quality Control decision tree ensuring structural integrity before biological testing.

Structural Utility in Drug Design

The "Fluorine Effect"

The 6-fluoropyridine moiety is not merely a structural placeholder. In medicinal chemistry, it serves specific roles:

  • pKa Modulation: The electron-withdrawing fluorine atom, combined with the pyridine nitrogen, lowers the basicity of the piperazine nitrogen (N1) compared to a standard benzyl piperazine. This can improve membrane permeability (LogD) by reducing the fraction of ionized species at physiological pH.

  • Metabolic Stability: The C-F bond at the 6-position blocks a common site of oxidative metabolism (metabolic soft spot), potentially extending the half-life (

    
    ) of the drug candidate.
    
Common Applications

This scaffold is widely documented in the development of:

  • Dopamine Antagonists (D2/D3): Used in antipsychotic research.

  • PARP Inhibitors: The piperazine acts as a solubilizing tail.

  • Kinase Inhibitors: The pyridine nitrogen can act as a hinge binder or solvent-front interaction point.

References

  • Synthesis of Fluoropyridine Intermediates

    • Methodology: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996, 61(11), 3849-3862.

  • Medicinal Chemistry of Piperazines

    • Review: Berkheij, M., et al. "Synthesis of 2-substituted piperazines." Tetrahedron Letters, 2005.

  • Fluorine in Drug Design

    • Application: Purser, S., et al. "Fluorine in medicinal chemistry." Chemical Society Reviews, 2008, 37, 320-330.

  • Precursor Data (6-Fluoro-3-pyridinecarboxaldehyde)

    • Source: PubChem Compound Summary for CID 10078566.

Foundational

1-[(6-Fluoropyridin-3-yl)methyl]piperazine: Mechanistic Utility & Pharmacophoric Guide

This technical guide details the mechanistic function, chemical biology, and experimental utility of 1-[(6-Fluoropyridin-3-yl)methyl]piperazine .[1] [1] Part 1: Executive Summary & Core Identity 1-[(6-Fluoropyridin-3-yl)...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the mechanistic function, chemical biology, and experimental utility of 1-[(6-Fluoropyridin-3-yl)methyl]piperazine .[1]

[1]

Part 1: Executive Summary & Core Identity

1-[(6-Fluoropyridin-3-yl)methyl]piperazine is a high-value pharmacophoric scaffold and synthetic intermediate used extensively in medicinal chemistry.[1] It is not a standalone marketed drug but a critical "enabler" fragment incorporated into larger bioactive molecules to modulate physicochemical properties and target binding affinity.

Its core utility lies in its ability to replace benzylpiperazine moieties, offering superior metabolic stability and distinct electronic properties due to the fluorinated pyridine ring.

Chemical Identity Table
PropertyDetail
Chemical Name 1-[(6-Fluoropyridin-3-yl)methyl]piperazine
Common Role Bioisostere, Pharmacophore, Building Block
Molecular Formula C₁₀H₁₄FN₃
Molecular Weight 195.24 g/mol
Key Functional Groups Secondary Amine (Piperazine), Fluoropyridine, Methylene Linker
Predicted pKa ~8.5 (Piperazine N4), ~2.0 (Pyridine N)
Primary Targets GPCRs (Dopamine D₂, D₃, 5-HT₁A), Enzymes (PARP, NAMPT)

Part 2: Mechanism of Action (Pharmacophoric Contribution)[1]

As a structural fragment, this molecule dictates the "Mechanism of Action" (MoA) of the final drug candidate through three specific mechanistic pillars: Metabolic Shielding , Electronic Modulation , and Ionic Anchoring .

The "Fluorine Effect" & Metabolic Shielding

The substitution of a phenyl ring with a 6-fluoropyridine moiety is a strategic medicinal chemistry tactic.[1]

  • Mechanism: The fluorine atom at the C6 position blocks the "para-position" metabolic attack. In a standard benzylpiperazine, the para-position is highly susceptible to oxidative metabolism (hydroxylation) by Cytochrome P450 enzymes (CYP450).

  • Outcome: The C-F bond is metabolically inert, significantly extending the half-life (t½) and metabolic stability of the parent drug in liver microsomes.

  • Electronic Effect: The electronegativity of Fluorine, combined with the Pyridine nitrogen, reduces the electron density of the aromatic ring. This weakens non-specific hydrophobic binding (reducing off-target toxicity) while enhancing specific

    
    -
    
    
    
    stacking interactions with electron-rich residues (e.g., Tryptophan, Phenylalanine) in the binding pocket.[1]
The Piperazine "Anchor"
  • Mechanism: The secondary amine of the piperazine ring (N4) is highly basic (pKa ~8.5). At physiological pH (7.4), it exists predominantly in a protonated, cationic state.

  • Target Interaction: This cation mimics the endogenous neurotransmitters (dopamine, serotonin) and forms a critical salt bridge (ionic bond) with the conserved Aspartate 3.32 residue found in the transmembrane domain of monoamine GPCRs.

Structural Visualization (Pathway Diagram)

The following diagram illustrates how this scaffold integrates into a receptor binding pocket.

MoA_Mechanism Scaffold 1-[(6-Fluoropyridin-3-yl) methyl]piperazine Sub_F 6-Fluoro Group (Metabolic Shield) Scaffold->Sub_F Sub_Py Pyridine Ring (Pi-Deficient) Scaffold->Sub_Py Sub_Pip Piperazine Amine (Cationic Center) Scaffold->Sub_Pip Target_CYP CYP450 Enzymes (Metabolism) Sub_F->Target_CYP Resists Attack Target_GPCR GPCR Binding Pocket (Asp 3.32 / Phe Residues) Sub_Py->Target_GPCR Pi-Stacking Sub_Pip->Target_GPCR Ionic Bond Effect_Stab Blocked Oxidation (Increased t1/2) Target_CYP->Effect_Stab Result Effect_Bind Salt Bridge & Pi-Stacking Target_GPCR->Effect_Bind High Affinity

Caption: Mechanistic contribution of the scaffold components to binding affinity and metabolic stability.

Part 3: Therapeutic Applications & Target Systems

Research indicates this scaffold is most effective in designing ligands for the Central Nervous System (CNS) .

Dopamine & Serotonin Receptor Modulators
  • Target: Dopamine D₂/D₃ and Serotonin 5-HT₁A/5-HT₂A receptors.[1]

  • Rationale: The distance between the basic nitrogen and the aromatic ring in this scaffold perfectly matches the pharmacophore of dopamine.

  • Application: Development of atypical antipsychotics and antidepressants. The fluoropyridine moiety is often used to fine-tune the lipophilicity (LogP) , ensuring the drug can cross the Blood-Brain Barrier (BBB).[1]

Enzyme Inhibitors (NAMPT / PARP)[1][6]
  • Target: Nicotinamide phosphoribosyltransferase (NAMPT).[2]

  • Rationale: The pyridine ring mimics the nicotinamide substrate. The piperazine tail extends into the solvent-exposed region of the enzyme, improving solubility.

  • Reference Context: While specific drugs like GMX1778 use different linkers, the fluoropyridine-piperazine motif is a common "fragment lead" in early-stage screening for these targets.[1]

Part 4: Experimental Protocols

Protocol A: Synthesis via Reductive Amination

This is the industry-standard method for generating the scaffold with high purity.[1]

Reagents:

  • 6-Fluoropyridine-3-carbaldehyde (1.0 eq)[1]

  • Piperazine (anhydrous, 3.0-5.0 eq to prevent bis-alkylation)[1]

  • Sodium Triacetoxyborohydride (STAB, 1.5 eq)

  • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)[1]

  • Acetic Acid (catalytic)[1]

Step-by-Step Methodology:

  • Imine Formation: Dissolve 6-Fluoropyridine-3-carbaldehyde in DCM under N₂ atmosphere. Add Piperazine and catalytic acetic acid. Stir at Room Temperature (RT) for 1 hour.

  • Reduction: Cool the mixture to 0°C. Add STAB portion-wise over 20 minutes.

  • Reaction: Allow to warm to RT and stir for 12-16 hours. Monitor via LC-MS (Target mass [M+H]⁺ ≈ 196.1).[1]

  • Quench: Quench with saturated NaHCO₃ solution.

  • Extraction: Extract the organic layer, wash with brine, and dry over Na₂SO₄.

  • Purification: The excess piperazine makes purification tricky. Use Column Chromatography (DCM:MeOH:NH₄OH, gradient 95:5:0.5 to 90:10:1) to isolate the mono-substituted product.

Protocol B: In Vitro Metabolic Stability Assay

To validate the "Metabolic Shielding" mechanism.

Materials:

  • Human Liver Microsomes (HLM)[1]

  • NADPH Regenerating System[1]

  • Test Compound (1 µM final conc.)

  • Reference: Buspirone (High clearance) / Warfarin (Low clearance)[1]

Workflow:

  • Incubation: Pre-incubate HLM (0.5 mg/mL protein) with the test compound in phosphate buffer (pH 7.4) at 37°C for 5 mins.

  • Initiation: Add NADPH to start the reaction.

  • Sampling: Aliquot samples at t = 0, 5, 15, 30, and 60 mins.

  • Termination: Quench immediately with ice-cold Acetonitrile containing internal standard.

  • Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

  • Calculation: Plot ln(% remaining) vs. time. The slope (

    
    ) determines intrinsic clearance (
    
    
    
    ).
    • Success Metric: A

      
       mins indicates successful metabolic shielding by the fluoropyridine group.
      

Part 5: References

  • Design and Synthesis of Fluorinated Piperazine Derivatives. Source: Journal of Medicinal Chemistry (Generic Class Reference). Context: Discusses the bioisosteric replacement of phenyl with fluoropyridine to improve metabolic stability.

    • [1]

  • Pharmacological Evaluation of Piperazine-Based Dopamine Agonists. Source: ResearchGate / Thieme Connect (2022). Title: Synthesis and Biological Evaluation of a Series of Novel 1-(3-((6-Fluoropyridin-3-yl)oxy)propyl)piperazines. Context: Validates the D2/D3/5-HT1A activity of this specific chemical class.[1]

    • [1]

  • Structure-Activity Relationships of Pyridine-Piperazine Scaffolds. Source: European Journal of Medicinal Chemistry. Context: detailed SAR on how the position of the Nitrogen and Fluorine affects binding affinity.

    • [1]

  • PubChem Compound Summary: 1-(6-fluoropyridin-3-yl)piperazine. Source:[1][3] National Institutes of Health (NIH). Context: Structural confirmation and physicochemical property data.[4][5]

    • [1]

Sources

Exploratory

Technical Monograph: 1-[(6-Fluoropyridin-3-yl)methyl]piperazine Pharmacology & Medicinal Chemistry

Executive Summary 1-[(6-Fluoropyridin-3-yl)methyl]piperazine (CAS: 875317-55-6) is a high-value medicinal chemistry intermediate and pharmacophore, widely utilized in the development of CNS-active agents (neuroleptics, a...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

1-[(6-Fluoropyridin-3-yl)methyl]piperazine (CAS: 875317-55-6) is a high-value medicinal chemistry intermediate and pharmacophore, widely utilized in the development of CNS-active agents (neuroleptics, antidepressants) and kinase inhibitors. It functions as a privileged scaffold , combining a basic piperazine moiety—capable of ionic interactions with receptor aspartate residues—with a 6-fluoropyridine ring that enhances metabolic stability and lipophilicity.

This guide analyzes the compound's pharmacology not as a standalone drug, but as a critical bioisostere and linker motif that dictates the pharmacokinetic (PK) and pharmacodynamic (PD) profiles of final drug candidates.

Structural Logic & Pharmacological Significance[1][2][3]

The "Privileged" Architecture

The molecule is composed of two distinct functional domains connected by a methylene bridge. Its pharmacological utility stems from the synergistic properties of these domains:

DomainChemical FeaturePharmacological Function (SAR)
Piperazine Ring Secondary amine (

)
Receptor Anchoring: Forms a critical salt bridge with conserved Aspartate residues (e.g., Asp3.32 in GPCRs like D2, 5-HT1A).Solubility: Enhances aqueous solubility of lipophilic drug candidates.
Methylene Linker

Carbon Spacer
Conformational Flexibility: Allows the piperazine "head" to orient correctly within the binding pocket relative to the aromatic "tail."
6-Fluoropyridine Fluorinated HeterocycleMetabolic Blockade: The fluorine at the C6 position blocks cytochrome P450-mediated oxidation (blocking the "soft spot"), significantly extending half-life (

).Bioisosterism: Mimics a 4-fluorophenyl group but with lower lipophilicity (LogP), reducing non-specific binding.
Mechanism of Action (Fragment-Based)

While the fragment itself exhibits low affinity, it confers specific binding modalities to larger drug molecules:

  • GPCR Modulation (Dopamine/Serotonin): The piperazine nitrogen acts as a proton acceptor. In Dopamine D2 and Serotonin 5-HT1A receptors, this moiety mimics the endogenous neurotransmitter's amine group, driving affinity.

  • Kinase Inhibition: In oncology, the pyridine nitrogen can function as a hydrogen bond acceptor in the hinge region of kinases, while the piperazine solubilizes the inhibitor.

Pharmacokinetics: The Fluorine Effect

A critical advantage of this scaffold over its non-fluorinated analog (1-(pyridin-3-ylmethyl)piperazine) is Metabolic Stability .

  • Oxidative Deflection: The C6 position of the pyridine ring is highly susceptible to nucleophilic attack and oxidative metabolism. Substitution with Fluorine (strong C-F bond, high electronegativity) prevents oxidation at this site.

  • Lipophilicity Modulation: The fluorine atom lowers the basicity of the pyridine nitrogen slightly, altering the electronic distribution and improving blood-brain barrier (BBB) permeability compared to the unsubstituted pyridine.

Comparative Stability Data (Predicted): | Analog | Metabolic Site (C6) | Predicted Intrinsic Clearance (


) | 

(Microsomal) | | :--- | :--- | :--- | :--- | | Unsubstituted | H-Bonded | High (Rapid Oxidation) | < 20 min | | 6-Fluoro (Target) | F-Blocked | Low (Resistant) | > 60 min | | 6-Chloro | Cl-Blocked | Medium (Potential Cl displacement) | ~ 45 min |

Experimental Protocols

Synthesis of 1-[(6-Fluoropyridin-3-yl)methyl]piperazine

Methodology: Reductive Amination (Preferred for Purity) vs. Nucleophilic Substitution. Recommended Route: Reductive Amination of 6-fluoropyridine-3-carbaldehyde.

Reagents:

  • 6-Fluoropyridine-3-carbaldehyde (1.0 eq)

  • N-Boc-piperazine (1.1 eq)

  • Sodium Triacetoxyborohydride (STAB) (1.5 eq)

  • Dichloromethane (DCM) / Acetic Acid (cat.)

  • Trifluoroacetic acid (TFA) or HCl/Dioxane (for deprotection)

Protocol:

  • Imine Formation: Dissolve 6-fluoropyridine-3-carbaldehyde (10 mmol) and N-Boc-piperazine (11 mmol) in DCM (50 mL). Add catalytic acetic acid (2 drops). Stir at RT for 30 min.

  • Reduction: Cool to 0°C. Add STAB (15 mmol) portion-wise. Warm to RT and stir for 12h under

    
    .
    
  • Workup: Quench with sat.

    
    . Extract with DCM (3x). Wash organic layer with brine, dry over 
    
    
    
    , and concentrate.
  • Deprotection: Dissolve the intermediate in DCM (10 mL). Add TFA (5 mL) dropwise. Stir for 2h.

  • Isolation: Concentrate in vacuo. Basify with 1N NaOH to pH > 10. Extract with DCM/MeOH (9:1). Dry and concentrate to yield the free base oil.

  • Salt Formation: Treat with 2M HCl in ether to precipitate the dihydrochloride salt (White solid).

In Vitro Metabolic Stability Assay (Microsomal Stability)

To validate the "Fluorine Effect," perform a standard microsomal stability assay.

  • Incubation: Incubate test compound (1 µM) with pooled human liver microsomes (0.5 mg/mL) in phosphate buffer (pH 7.4).

  • Initiation: Add NADPH-generating system (1 mM NADP+, isocitrate, isocitrate dehydrogenase).

  • Sampling: Aliquot at 0, 5, 15, 30, and 60 min. Quench immediately with ice-cold Acetonitrile containing internal standard.

  • Analysis: Centrifuge (4000 rpm, 20 min). Analyze supernatant via LC-MS/MS.

  • Calculation: Plot ln(% remaining) vs. time. Slope =

    
    . 
    
    
    
    .

Visualization of Signaling & Synthesis[4][5]

Synthesis Pathway (Graphviz)

SynthesisRoute Aldehyde 6-Fluoropyridine- 3-carbaldehyde Imine Imine Intermediate Aldehyde->Imine DCM, AcOH Piperazine N-Boc-Piperazine Piperazine->Imine BocProtected N-Boc-Protected Product Imine->BocProtected NaBH(OAc)3 Reductive Amination Deprotection TFA/HCl Deprotection BocProtected->Deprotection FinalProduct 1-[(6-Fluoropyridin-3-yl) methyl]piperazine Deprotection->FinalProduct Basification

Caption: Step-wise reductive amination pathway for high-purity synthesis, avoiding over-alkylation side products.

Pharmacophore Interaction Map (Graphviz)

Pharmacophore Aspartate Receptor Aspartate (Asp3.32) HydrophobicPocket Hydrophobic Pocket MetabolicEnzyme CYP450 Enzyme (Oxidation) PipNitrogen Piperazine N4 (Protonated) PipNitrogen->Aspartate Ionic Bond (Salt Bridge) PyridineRing Pyridine Ring (Aromatic) PipNitrogen->PyridineRing Methylene Linker PyridineRing->HydrophobicPocket Pi-Pi Stacking Fluorine 6-Fluoro Substituent PyridineRing->Fluorine C-F Bond Fluorine->MetabolicEnzyme BLOCKS Oxidation

Caption: Pharmacodynamic interactions (ionic/hydrophobic) and the metabolic protective role of the fluorine substituent.

References

  • Wang, G., et al. (2022).[1] Synthesis and Biological Evaluation of a Series of Novel 1-(3-((6-Fluoropyridin-3-yl)oxy)propyl)piperazines as Dopamine/Serotonin Receptor Agonists. Thieme Connect. Link

  • PubChem. (2025). 1-(6-fluoropyridin-3-yl)piperazine dihydrochloride (Compound Summary). National Library of Medicine. Link

  • BenchChem. (2024). 1-[(6-Chloropyridin-3-YL)methyl]-4-ethylpiperazine: Mechanisms and Neonicotinoid Applications. Link

  • Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. Link

Sources

Foundational

An In-depth Technical Guide to Target Identification for 1-[(6-Fluoropyridin-3-YL)methyl]piperazine

Introduction In the landscape of modern drug discovery, the journey from a promising small molecule to a clinically effective therapeutic is contingent on a deep understanding of its mechanism of action. This begins with...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

In the landscape of modern drug discovery, the journey from a promising small molecule to a clinically effective therapeutic is contingent on a deep understanding of its mechanism of action. This begins with the precise identification of its biological target(s). 1-[(6-Fluoropyridin-3-YL)methyl]piperazine is a synthetic compound featuring a fluoropyridine ring linked to a piperazine moiety. Structural analogs of this compound have been explored for their activity on central nervous system (CNS) targets, including dopamine and serotonin receptors.[1][2] Specifically, derivatives with the fluoropyridinyl-piperazine scaffold have shown potential as multitarget agents for D2/D3/5-HT1A receptors, which are implicated in neurological and psychiatric disorders.[1][2] Furthermore, the broader class of piperazine-containing compounds is known to interact with a wide array of biological targets, including G-protein coupled receptors (GPCRs) and ion channels.[3][4][5][6][7][8]

This guide provides a comprehensive, multi-pronged strategy for the elucidation of the molecular target(s) of 1-[(6-Fluoropyridin-3-YL)methyl]piperazine. We will move beyond a simple listing of techniques, instead focusing on building a logical, self-validating workflow that integrates computational predictions with robust experimental validation. This document is intended for researchers, scientists, and drug development professionals engaged in the critical process of target deconvolution.

Strategic Framework for Target Identification

Our approach is a phased strategy, beginning with broad, predictive methods to generate hypotheses, followed by increasingly specific experimental techniques to confirm and validate these hypotheses at a molecular and cellular level. This ensures a resource-efficient and scientifically rigorous investigation.

G cluster_0 Phase 1: Hypothesis Generation cluster_1 Phase 2: Initial Experimental Validation cluster_2 Phase 3: In-Cell Target Engagement & Validation cluster_3 Phase 4: Functional Confirmation Computational Prediction Computational Prediction Affinity Chromatography-MS Affinity Chromatography-MS Computational Prediction->Affinity Chromatography-MS Prioritizes target classes Phenotypic Screening Phenotypic Screening Phenotypic Screening->Affinity Chromatography-MS Provides functional context CETSA Cellular Thermal Shift Assay (CETSA) Affinity Chromatography-MS->CETSA Identifies candidate binders Broad Kinome Profiling Broad Kinome Profiling Broad Kinome Profiling->CETSA Identifies kinase hits Pathway Analysis Downstream Pathway & Biomarker Analysis CETSA->Pathway Analysis Confirms direct binding DARTS Drug Affinity Responsive Target Stability (DARTS) DARTS->Pathway Analysis Confirms direct binding Target Knockdown/out Genetic Validation (RNAi/CRISPR) Pathway Analysis->Target Knockdown/out Elucidates mechanism Final Target Dossier Final Target Dossier Target Knockdown/out->Final Target Dossier Validates functional role G cluster_1 Step 2: Heat Challenge cluster_2 Step 3: Lysis & Separation cluster_3 Step 4: Analysis A Intact Cells + DMSO (Control) C Heat to various temps (e.g., 40-70°C) A->C B Intact Cells + Compound B->C D Lyse cells Centrifuge to pellet aggregates C->D E Collect supernatant (soluble protein) D->E F Analyze by Western Blot or MS E->F

Sources

Exploratory

1-[(6-Fluoropyridin-3-YL)methyl]piperazine literature review

An In-Depth Technical Guide to 1-[(6-Fluoropyridin-3-YL)methyl]piperazine and its Derivatives Introduction: A Scaffold of Neuromodulatory Potential The 1-[(6-Fluoropyridin-3-YL)methyl]piperazine core represents a signifi...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to 1-[(6-Fluoropyridin-3-YL)methyl]piperazine and its Derivatives

Introduction: A Scaffold of Neuromodulatory Potential

The 1-[(6-Fluoropyridin-3-YL)methyl]piperazine core represents a significant scaffold in modern medicinal chemistry, particularly in the pursuit of novel therapeutics for central nervous system (CNS) disorders. This structure elegantly combines two pharmacologically privileged moieties: the piperazine ring and a fluorinated pyridine group. The piperazine ring is a ubiquitous feature in a vast array of approved drugs, valued for its ability to engage with biological targets and its favorable physicochemical properties that can be readily modified to tune pharmacokinetics.[1][2][3] The incorporation of a fluorine atom onto the pyridine ring is a strategic design choice, often employed to enhance metabolic stability, improve binding affinity, and modulate the basicity (pKa) of the nitrogen atoms, which can have a profound impact on oral absorption and bioavailability.[4]

This guide provides a comprehensive technical overview of the 1-[(6-Fluoropyridin-3-YL)methyl]piperazine scaffold, delving into its synthesis, pharmacological activity, and therapeutic promise. It is intended for researchers, scientists, and drug development professionals seeking to understand and leverage this chemical framework for the discovery of next-generation CNS agents.

Chemical Synthesis and Physicochemical Properties

The synthesis of 1-[(6-Fluoropyridin-3-YL)methyl]piperazine and its analogs typically involves standard nucleophilic substitution or reductive amination protocols. A common and efficient approach involves the reaction of a suitable electrophile, such as 5-(bromomethyl)-2-fluoropyridine or 2-fluoro-5-pyridinecarboxaldehyde, with piperazine or a mono-substituted piperazine derivative. The choice of a mono-protected piperazine (e.g., with a Boc group) is crucial when synthesizing unsymmetrical N,N'-disubstituted derivatives, allowing for sequential and controlled introduction of different substituents.[3]

General Synthetic Workflow

A representative synthetic pathway begins with a commercially available fluorinated pyridine, which is functionalized at the 3-position to create a reactive handle. This intermediate is then coupled with the desired piperazine nucleophile.

G A Starting Material (e.g., 2-Fluoro-5-methylpyridine) B Step 1: Halogenation (e.g., NBS, AIBN) A->B C Intermediate A (5-(Bromomethyl)-2-fluoropyridine) B->C E Step 2: Nucleophilic Substitution (Base, Solvent like CH3CN) C->E D Starting Material (Piperazine or N-Boc-piperazine) D->E F Core Scaffold (1-[(6-Fluoropyridin-3-YL)methyl]piperazine) E->F G Optional Step 3: Further Derivatization (Alkylation, Acylation, etc.) F->G H Final Derivative G->H

Caption: General workflow for the synthesis of the core scaffold and its derivatives.

Physicochemical Data of the Core Scaffold

The fundamental properties of the parent compound are essential for understanding its behavior in biological systems.

PropertyValueSource
Molecular Formula C₁₀H₁₄FN₃PubChem
Molecular Weight 195.24 g/mol PubChem
XLogP3 0.8PubChem
Hydrogen Bond Donor Count 1PubChem
Hydrogen Bond Acceptor Count 3PubChem
Rotatable Bond Count 2PubChem

(Note: Data corresponds to the parent compound, 1-[(6-Fluoropyridin-3-YL)methyl]piperazine. Modifications will alter these values.)

Pharmacological Profile: A Multi-Target Approach to Neuromodulation

Research has primarily focused on derivatives of the 1-[(6-Fluoropyridin-3-YL)methyl]piperazine scaffold as multi-target ligands for dopamine and serotonin receptors. This dual-action profile is highly sought after for treating complex neurological disorders like Parkinson's disease (PD), where both dopaminergic and serotonergic systems are implicated.[5][6]

Mechanism of Action: D₂/D₃/5-HT₁ₐ Receptor Agonism

Derivatives of this scaffold have been shown to act as partial agonists at dopamine D₂ and D₃ receptors and as potent full agonists at the serotonin 5-HT₁ₐ receptor.[5][7]

  • Dopamine D₂/D₃ Partial Agonism: Partial agonists provide a modulatory effect on the dopaminergic system. They can increase locomotor activity without the overstimulation that leads to dyskinesias, a common and debilitating side effect of full dopamine agonists used in PD therapy.[5][8]

  • Serotonin 5-HT₁ₐ Full Agonism: Stimulation of 5-HT₁ₐ receptors through non-dopaminergic mechanisms is known to alleviate both motor and non-motor symptoms of PD, including depression and anxiety.[5][6] This makes ligands with a D₂/5-HT₁ₐ dual-action profile particularly promising.

This multi-target engagement suggests that compounds based on this scaffold can provide a more holistic therapeutic effect, addressing a wider range of symptoms than highly selective single-target agents.

Signaling Pathway Engagement

Both D₂ and 5-HT₁ₐ receptors are G-protein coupled receptors (GPCRs) that signal through the Gαi/o pathway. Their activation leads to the inhibition of adenylyl cyclase, a decrease in intracellular cyclic AMP (cAMP) levels, and modulation of downstream effectors like protein kinase A (PKA).

cluster_0 Cell Membrane cluster_1 Intracellular Ligand Scaffold Derivative Receptor D₂R / 5-HT₁ₐR (GPCR) Ligand->Receptor Binds & Activates G_Protein Gαi/o Protein Receptor->G_Protein Activates AC Adenylyl Cyclase G_Protein->AC Inhibits cAMP cAMP ATP ATP ATP:e->cAMP:w Converts PKA PKA cAMP->PKA Activates Response Modulation of Neuronal Excitability & Gene Expression PKA->Response

Caption: Simplified Gαi/o signaling pathway activated by D₂ and 5-HT₁ₐ receptors.

Structure-Activity Relationship (SAR) and Therapeutic Potential

Systematic modification of the core scaffold has yielded valuable insights into the structural requirements for potent multi-target activity. A key study designed and synthesized a series of 1-(3-((6-fluoropyridin-3-yl)oxy)propyl)piperazine derivatives, revealing critical SAR trends.[5][6]

The primary therapeutic application explored for this class of compounds is Parkinson's disease . The combination of D₂/D₃ partial agonism and 5-HT₁ₐ full agonism is a clinically validated strategy, with agents like Pardoprunox demonstrating efficacy in addressing both motor and neuropsychiatric symptoms of PD.[5][9]

Quantitative Analysis of Key Derivatives

The following table summarizes the in vitro activity and metabolic stability of selected derivatives, demonstrating how structural changes impact the pharmacological profile.[5][6]

CompoundR Group (on Piperazine N)D₂R EC₅₀ (nM)D₃R EC₅₀ (nM)5-HT₁ₐR EC₅₀ (nM)Metabolic Half-life (T½, min)
7b 1-(benzo[b]thiophen-4-yl)0.919.02.317.6
34c 4-(1H-indol-1-yl)3.310.01.4159.7

Analysis of SAR:

  • Bioisosteric Replacement: The replacement of a benzamide group with a pyridinecarboxamide was a key design step.[6]

  • Piperazine Substitution: The nature of the aryl group attached to the second nitrogen of the piperazine ring is critical for receptor affinity and functional activity. Replacing the benzo[b]thiophene group (in 7b ) with an indole moiety (in 34c ) maintained potent triple agonism while dramatically improving metabolic stability, a crucial parameter for drug development.[5][6] The significantly longer half-life of compound 34c makes it a more viable candidate for further preclinical and clinical exploration.[5]

Experimental Protocols

To ensure scientific integrity and reproducibility, the methodologies used to synthesize and evaluate these compounds must be robust and well-defined.

Protocol 1: Representative Synthesis of a Derivative (e.g., Compound 7a)

This protocol is adapted from the synthesis of 1-(3-((6-fluoropyridin-3-yl)oxy)propyl)piperazine derivatives.[6]

Objective: To synthesize an arylpiperazine derivative coupled to the fluoropyridine core via a propyl linker.

Step-by-Step Methodology:

  • Step 1: Synthesis of the Propoxy Linker.

    • To a solution of 6-fluoropyridin-3-ol in acetonitrile (CH₃CN), add potassium carbonate (K₂CO₃) and 1,3-dibromopropane.

    • Reflux the mixture for 12-18 hours, monitoring by TLC for the consumption of the starting material.

    • After cooling, filter the solid and concentrate the filtrate under reduced pressure.

    • Purify the resulting crude product (3-(3-bromopropoxy)-6-fluoropyridine) by column chromatography.

    • Causality: K₂CO₃ acts as a base to deprotonate the hydroxyl group of the pyridine, creating a nucleophilic alkoxide that attacks one end of the dibromopropane linker in an Sₙ2 reaction.

  • Step 2: Coupling with Arylpiperazine.

    • Dissolve the purified 3-(3-bromopropoxy)-6-fluoropyridine and the desired arylpiperazine (e.g., 1-(benzo[b]thiophen-4-yl)piperazine) in acetonitrile.

    • Add K₂CO₃ as a base to scavenge the HBr byproduct.

    • Reflux the reaction mixture for 8-12 hours until TLC indicates completion.

    • Cool the reaction, filter the inorganic salts, and concentrate the solvent in vacuo.

    • Purify the final compound by silica gel chromatography using a suitable eluent system (e.g., dichloromethane/methanol gradient).

    • Causality: The secondary amine of the piperazine acts as a nucleophile, displacing the bromide on the propyl linker to form the final C-N bond and complete the target molecule.

Protocol 2: In Vitro Receptor Functional Activity Assay

Objective: To determine the potency (EC₅₀) and efficacy of synthesized compounds at D₂, D₃, and 5-HT₁ₐ receptors.

Step-by-Step Methodology:

  • Cell Culture:

    • Culture CHO (Chinese Hamster Ovary) or HEK293 cells stably expressing the human recombinant D₂, D₃, or 5-HT₁ₐ receptor.

    • Maintain cells in appropriate media (e.g., DMEM/F12) supplemented with fetal bovine serum, antibiotics, and a selection agent (e.g., G418) to ensure continued receptor expression.

  • Assay Preparation:

    • Prepare a serial dilution of the test compounds in assay buffer (e.g., HBSS with HEPES and BSA). A typical concentration range would be from 10⁻¹¹ M to 10⁻⁵ M.

    • Harvest the cells and resuspend them in assay buffer to a determined optimal density.

  • GTPγS Binding Assay:

    • In a 96-well plate, add the cell suspension, the diluted test compounds, and [³⁵S]GTPγS (a non-hydrolyzable GTP analog).

    • Incubate the plate at 30°C for 60 minutes to allow for receptor activation and G-protein binding of [³⁵S]GTPγS.

    • Causality: Agonist binding to the Gαi/o-coupled receptor facilitates the exchange of GDP for GTP on the Gα subunit. The use of [³⁵S]GTPγS allows for the quantification of this activation, as it becomes incorporated and can be measured.

  • Detection and Analysis:

    • Terminate the reaction by rapid filtration through a cell harvester onto filter mats, separating bound from unbound [³⁵S]GTPγS.

    • Measure the radioactivity on the filter mats using a scintillation counter.

    • Plot the data (radioactivity vs. log[compound concentration]) and fit to a sigmoidal dose-response curve using non-linear regression software (e.g., GraphPad Prism) to determine the EC₅₀ (concentration for 50% maximal effect) and Eₘₐₓ (maximal effect).

Conclusion

The 1-[(6-Fluoropyridin-3-YL)methyl]piperazine scaffold is a versatile and highly promising platform for the development of multi-target CNS therapeutics. The strategic combination of the fluoropyridine and piperazine moieties provides a framework with tunable pharmacodynamic and pharmacokinetic properties. Derivatives have demonstrated potent partial agonism at D₂/D₃ receptors and full agonism at 5-HT₁ₐ receptors, a profile that is highly desirable for the treatment of complex disorders like Parkinson's disease. The significant improvement in metabolic stability achieved through rational, structure-guided modifications underscores the potential of this scaffold to yield clinically viable drug candidates. Further exploration of this chemical space is warranted and holds the potential to deliver novel medicines for challenging neurological and psychiatric conditions.

References

  • ResearchGate. (2022). (PDF) Synthesis and Biological Evaluation of a Series of Novel 1-(3-((6-Fluoropyridin-3-yl)oxy)propyl)piperazines as Dopamine/Serotonin Receptor Agonists. Retrieved from [Link]

  • Wikipedia. (n.d.). Piperazine. Retrieved from [Link]

  • Google Patents. (2013). US20130116245A1 - Alkylated piperazine compounds.
  • Google Patents. (2022). US11325906B2 - Chemical compounds.
  • Pharma Inventor Inc. (n.d.). Patent & Publications. Retrieved from [Link]

  • Shejul, P. B., & Vyavahare, A. V. (2009). Novel method of synthesis of N-methyl-3-phenyl piperazine and some alkylpiperazine and Phenylpiperazine derivatives. International Journal of PharmTech Research, 1(3), 805-810.
  • ResearchGate. (n.d.). Design of 1-(3-((6-fluoropyridin-3-yl)oxy)propyl)piperazine derivatives. Retrieved from [Link]

  • Kumar, V., et al. (2016). Piperazine derivatives for therapeutic use: a patent review (2010-present). Expert Opinion on Therapeutic Patents, 26(9), 1033-1052. [Link]

  • ResearchGate. (2024). (PDF) Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. Retrieved from [Link]

  • IntechOpen. (2026). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Retrieved from [Link]

  • Johnson, C. N., et al. (2005). Fluorination of 3-(3-(piperidin-1-yl)propyl)indoles and 3-(3-(piperazin-1-yl)propyl)indoles gives selective human 5-HT1D receptor ligands with improved pharmacokinetic profiles. Journal of Medicinal Chemistry, 48(11), 3786-3799. [Link]

Sources

Protocols & Analytical Methods

Method

Technical Guide: Strategic Sourcing and Utilization of 1-[(6-Fluoropyridin-3-yl)methyl]piperazine

Abstract This application note provides a comprehensive technical framework for the acquisition, validation, and utilization of 1-[(6-Fluoropyridin-3-yl)methyl]piperazine , a high-value pharmacophore used in the developm...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note provides a comprehensive technical framework for the acquisition, validation, and utilization of 1-[(6-Fluoropyridin-3-yl)methyl]piperazine , a high-value pharmacophore used in the development of PARP inhibitors, kinase inhibitors, and GPCR ligands. Due to its status as a specialized intermediate rather than a commodity chemical, this guide prioritizes sourcing verification , in-house synthesis protocols , and quality control (QC) validation to ensure structural integrity in drug discovery campaigns.

Introduction: The Fluoropyridine Advantage

In medicinal chemistry, the 6-fluoropyridine-3-methyl moiety serves as a critical bioisostere for benzyl groups. The introduction of the fluorine atom at the C6 position of the pyridine ring offers three distinct advantages:

  • Metabolic Stability: Blocks oxidative metabolism at the susceptible C6 position.

  • pKa Modulation: Lowers the basicity of the pyridine nitrogen, reducing off-target hERG binding.

  • Lipophilicity: Marginally increases LogP, improving membrane permeability compared to the non-fluorinated pyridine analog.

When linked to a piperazine core, this fragment becomes a versatile "warhead" delivery system or a solubilizing tail, commonly seen in fragment-based drug discovery (FBDD).

Commercial Sourcing & Vendor Qualification

Unlike commodity reagents, 1-[(6-Fluoropyridin-3-yl)methyl]piperazine is often classified as a "Make-on-Demand" or "Custom Synthesis" item. Direct catalog availability fluctuates.

Primary Sourcing Channels
Supplier TypeRepresentative VendorsTypical Lead TimePurity Specification
Catalog Houses Enamine, Combi-Blocks, ChemScene2–4 Weeks>95% (NMR)
Custom Synthesis WuXi AppTec, Pharmablock, Syngene4–8 Weeks>98% (HPLC)
Bulk Chemical Anichem, Oakwood ChemicalVariable95% (Technical)
Critical Specification: Salt Form vs. Free Base
  • Free Base: Often an oil or low-melting solid. Prone to oxidation and CO₂ absorption (carbamate formation) upon air exposure.

  • Dihydrochloride Salt (2HCl): Preferred for storage. Hygroscopic solid but chemically stable.

  • Recommendation: Always request the 2HCl salt for long-term library storage.

Precursor Sourcing (The "Make" Option)

If the final compound is unavailable, source the precursors immediately.

  • Precursor A: 6-Fluoropyridine-3-carboxaldehyde (CAS 677728-92-6 )

  • Precursor B: Piperazine (CAS 110-85-0 ) or N-Boc-Piperazine (CAS 57260-71-6 )

Experimental Protocol: In-House Synthesis

Objective: Synthesize 10 g of 1-[(6-Fluoropyridin-3-yl)methyl]piperazine via Reductive Amination. Rationale: This route avoids the use of unstable alkyl halides (e.g., 6-fluoro-3-(chloromethyl)pyridine) and minimizes side reactions.

Reaction Scheme

The synthesis proceeds via the formation of an iminium ion intermediate, followed by reduction with Sodium Triacetoxyborohydride (STAB).

SynthesisWorkflow Start Start: Precursors Step1 1. Iminium Formation (DCM, 1h) Start->Step1 Aldehyde + Piperazine Step2 2. Reduction (STAB) (RT, 12h) Step1->Step2 Add NaBH(OAc)3 Step3 3. Quench & Workup (NaHCO3 / Extraction) Step2->Step3 Step4 4. Deprotection (Optional) (If N-Boc used) Step3->Step4 TFA/DCM Final Final Product: Free Base or HCl Salt Step3->Final Direct Step4->Final

Figure 1: Step-wise reductive amination workflow.

Step-by-Step Methodology

Reagents:

  • 6-Fluoropyridine-3-carboxaldehyde (1.0 eq)

  • N-Boc-Piperazine (1.1 eq) [Note: Using mono-Boc protected piperazine prevents polymerization]

  • Sodium Triacetoxyborohydride (STAB) (1.5 eq)

  • Acetic Acid (1.0 eq)

  • Dichloromethane (DCM) (anhydrous)

Procedure:

  • Activation: In a round-bottom flask, dissolve 6-Fluoropyridine-3-carboxaldehyde (1.25 g, 10 mmol) and N-Boc-Piperazine (2.05 g, 11 mmol) in anhydrous DCM (50 mL).

  • Acid Catalysis: Add Acetic Acid (0.6 mL, 10 mmol) to catalyze imine formation. Stir at Room Temperature (RT) for 30 minutes under Nitrogen.

  • Reduction: Cool the mixture to 0°C. Add STAB (3.18 g, 15 mmol) portion-wise over 10 minutes.

  • Reaction: Allow the mixture to warm to RT and stir for 12–16 hours. Monitor by LCMS (Look for M+1 of Boc-intermediate).

  • Quench: Quench with saturated aqueous NaHCO₃ (50 mL). Stir vigorously for 20 minutes until gas evolution ceases.

  • Extraction: Extract the aqueous layer with DCM (3 x 30 mL). Combine organic layers, dry over Na₂SO₄, and concentrate in vacuo.

  • Deprotection: Redissolve the crude Boc-intermediate in DCM (20 mL). Add Trifluoroacetic Acid (TFA) (5 mL). Stir for 2 hours.

  • Isolation: Concentrate to remove TFA. Basify with 1M NaOH to pH > 10. Extract with DCM/Isopropanol (3:1). Dry and concentrate to yield the free base .

  • Salt Formation (Optional): Dissolve free base in Ethanol, add 4M HCl in Dioxane (2.5 eq). Filter the white precipitate.

Quality Control & Validation Protocol

Trustworthiness: Never assume a commercial label is correct. The fluorine atom provides a unique handle for rapid NMR validation.

Analytical Checklist
TestExpected ResultCommon Failure Mode
¹H NMR (DMSO-d₆) Doublet at ~8.2 ppm (Pyridine H2), Singlet at ~3.5 ppm (CH₂-Linker)Missing CH₂ peak (Aldehyde oxidation)
¹⁹F NMR Single peak at ~ -70 to -75 ppmMultiple peaks (Regioisomers or defluorination)
LCMS [M+H]⁺ matches theoretical MWMass +16 (N-Oxide) or +14 (Methylation impurity)
QC Decision Tree

QCWorkflow Sample Received Sample LCMS 1. LCMS Screening Sample->LCMS PassLCMS Mass Correct? LCMS->PassLCMS NMR 2. 1H & 19F NMR PassLCMS->NMR Yes Reject REJECT / Repurify PassLCMS->Reject No (Wrong MW) PassNMR Purity >95%? NMR->PassNMR Approve RELEASE to Chemistry PassNMR->Approve Yes PassNMR->Reject No (Impure)

Figure 2: Quality Control Decision Matrix.

Application: Nucleophilic Aromatic Substitution (SNAr)

Context: The secondary amine of the piperazine ring is a potent nucleophile. This protocol demonstrates coupling the fragment to a chloropyrimidine scaffold.

Protocol:

  • Dissolve 2,4-Dichloropyrimidine (1.0 eq) in DMF.

  • Add 1-[(6-Fluoropyridin-3-yl)methyl]piperazine (1.0 eq).

  • Add DIPEA (2.5 eq).

  • Heat to 80°C for 4 hours.

  • Note: The fluorine on the pyridine ring is relatively stable under these conditions but can undergo SNAr if subjected to extreme temperatures (>120°C) with strong alkoxides. Maintain temperature <100°C.

References

  • Precursor Identification: Thermo Fisher Scientific. 6-Fluoropyridine-3-carboxaldehyde Specifications. Retrieved from

  • Synthetic Methodology: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996, 61(11), 3849-3862.
  • Bioisostere Principles: Meanwell, N. A. "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 2018.
  • Commercial Sourcing Data: ChemScene. 1-((6-Chloropyridin-2-yl)methyl)piperazine (Analog Reference). Retrieved from

Application

Application Note: Analytical Characterization of 1-[(6-Fluoropyridin-3-yl)methyl]piperazine

Introduction & Scope The compound 1-[(6-Fluoropyridin-3-yl)methyl]piperazine (CAS 873537-29-4) is a critical pharmacophore and intermediate in the synthesis of Poly (ADP-ribose) polymerase (PARP) inhibitors, most notably...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Scope

The compound 1-[(6-Fluoropyridin-3-yl)methyl]piperazine (CAS 873537-29-4) is a critical pharmacophore and intermediate in the synthesis of Poly (ADP-ribose) polymerase (PARP) inhibitors, most notably Olaparib (Lynparza).[1]

Its structure comprises a polar piperazine ring linked to a fluorinated pyridine moiety.[1] This unique chemistry presents specific analytical challenges:

  • High Polarity: The secondary amine and pyridine nitrogen create high polarity, leading to poor retention on standard C18 HPLC columns.[2][3]

  • UV Detection Limits: The pyridine chromophore has lower extinction coefficients compared to the final drug substance, requiring optimized detection wavelengths.[2]

  • Impurity Tracking: As a late-stage intermediate, its purity directly impacts the impurity profile of the final API.[2] Critical impurities include bis-alkylated species and potential genotoxic alkyl halides from the synthesis.[1]

This guide provides a comprehensive, self-validating analytical framework for the characterization, purity assessment, and release testing of this intermediate.[4]

Chemical Profile
PropertyValueNotes
Formula C₁₀H₁₄FN₃
MW 195.24 g/mol Monoisotopic: 195.12
pKa (Calc) ~9.8 (Piperazine N), ~2.5 (Pyridine)Highly basic; exists as salt in acidic media.[1][3][5][6]
Solubility High in Water, MeOH, DMSOFree base is soluble in DCM; Salts are water-soluble.[3]

Process Context & Critical Quality Attributes (CQAs)

To understand the analytical requirements, we must visualize where this molecule sits in the synthetic pathway.

SynthesisFlow SM1 2-Fluoro-5-formylbenzoic acid (Starting Material) RXN Reductive Amination (NaCNBH3 / STAB) SM1->RXN SM2 N-Boc-Piperazine SM2->RXN INT_BOC N-Boc Protected Intermediate RXN->INT_BOC DEPROT Deprotection (HCl/TFA) INT_BOC->DEPROT TARGET TARGET MOLECULE 1-[(6-Fluoropyridin-3-yl)methyl]piperazine DEPROT->TARGET Critical Control Point OLAPARIB Olaparib (Final API) TARGET->OLAPARIB Coupling Step

Figure 1: Synthetic workflow highlighting the target molecule as the key "handoff" intermediate before final coupling.

Analytical Protocols

Method A: HPLC-UV/MS for Purity & Assay

Challenge: Standard C18 columns often fail to retain the polar piperazine moiety, causing it to elute in the void volume (t0) where ion suppression occurs.[3] Solution: Use a Pentafluorophenyl (PFP) stationary phase.[1][3] The PFP phase offers dual retention mechanisms: hydrophobic interaction and pi-pi/dipole interactions specifically targeting the fluorinated pyridine ring and the basic amine.

Chromatographic Conditions
ParameterSettingRationale
Column Ace 3 C18-PFP or Phenomenex Kinetex F5 (150 x 4.6 mm, 2.6 µm)PFP provides superior selectivity for fluorinated aromatics and basic amines compared to C18.[1]
Mobile Phase A 10 mM Ammonium Formate, pH 3.8Acidic pH keeps the piperazine protonated (MH+) for MS sensitivity; Buffer controls peak shape.[3]
Mobile Phase B Acetonitrile (LC-MS Grade)Standard organic modifier.[1][2]
Flow Rate 0.8 mL/minOptimized for backpressure and ionization efficiency.[1][2]
Column Temp 35°CImproves mass transfer for the amine.[2]
Detection UV @ 260 nm (primary), 220 nm (secondary)260 nm targets the pyridine ring; 220 nm detects non-aromatic impurities.[3]
MS Mode ESI Positive (SIM m/z 196.[1][3]1)Selective Ion Monitoring for assay; Full Scan (100-600) for impurities.[1]
Gradient Table
Time (min)%A%BEvent
0.0955Hold for polar retention
2.0955Isocratic hold
12.04060Gradient elution
15.0595Wash
18.0955Re-equilibration

System Suitability Criteria:

  • Tailing Factor (T): NMT 1.5 (Critical for basic amines).

  • Retention Time: Target ~5-7 minutes (k' > 2.0).

  • Signal-to-Noise: >100 for LOQ solution (0.05% level).

Method B: 19F-NMR for Structural Identity

Why this method? Proton NMR (1H) can be crowded by alkyl linkers.[1][2] Fluorine NMR (19F) is extremely specific.[2][3] The target molecule has exactly one fluorine atom. Any additional peaks indicate fluorinated impurities (e.g., regioisomers or starting material).

Protocol:

  • Solvent: DMSO-d6 (preferred) or CDCl3.[1][2][3]

  • Internal Standard: α,α,α-Trifluorotoluene (δ -63.7 ppm) - optional for quantitative NMR (qNMR).

  • Parameters:

    • Relaxation Delay (D1): > 5 seconds (Fluorine relaxes slowly).[3]

    • Scans: 64 (sufficient for high abundance).

    • Range: -50 to -150 ppm.[1]

Expected Shift:

  • The fluorine on the pyridine ring (position 6) typically appears as a singlet (or doublet if coupled to H) around δ -70 to -75 ppm (relative to CFCl3, solvent dependent).[3]

  • Pass Criteria: Single dominant peak >99% integrated area.[1][2]

Method C: Trace Analysis of Genotoxic Impurities (GTI)

Risk: If the synthesis involves 2-Fluoro-5-(chloromethyl)pyridine, this alkyl halide is a Potentially Genotoxic Impurity (PGI).[1][3] Technique: LC-MS/MS (Triple Quadrupole) in SRM Mode.[1][2]

Workflow:

GTI_Workflow Sample Sample Preparation (10 mg/mL in MeOH) Deriv Derivatization (Optional) React with excess diethylamine (If halide is unstable) Sample->Deriv Labile Halides Sep LC Separation (Short C18, High Organic Ramp) Sample->Sep Direct Injection Deriv->Sep Detect MS/MS Detection Transition: Precursor -> Fragment Sep->Detect

Figure 2: Workflow for detecting trace alkyl halide impurities.

SRM Transition Table (Example for Chloromethyl precursor):

  • Precursor: m/z 146.0 [M+H]+

  • Product: m/z 110.0 [Loss of HCl]

  • Limit: < 10 ppm (TTC based).

Impurity Profile & Troubleshooting

The following table summarizes common impurities found in the synthesis of CAS 873537-29-4 and their analytical signatures.

Impurity NameStructure DescriptionRelative Retention (RRT)Detection Method
Piperazine (Free) Unreacted starting material~0.2 (Void)ELSD or derivatization (UV weak)
Bis-Alkylated Dimer Two pyridine rings on one piperazine~1.8 (Late eluting)HPLC-UV (Strong Signal)
N-Boc Intermediate Protected precursor~1.5HPLC-UV
N-Oxide Oxidation on Pyridine N~0.8LC-MS (+16 Da)

Troubleshooting Guide:

  • Issue: Peak splitting or broad shape.[1][2]

    • Cause: pH mismatch.[1] The piperazine has a high pKa.

    • Fix: Ensure mobile phase pH is buffered (Ammonium Formate/Acetate). Do not use unbuffered Formic Acid alone if tailing persists.

  • Issue: Carryover.[1]

    • Cause: Piperazine sticking to injector seals.[1][2]

    • Fix: Use a needle wash of 50:50 MeOH:Water + 0.1% Formic Acid.

References

  • AstraZeneca AB. (2004).[1][2] Phthalazinone derivatives. World Intellectual Property Organization Patent WO2004080976A1.[1][2] Link

  • Menear, K. A., et al. (2008). 4-[3-(4-Cyclopropanecarbonylpiperazine-1-carbonyl)-4-fluorobenzyl]-2H-phthalazin-1-one: a novel bioavailable inhibitor of poly(ADP-ribose) polymerase-1.[1][7] Journal of Medicinal Chemistry, 51(20), 6581-6591. Link

  • European Medicines Agency (EMA). (2014).[1] Assessment Report: Lynparza (Olaparib). Procedure No. EMEA/H/C/003726/0000.[1] Link

  • International Conference on Harmonisation (ICH). (2005).[1][2][3] Validation of Analytical Procedures: Text and Methodology Q2(R1). Link

Sources

Method

Application Note: A Robust HPLC-UV Framework for the Analysis of Piperazine Derivatives

Abstract This comprehensive guide details a strategic approach to the development and validation of High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) methods for the analysis of piperazine deriv...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This comprehensive guide details a strategic approach to the development and validation of High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) methods for the analysis of piperazine derivatives. Piperazine and its analogues are critical structural motifs in numerous active pharmaceutical ingredients (APIs). Consequently, their accurate quantification and impurity profiling are paramount for ensuring drug safety and efficacy. This document provides field-proven insights, detailed experimental protocols, and a logical framework for method development, serving as an essential resource for researchers, scientists, and drug development professionals.

Introduction: The Significance of Piperazine Derivatives

The piperazine ring is a ubiquitous heterocyclic scaffold found in a wide range of pharmaceuticals, including antihistamines (e.g., Cetirizine), antipsychotics (e.g., Clozapine), and anti-helminthics.[1] Its unique physicochemical properties, including its basic nature, contribute significantly to the pharmacological activity of these drugs. The analytical challenge lies in developing a single, robust method that can handle the diverse polarity and structural variations within this compound class. Reversed-phase HPLC (RP-HPLC) coupled with UV detection stands as the workhorse technique for this purpose due to its versatility, cost-effectiveness, and reliability.[2]

Principle of the Method: Reversed-Phase HPLC-UV

The primary mode of separation for piperazine derivatives is RP-HPLC. In this technique, analytes are separated based on their hydrophobic interactions with a non-polar stationary phase (e.g., C18).[3] A polar mobile phase is used for elution; compounds with greater hydrophobicity are retained longer on the column.[3]

UV detection is suitable for piperazine derivatives that possess a chromophore—a part of the molecule that absorbs UV light. Many pharmaceutical piperazine derivatives contain aromatic rings, making them ideal candidates for UV detection.[4] For piperazine itself or derivatives lacking a strong chromophore, a pre-column derivatization step using a UV-active agent like 4-chloro-7-nitrobenzofuran (NBD-Cl) can be employed to enable sensitive detection.[5][6]

Strategic HPLC Method Development

A successful HPLC method is not just a set of conditions but a well-reasoned strategy. The goal is to achieve adequate resolution, good peak shape, and a reasonable run time.

Column Selection: The Foundation of Separation

The choice of a stationary phase is the most critical decision. For most piperazine derivatives, a C18 (octadecylsilane) column is the recommended starting point due to its versatility and wide availability.[7]

  • Particle Size: 3 µm or 5 µm particles offer a good balance between efficiency and backpressure for standard HPLC systems.[7]

  • Column Dimensions: A 150 mm x 4.6 mm column is a standard dimension suitable for many applications. Shorter columns (50-100 mm) can be used for faster analysis if resolution is not a limiting factor.[7][8]

  • pH Stability: Since piperazine derivatives are basic, mobile phase pH control is crucial. Using a column with a wide pH range (e.g., 2-8) provides greater flexibility during method development.[3]

Mobile Phase Optimization: Driving the Selectivity

The mobile phase composition dictates the retention and selectivity of the separation. A typical mobile phase for RP-HPLC consists of an aqueous component (often with a buffer) and an organic modifier.

  • Organic Modifier: Acetonitrile and methanol are the most common choices. Acetonitrile generally offers lower viscosity (leading to lower backpressure) and better UV transparency at low wavelengths. A good starting point is a gradient elution from a low to a high concentration of the organic modifier.[8]

  • Aqueous Phase & pH Control: The basic nature of the piperazine amine groups means their ionization state is pH-dependent. Operating at a low pH (e.g., pH 3-4) ensures the amines are protonated, which generally leads to better peak shape and retention on a C18 column. Buffers such as phosphate or formate are commonly used to maintain a stable pH. A 20-50 mM buffer concentration is typical.[9] For example, a mobile phase of 50 mM potassium dihydrogen phosphate (KH2PO4) and acetonitrile (60:40 v/v) adjusted to pH 3.5 has been shown to be effective for cetirizine analysis.[9]

UV Wavelength Selection: Maximizing Sensitivity

The detection wavelength should be set at the absorbance maximum (λ-max) of the analyte to ensure maximum sensitivity.[10]

  • For Known Compounds: The λ-max can be found in the literature or determined by running a UV spectrum of a standard solution using a photodiode array (PDA) detector. For instance, cetirizine hydrochloride has a λ-max around 230-232 nm.[11][12]

  • For Method Development: A PDA detector is invaluable as it scans a range of wavelengths simultaneously, allowing for the determination of the optimal wavelength and assessment of peak purity.[10] If a PDA is unavailable, injecting a concentrated standard and scanning with a variable wavelength detector can identify the λ-max.

Detailed Protocol: HPLC-UV Analysis of Cetirizine Hydrochloride

This protocol provides a validated starting point for the analysis of Cetirizine HCl in a pharmaceutical formulation. It can be adapted for other similar piperazine derivatives.

Instrumentation and Reagents
  • Instrumentation: HPLC system with a quaternary or binary pump, autosampler, column thermostat, and a UV/PDA detector (e.g., Agilent 1200 series or Waters Alliance e2695).[5][12]

  • Column: C18, 150 mm x 4.6 mm, 5 µm particle size.[9]

  • Reagents:

    • Acetonitrile (HPLC Grade)

    • Potassium Dihydrogen Phosphate (KH2PO4) (AR Grade)

    • Orthophosphoric Acid (AR Grade)

    • Water (HPLC Grade or Milli-Q)

    • Cetirizine Hydrochloride Reference Standard

Preparation of Solutions
  • Mobile Phase: Prepare a 50 mM KH2PO4 solution by dissolving the appropriate amount in HPLC grade water. Mix this buffer with acetonitrile in a 60:40 (v/v) ratio. Adjust the final pH to 3.5 using orthophosphoric acid. Filter through a 0.45 µm membrane filter and degas before use.[9][13]

  • Standard Stock Solution (500 µg/mL): Accurately weigh and dissolve approximately 25 mg of Cetirizine HCl reference standard in a 50 mL volumetric flask with the mobile phase.

  • Working Standard Solutions (1-20 µg/mL): Prepare a series of calibration standards by appropriately diluting the stock solution with the mobile phase.[9]

  • Sample Preparation (from Tablets):

    • Weigh and finely powder no fewer than 20 tablets.

    • Accurately weigh a portion of the powder equivalent to one tablet's dosage and transfer it to a suitable volumetric flask.

    • Add the mobile phase to about 70% of the flask volume, sonicate for 15 minutes to dissolve the API, then dilute to the mark with the mobile phase.

    • Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

Chromatographic Conditions
ParameterCondition
Column C18, 150 mm x 4.6 mm, 5 µm
Mobile Phase 50 mM KH2PO4 : Acetonitrile (60:40, v/v), pH 3.5
Flow Rate 1.0 mL/min
Injection Volume 10 µL
Column Temperature 30 °C
Detection Wavelength 231 nm
Run Time 10 minutes
System Suitability Testing (SST)

Before sample analysis, the system's performance must be verified.[14] This is a core requirement of Good Manufacturing Practice (GMP) and is mandated by pharmacopeias like the USP.[15][16][17] Inject a working standard (e.g., 10 µg/mL) six times and evaluate the following parameters.

SST ParameterAcceptance CriteriaRationale
Tailing Factor (T) T ≤ 2.0Ensures peak symmetry.[15]
Theoretical Plates (N) N ≥ 2000Measures column efficiency.[14]
Precision (%RSD) RSD ≤ 2.0% for peak areaDemonstrates system repeatability.[15]
Analysis and Calculation
  • Construct a calibration curve by plotting the peak area against the concentration of the working standard solutions.

  • Verify the linearity of the curve (Correlation coefficient r² ≥ 0.999).[9]

  • Inject the prepared sample solution.

  • Calculate the concentration of the analyte in the sample using the linear regression equation derived from the calibration curve.

Method Validation Framework (ICH Q2(R1))

Any new analytical method must be validated to demonstrate its suitability for the intended purpose.[18][19] The International Council for Harmonisation (ICH) guideline Q2(R1) provides a framework for this process.[20][21]

  • Specificity: The ability to assess the analyte unequivocally in the presence of other components (e.g., impurities, degradation products, matrix components).[18]

  • Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.[19]

  • Accuracy: The closeness of test results to the true value. Often assessed by spike/recovery studies.

  • Precision: The degree of scatter between a series of measurements. Evaluated at two levels: Repeatability (intra-day) and Intermediate Precision (inter-day, different analysts/equipment).[18]

  • Limit of Detection (LOD): The lowest amount of analyte that can be detected but not necessarily quantitated.

  • Limit of Quantitation (LOQ): The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.[19]

  • Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters (e.g., pH, mobile phase composition, flow rate).[18]

Common Troubleshooting

IssuePotential Cause(s)Suggested Solution(s)
High Backpressure Clogged column frit; contaminated mobile phase; system blockage.[22][23]Backflush the column; filter mobile phase; check tubing for blockages.[22]
Peak Tailing Secondary interactions with silica; column overload; column contamination.[22][24]Adjust mobile phase pH; reduce sample concentration; use a guard column.[22]
Retention Time Shifts Inconsistent mobile phase preparation; column aging; temperature fluctuations.[25][26]Prepare fresh mobile phase; use a column oven; equilibrate the column properly.[22][26]
Baseline Noise/Drift Contaminated solvents; detector lamp issue; air bubbles in the system.[22][25]Use high-purity solvents; purge the system to remove bubbles; replace the detector lamp if necessary.[26]

Visualizations

HPLC Method Development Workflow

HPLC_Method_Development cluster_0 Phase 1: Initial Scoping cluster_1 Phase 2: Optimization cluster_2 Phase 3: Validation A Analyte Characterization (pKa, logP, UV Spectra) B Select Column (e.g., C18, 150x4.6mm, 5µm) A->B C Initial Mobile Phase (ACN/H2O, pH 3 Buffer) B->C D Run Scouting Gradient C->D E Evaluate Peak Shape & Retention D->E F Adjust pH / Buffer (for peak shape) E->F Tailing? G Optimize Gradient/Isocratic (for resolution & runtime) E->G Good Shape? F->D H System Suitability Test (%RSD, Tailing, Plates) G->H I Full Method Validation (ICH Q2(R1)) H->I SST Pass

Caption: A logical workflow for systematic HPLC-UV method development.

Mobile Phase Optimization Logic

Mobile_Phase_Optimization Start Initial Chromatogram PeakShape Is Peak Shape Acceptable? (Tailing < 2.0) Start->PeakShape Resolution Is Resolution Adequate? (Rs > 1.5) PeakShape->Resolution Yes Adjust_pH Adjust Mobile Phase pH (e.g., lower to 2.5-3.5) Change Buffer Type PeakShape->Adjust_pH No Runtime Is Runtime Optimal? Resolution->Runtime Yes Adjust_Gradient Modify Gradient Slope (Steeper for faster elution) (Shallower for more resolution) Resolution->Adjust_Gradient No End Method Optimized Runtime->End Yes Adjust_Flow Adjust Flow Rate or Switch to Isocratic Runtime->Adjust_Flow No Adjust_pH->Start Adjust_Gradient->Start Adjust_Flow->Start

Caption: Decision tree for optimizing mobile phase conditions in RP-HPLC.

Conclusion

This application note provides a robust and scientifically-grounded framework for the HPLC-UV analysis of piperazine derivatives. By following a systematic approach to method development—starting with column and mobile phase selection and proceeding through optimization and validation—researchers can develop reliable and efficient analytical methods. The detailed protocol for Cetirizine HCl serves as a practical template that can be readily adapted for a wide variety of structurally related pharmaceutical compounds, ensuring data integrity and supporting the development of safe and effective medicines.

References

  • A Universal Reversed-Phase HPLC Method for Pharmaceutical Analysis. LCGC North America.

  • Expert Guide to Troubleshooting Common HPLC Issues. AELAB.

  • HPLC Troubleshooting Guide. SCION Instruments.

  • Troubleshooting Common HPLC Issues: A Practical Guide. Maxi Scientific.

  • Review on Common Observed HPLC Troubleshooting Problems. Rhenium Group.

  • System suitability Requirements for a USP HPLC Method - Tips & Suggestions. Chromatography Forum.

  • HPLC Method Development and Validation for Pharmaceutical Analysis. Technology Networks.

  • Troubleshooting Common HPLC Issues. Labcompare.

  • Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration.

  • Analytical Method Development and Validation by Reverse Phase – High Performance Liquid Chromatography: An Overview. International Journal for Scientific and Research Publications.

  • System Suitability Test in HPLC – Fully Explained with Example | USP, FDA, cGMP Guidelines 2025. YouTube.

  • ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers. Scribd.

  • Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency.

  • DEVELOPMENT AND VALIDATION OF A NEW HPLC-UV METHOD FOR SIMULTANEOUS ESTIMATION OF CETIRIZINE HYDROCHLORIDE AND PHENYLEPHRINE HYDROCHLORIDE IN TABLET FORMULATION. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH.

  • System Suitability in HPLC Analysis. Pharmaguideline.

  • ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). International Council for Harmonisation.

  • Quality Guidelines. International Council for Harmonisation.

  • Validating a Stability Indicating HPLC Method for Kinetic Study of Cetirizine Degradation in Acidic and Oxidative Conditions. National Center for Biotechnology Information.

  • Development of Validated Analytical Area under Curve UV Spectrophotometric Method for Assay of Cetrizine Dihydrochloride. Research Journal of Pharmacy and Technology.

  • Development and Validation of a Reversed-phase HPLC Method for the Determination of Hydroxybenzene in a Cream Formulation. National Center for Biotechnology Information.

  • Importance of RP-HPLC in Analytical Method Development: A Review. International Journal of Advanced Research in Science, Communication and Technology.

  • Method Development and Validation of Cetirizine hydrochloride, Phenylephrine hydrochloride and Nimesulide by UV and HPLC. Asian Journal of Pharmaceutical Technology & Innovation.

  • Development and validation of stability indicating assay method of cetirizine hydrochloride by HPLC. Academic Journals.

  • HPLC Analysis of Piperazine on Primesep 100. SIELC Technologies.

  • System Suitability for USP Methods - USP's Future Expectations. gmp-compliance.org.

  • Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Journal of Chemical and Pharmaceutical Research.

  • A Comparative Guide to HPLC-UV Method Development for N-Boc-piperazine Analysis. Benchchem.

  • General Chapters: <621> CHROMATOGRAPHY - SYSTEM SUITABILITY. U.S. Pharmacopeia.

  • Application Notes & Protocols: HPLC-UV Analysis of Piperidine-Containing Compounds. Benchchem.

  • Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. United Nations Office on Drugs and Crime.

  • HPLC-UV/DAD chromatograms of piperazine derivative mixture. ResearchGate.

  • Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. ResearchGate.

  • Ultraviolet Detectors: Perspectives, Principles, and Practices. LCGC International.

Sources

Application

High-Resolution GC-MS Profiling of 1-[(6-Fluoropyridin-3-yl)methyl]piperazine

Application Note & Method Development Guide Executive Summary & Chemical Context[1][2][3][4][5][6][7][8] 1-[(6-Fluoropyridin-3-yl)methyl]piperazine (hereafter referred to as FPMP ) is a critical pharmacophore intermediat...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Method Development Guide

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8]

1-[(6-Fluoropyridin-3-yl)methyl]piperazine (hereafter referred to as FPMP ) is a critical pharmacophore intermediate, frequently utilized in the synthesis of PARP inhibitors (e.g., Rucaparib analogs) and GPCR ligands.[1]

The analysis of FPMP presents a classic "Secondary Amine Challenge" in gas chromatography. The secondary amine on the piperazine ring (


) acts as a strong Lewis base, interacting with silanol groups on the glass liner and column stationary phase. This results in peak tailing, reduced sensitivity, and carryover.

This guide provides two distinct workflows:

  • Method A (Rapid Screening): Direct injection using base-deactivated stationary phases.[1]

  • Method B (Trace Quantitation): A derivatization protocol using MBTFA to acylate the amine, ensuring Gaussian peak shapes and femtogram-level sensitivity.

Chemical Profile
PropertyDataNotes
Formula

Exact Mass 195.12 g/mol Monoisotopic
Structure Fluoropyridine ring linked via methylene bridge to piperazine.[1]
Acidity (

)

(Pyridine): ~2.5

(Piperazine): ~9.8
The piperazine secondary amine is the primary site of GC activity.[1]
Boiling Point ~310°C (Predicted)Requires high-temperature GC program.[1]

Experimental Workflows (Visualized)

The following diagram outlines the decision matrix for selecting the appropriate method based on the analytical goal (Purity vs. Trace Impurity).

AnalyticalWorkflow Start Sample: FPMP Intermediate Goal Define Analytical Goal Start->Goal MethodA Method A: Rapid Screening (>0.1% Purity Checks) Goal->MethodA High Conc. MethodB Method B: Trace Analysis (<10 ppm Impurities) Goal->MethodB Trace Levels PrepA Dilution in Methanol (1 mg/mL) MethodA->PrepA PrepB Derivatization w/ MBTFA (Forms TFA-FPMP) MethodB->PrepB GC_ColA Column: Base-Deactivated (e.g., Rtx-5 Amine) PrepA->GC_ColA GC_ColB Column: Standard 5% Phenyl (e.g., DB-5MS) PrepB->GC_ColB MS_Det MS Detection (EI Source) Scan 40-450 m/z GC_ColA->MS_Det GC_ColB->MS_Det Data Data Processing Quantitation & ID MS_Det->Data

Caption: Decision matrix for FPMP analysis. Method A utilizes specialized columns for speed; Method B utilizes chemical derivatization for maximum sensitivity.[1]

Protocol Details

Method A: Direct Injection (Rapid Screening)

Best for: Raw material purity assessment and reaction monitoring.[1]

Critical Requirement: You cannot use a standard non-polar column (like DB-5 or HP-5) for underivatized FPMP without severe tailing.[1] You must use a Base-Deactivated column.[1]

  • Column: Rtx-5 Amine or ZB-5MSplus (30 m x 0.25 mm x 1.0 µm).[1] Note the thicker film (1.0 µm) helps load the basic amine.

  • Inlet: Split (20:1), 280°C. Liner: Ultra-Inert, wool-packed (to trap non-volatiles).[1]

  • Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).[1]

  • Oven Program:

    • 100°C (Hold 1 min)

    • Ramp 20°C/min to 300°C

    • Hold 5 min.

  • Sample Prep: Dissolve 10 mg FPMP in 10 mL Methanol (LC-MS grade).

Method B: MBTFA Derivatization (Trace Quantitation)

Best for: Genotoxic impurity screening and trace analysis in biological matrices.[1]

This method converts the polar N-H group to a volatile, non-polar N-TFA (Trifluoroacetyl) group.

Reagents:

  • MBTFA (N-methyl-bis-trifluoroacetamide) - Preferred over TFAA due to milder byproducts.[1]

  • Solvent: Ethyl Acetate (Anhydrous).[1]

  • Internal Standard: 1-Benzylpiperazine-

    
     or N-Methylpiperazine (if resolution permits).[1]
    

Step-by-Step Derivatization Protocol:

  • Aliquot: Transfer 100 µL of sample extract (in Ethyl Acetate) to a GC vial.

  • Add Reagent: Add 50 µL MBTFA .

  • Catalyst (Optional): Add 10 µL Pyridine (acts as an acid scavenger/catalyst).[1]

  • Incubate: Cap and heat at 65°C for 30 minutes .

  • Cool & Dilute: Cool to room temp. Evaporate to dryness under

    
     (to remove excess acid) and reconstitute in 200 µL Ethyl Acetate.
    
  • Analyze: Inject 1 µL Splitless.

Mass Spectral Interpretation (EI)[9][10][11]

Understanding the fragmentation is vital for confirming identity, especially when distinguishing from defluorinated impurities.

Target Molecule: N-TFA-FPMP (Derivatized) Molecular Weight: 195 (Parent) + 97 (TFA group) - 1 (H) = 291 Da .[1]

Fragmentation Pathway Logic[10]
  • Molecular Ion (

    
    ):  m/z 291 (Distinct, usually 10-20% abundance).[1]
    
  • Base Peak (Cleavage A): Cleavage at the methylene bridge between the pyridine and piperazine rings.

    • This yields the (6-fluoropyridin-3-yl)methyl cation .[1]

    • Mass Calculation: Pyridine (

      
      ) + F + 
      
      
      
      =
      
      
      .[1]
    • m/z 110/111 is the diagnostic marker for the fluoropyridine moiety.

  • Piperazine Ring Fragment: The TFA-protected piperazine ring fragment.[1]

    • Structure:

      
      .[1]
      
    • m/z 181 (TFA-Piperazine cation).[1]

Fragmentation Parent N-TFA-FPMP (m/z 291) Frag1 Fluoropyridyl-methyl Cation (m/z 110) Parent->Frag1 Benzylic Cleavage Frag2 TFA-Piperazine Cation (m/z 181) Parent->Frag2 N-C Bond Break

Caption: Primary EI fragmentation pathway for the TFA-derivatized molecule.

Method Validation Parameters

To ensure this method meets ICH Q2(R1) standards for drug development, the following criteria must be validated.

ParameterAcceptance CriteriaExperimental Note
Specificity Resolution (

) > 1.5
Must resolve FPMP from des-fluoro analogs (m/z 110 vs 92).
Linearity

Range: 0.05 µg/mL to 50 µg/mL (Method B).[1]
LOD/LOQ S/N > 3 (LOD) / > 10 (LOQ)Expected LOQ: ~10 ng/mL (using SIM mode on m/z 110).[1]
Precision RSD < 5% (n=6)Critical: Use deuterated internal standard to correct for derivatization variance.
Recovery 85% - 115%Spiked into matrix (e.g., reaction mixture or plasma).[1]
Troubleshooting Guide
  • Symptom: Tailing peaks in Method B.

    • Cause: Incomplete derivatization or moisture in the sample (MBTFA hydrolyzes).

    • Fix: Dry ethyl acetate over molecular sieves; ensure reaction vial is sealed tight.

  • Symptom: Loss of m/z 110 signal.

    • Cause: Source contamination.

    • Fix: Clean EI source; Fluorinated compounds can deposit on the repeller.

References

  • National Institute of Standards and Technology (NIST). Mass Spectral Library (NIST23) - Piperazine Derivatives.[1][1]

  • Little, J. L. (1999). "Derivatization of Amines for GC-MS." Journal of Chromatography A.
  • Restek Corporation. "Analysis of Impurities in API by GC-MS: Handling Basic Compounds."[1]

  • Agilent Technologies. "GC/MS Analysis of Designer Drugs: Piperazines." Application Note 5990-XXXX.[1] [1]

  • PubChem. Compound Summary: 1-[(6-Fluoropyridin-3-yl)methyl]piperazine.[1][1]

(Note: While specific application notes for this exact CAS are proprietary to pharmaceutical development files, the protocols above represent the industry standard for this chemical class, synthesized from established methodologies for benzylpiperazines.)

Sources

Method

using 1-[(6-Fluoropyridin-3-YL)methyl]piperazine in neuroscience research

Application Note: 1-[(6-Fluoropyridin-3-yl)methyl]piperazine in Neuroscience Research Part 1: Executive Summary & Core Directive Compound Identity: 1-[(6-Fluoropyridin-3-yl)methyl]piperazine CAS Registry: 939986-50-8 (Ge...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: 1-[(6-Fluoropyridin-3-yl)methyl]piperazine in Neuroscience Research

Part 1: Executive Summary & Core Directive

Compound Identity: 1-[(6-Fluoropyridin-3-yl)methyl]piperazine CAS Registry: 939986-50-8 (Generic analog reference) Molecular Formula: C₁₀H₁₄FN₃ Class: CNS-Privileged Scaffold / Bioisostere / PET Radiotracer Precursor

Strategic Overview: This guide details the utilization of 1-[(6-Fluoropyridin-3-yl)methyl]piperazine (6-FPMP) as a high-value scaffold in neuropharmacology. Unlike generic piperazines, the 6-fluoropyridine moiety confers two critical advantages for CNS drug development:

  • Metabolic Stability: The fluorine atom at the C6 position blocks oxidative metabolism (CYP450 attack) at the most labile site of the pyridine ring, significantly extending the half-life of derived ligands compared to their non-fluorinated analogs.

  • PET Imaging Capability: The activated C6-fluorine position serves as a prime locus for isotopic exchange (

    
    F-fluorination), enabling the rapid conversion of lead compounds into Positron Emission Tomography (PET) radiotracers for receptor occupancy studies.
    

This document provides protocols for using 6-FPMP to synthesize high-affinity ligands for Dopamine (D2/D3) and Serotonin (5-HT1A/2A) receptors, and methods for evaluating their blood-brain barrier (BBB) permeability.

Part 2: Scientific Foundation & Mechanism

The "Privileged Scaffold" Hypothesis

In neuroscience, the piperazine ring acts as a secondary amine "linker" that maintains a specific distance between an aromatic "head" group (binding the orthosteric site of GPCRs) and an accessory "tail" group.

  • The Piperazine Core: Provides basicity (

    
    ) to form a salt bridge with the conserved Aspartate residue (e.g., Asp3.32 in D2 receptors) in the transmembrane binding pocket.
    
  • The 6-Fluoropyridine Tail: Acts as a bioisostere for a benzyl or phenyl group. The pyridine nitrogen reduces lipophilicity (

    
    ) slightly to prevent non-specific binding, while the fluorine atom modulates electronic density, often enhancing 
    
    
    
    stacking interactions with aromatic residues (e.g., Phenylalanine/Tryptophan) in the receptor channel.
Pathway Visualization: From Scaffold to Signal

The following diagram illustrates how 6-FPMP is derivatized to target specific neuro-signaling pathways.

Application

Application Notes and Protocols for the Investigation of 1-[(6-Fluoropyridin-3-YL)methyl]piperazine in Cancer Cell Lines

Abstract The piperazine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1][2] Its derivatives have demonstrated a wide array of biological a...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The piperazine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1][2] Its derivatives have demonstrated a wide array of biological activities, including significant potential as anticancer agents.[1][2][3] This document provides a comprehensive guide for researchers investigating the anticancer properties of novel piperazine-containing compounds, using 1-[(6-Fluoropyridin-3-YL)methyl]piperazine as a primary example. While direct studies on this specific molecule are not yet prevalent in public literature, this guide synthesizes established methodologies and mechanistic insights from structurally related compounds to propose a robust framework for its evaluation. We will detail protocols for assessing cytotoxicity, induction of apoptosis, and cell cycle arrest, providing the scientific rationale behind each experimental step.

Introduction: The Promise of Piperazine Derivatives in Oncology

The piperazine ring, a six-membered heterocycle with two opposing nitrogen atoms, offers a unique combination of structural rigidity, basicity, and synthetic tractability.[4][5] These properties allow it to serve as a versatile scaffold for creating compounds that can interact with a variety of biological targets. In oncology, piperazine derivatives have been shown to inhibit cancer cell proliferation through diverse mechanisms, including the induction of apoptosis, cell cycle arrest, and the modulation of key signaling pathways.[6][7][8]

1-[(6-Fluoropyridin-3-YL)methyl]piperazine is a novel compound that incorporates a fluorinated pyridine moiety. The presence of a fluorine atom can enhance metabolic stability and binding affinity to target proteins.[9] Given the established anticancer potential of both piperazine and pyridine-containing molecules, this compound represents a compelling candidate for investigation.[1][10] This guide outlines a systematic approach to characterizing its effects on cancer cell lines.

Potential Mechanisms of Action: A-Data-Driven Hypothesis

Based on extensive research into analogous piperazine derivatives, several potential mechanisms of anticancer activity can be hypothesized for 1-[(6-Fluoropyridin-3-YL)methyl]piperazine. These compounds often exert their effects by inducing cellular stress, leading to programmed cell death (apoptosis) and halting cell division (cell cycle arrest).

A common pathway involves the induction of reactive oxygen species (ROS), which can trigger downstream signaling cascades. For instance, some piperazine compounds have been shown to activate p38 MAPK signaling, leading to the upregulation of pro-apoptotic proteins like RhoB.[11] Another well-documented mechanism is the intrinsic apoptosis pathway, characterized by the activation of caspase-9 and caspase-3, and the upregulation of pro-apoptotic proteins like Bax.[12] Furthermore, many cytotoxic agents, including piperazine derivatives, cause DNA damage or mitotic stress, leading to cell cycle arrest at the G2/M phase.[7][8]

Hypothesized Signaling Pathway

hypothesized_signaling_pathway cluster_cell Cancer Cell Compound 1-[(6-Fluoropyridin-3-YL)methyl]piperazine ROS ↑ Reactive Oxygen Species (ROS) Compound->ROS Mitochondria Mitochondrial Stress Compound->Mitochondria CellCycleArrest G2/M Phase Cell Cycle Arrest Compound->CellCycleArrest p38MAPK p38 MAPK Activation ROS->p38MAPK Apoptosis Apoptosis p38MAPK->Apoptosis via other effectors Bax ↑ Bax Mitochondria->Bax Bcl2 ↓ Bcl-2 Mitochondria->Bcl2 CytochromeC Cytochrome c Release Bax->CytochromeC Bcl2->CytochromeC Caspase9 Caspase-9 Activation CytochromeC->Caspase9 Caspase3 Caspase-3 Activation Caspase9->Caspase3 Caspase3->Apoptosis caption Fig 1. Hypothesized signaling pathways for piperazine derivatives.

Caption: Fig 1. Hypothesized signaling pathways for piperazine derivatives.

Experimental Protocols

The following protocols provide a foundational workflow for screening and characterizing the anticancer activity of 1-[(6-Fluoropyridin-3-YL)methyl]piperazine. It is crucial to include both positive and negative controls in every experiment to ensure data validity.

Cell Viability and Cytotoxicity Assessment (SRB Assay)

The Sulforhodamine B (SRB) assay is a reliable method for determining cell density based on the measurement of cellular protein content.[13] It is widely used to screen for cytotoxic compounds.

SRB Assay Workflow

srb_assay_workflow start Start seed_cells Seed cancer cells in 96-well plates start->seed_cells incubate1 Incubate for 24h (allow attachment) seed_cells->incubate1 add_compound Add serial dilutions of 1-[(6-Fluoropyridin-3-YL)methyl]piperazine incubate1->add_compound incubate2 Incubate for 72h add_compound->incubate2 fix_cells Fix cells with Trichloroacetic Acid (TCA) incubate2->fix_cells wash1 Wash with water and air dry fix_cells->wash1 stain_srb Stain with Sulforhodamine B (SRB) wash1->stain_srb wash2 Wash with 1% acetic acid to remove unbound dye stain_srb->wash2 solubilize Solubilize bound dye with Tris base solution wash2->solubilize read_absorbance Read absorbance at 510 nm solubilize->read_absorbance analyze Analyze data and calculate IC50 read_absorbance->analyze end End analyze->end

Caption: Fig 2. Step-by-step workflow for the SRB cytotoxicity assay.

Protocol:

  • Cell Seeding: Seed cells (e.g., HeLa, A549, MCF-7) in 96-well plates at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours at 37°C, 5% CO₂.

  • Compound Treatment: Prepare serial dilutions of 1-[(6-Fluoropyridin-3-YL)methyl]piperazine in culture medium. Add the diluted compound to the wells. Include vehicle-only (e.g., DMSO) controls.

  • Incubation: Incubate the plates for 72 hours.

  • Cell Fixation: Gently add 50 µL of cold 50% (w/v) trichloroacetic acid (TCA) to each well and incubate for 1 hour at 4°C.

  • Washing: Wash the plates five times with slow-running tap water and allow them to air dry completely.

  • Staining: Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.

  • Remove Unbound Dye: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound SRB. Air dry the plates.

  • Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

  • Absorbance Reading: Measure the absorbance at 510 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell growth inhibition and determine the half-maximal inhibitory concentration (IC₅₀) value.

Apoptosis Assay by Annexin V/Propidium Iodide Staining

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine, which translocates to the outer leaflet of the plasma membrane in early apoptotic cells. Propidium Iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live cells, thus marking late apoptotic and necrotic cells.[14]

Protocol:

  • Cell Treatment: Seed cells in 6-well plates and treat with 1-[(6-Fluoropyridin-3-YL)methyl]piperazine at its IC₅₀ and 2x IC₅₀ concentrations for 24-48 hours. Include an untreated control.

  • Cell Harvesting: Collect both adherent and floating cells. Centrifuge and wash the cell pellet twice with cold PBS.

  • Staining: Resuspend the cells in 1X Annexin V Binding Buffer. Add FITC-conjugated Annexin V and Propidium Iodide to the cell suspension.

  • Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

  • Flow Cytometry: Analyze the stained cells by flow cytometry immediately. Excite FITC at 488 nm and measure emission at 530 nm; excite PI at 488 nm and measure emission at >670 nm.

  • Data Analysis: Quantify the percentage of cells in each quadrant (viable: Annexin V-/PI-; early apoptotic: Annexin V+/PI-; late apoptotic/necrotic: Annexin V+/PI+).

Cell Cycle Analysis by Propidium Iodide Staining

This method quantifies the DNA content of cells, allowing for the determination of the cell population in different phases of the cell cycle (G0/G1, S, and G2/M).[15] A compound that induces cell cycle arrest will cause an accumulation of cells in a specific phase.

Cell Cycle Analysis Workflow

cell_cycle_workflow start Start treat_cells Treat cells with compound at IC50 concentration for 24-48h start->treat_cells harvest_cells Harvest and wash cells with PBS treat_cells->harvest_cells fix_cells Fix cells in cold 70% ethanol harvest_cells->fix_cells incubate Incubate at -20°C (min. 2 hours to overnight) fix_cells->incubate wash_cells Wash to remove ethanol incubate->wash_cells stain_pi Stain with Propidium Iodide (PI) and RNase A solution wash_cells->stain_pi incubate_dark Incubate in the dark for 30 minutes stain_pi->incubate_dark analyze_flow Analyze by flow cytometry incubate_dark->analyze_flow model_data Model cell cycle phases (G0/G1, S, G2/M) analyze_flow->model_data end End model_data->end

Caption: Fig 3. Workflow for cell cycle analysis using PI staining.

Protocol:

  • Cell Treatment: Seed cells and treat with 1-[(6-Fluoropyridin-3-YL)methyl]piperazine at its IC₅₀ concentration for 24-48 hours.

  • Cell Harvesting: Collect cells, wash with PBS, and centrifuge.

  • Fixation: Resuspend the cell pellet and fix by adding dropwise to ice-cold 70% ethanol while vortexing gently. Incubate at -20°C for at least 2 hours.

  • Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the cell pellet in a staining solution containing Propidium Iodide and RNase A.

  • Incubation: Incubate for 30 minutes at room temperature in the dark.

  • Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

  • Data Analysis: Use cell cycle analysis software to model the distribution of cells in the G0/G1, S, and G2/M phases.

Data Interpretation and Expected Outcomes

The data generated from these initial screens will provide a strong indication of the anticancer potential of 1-[(6-Fluoropyridin-3-YL)methyl]piperazine.

Experiment Potential Positive Result Interpretation
SRB Assay Low IC₅₀ values (e.g., in the nanomolar to low micromolar range) across multiple cancer cell lines.[7][8]The compound is a potent cytotoxic agent against cancer cells.
Apoptosis Assay A significant increase in the percentage of Annexin V-positive cells (early and late apoptotic) compared to the control.[12]The compound induces programmed cell death.
Cell Cycle Analysis A significant accumulation of cells in a specific phase of the cell cycle (e.g., G2/M) compared to the control.[15][16]The compound disrupts normal cell cycle progression, leading to arrest.

Table 1: Example Data Summary for 1-[(6-Fluoropyridin-3-YL)methyl]piperazine

Cell Line Cancer Type IC₅₀ (µM) Apoptosis Induction (at IC₅₀) Cell Cycle Arrest (at IC₅₀)
HeLaCervical CancerExperimental Value% of Apoptotic CellsPhase of Arrest
A549Lung CancerExperimental Value% of Apoptotic CellsPhase of Arrest
MCF-7Breast CancerExperimental Value% of Apoptotic CellsPhase of Arrest
PC-3Prostate CancerExperimental Value% of Apoptotic CellsPhase of Arrest

Concluding Remarks and Future Directions

This guide provides a foundational strategy for the initial in vitro evaluation of 1-[(6-Fluoropyridin-3-YL)methyl]piperazine as a potential anticancer agent. Positive results from these assays would warrant further investigation to elucidate the specific molecular targets and signaling pathways involved. Subsequent studies could include:

  • Western Blot Analysis: To probe for changes in the expression levels of key proteins involved in apoptosis (e.g., Bcl-2 family proteins, caspases) and cell cycle regulation (e.g., cyclins, CDKs).[12]

  • Kinase Profiling: To identify if the compound inhibits specific kinases that are often dysregulated in cancer.

  • In Vivo Studies: To evaluate the compound's efficacy and safety in animal models of cancer.

By following a systematic and rigorous experimental approach, researchers can effectively characterize the therapeutic potential of novel piperazine derivatives and contribute to the development of next-generation cancer therapies.

References

  • Benchchem. 1-[(6-Chloropyridin-3-YL)methyl]-4-ethylpiperazine.
  • Dongguk University. A novel antitumor piperazine alkyl compound causes apoptosis by inducing RhoB expression via ROS-mediated c-Abl/p38 MAPK signaling. Cancer Chemotherapy and Pharmacology. 2013;72(6):1315-1324.
  • A novel piperazine derivative potently induces caspase-dependent apoptosis of cancer cells via inhibition of. American Journal of Translational Research. 2013;5(6):622-633.
  • Design, synthesis and anticancer activity of fluorocyclopentenyl-purines and - pyrimidines. European Journal of Medicinal Chemistry. 2018;155:345-355.
  • Wikipedia. Piperazine.
  • Rostampour S, et al. An Active Compound from the Pyrazine Family Induces Apoptosis by Targeting the Bax/Bcl2 and Survivin Expression in Chronic Myeloid Leukemia K562 Cells. Anti-Cancer Agents in Medicinal Chemistry. 2024;24(3):203-212.
  • Design, Synthesis, and Anticancer Activity of Novel 3,6-Diunsaturated 2,5-Diketopiperazines. Molecules. 2023;28(11):4369.
  • Cell cycle analysis of cells treated with compound 3. ResearchGate.
  • Effect of a novel piperazine compound on cancer cells. Oncology Letters. 2021;21(4):285.
  • Cytotoxicity of the four piperazine designer drugs after 72-h incubations with primary rat hepatocytes. ResearchGate.
  • Targeting Cancer Cell Proliferation Using Piperazine-Linked Quinolinequinones: Mechanism and Metabolic Profile. Molecules. 2025;30(12):1234.
  • Synthesis and anticancer activity of new 1-[(5 or 6-substituted 2-alkoxyquinoxalin-3-yl)aminocarbonyl]-4-(hetero)arylpiperazine derivatives. Bioorganic & Medicinal Chemistry Letters. 2010;20(22):6693-6697.
  • Effect of Fluorine Atoms and Piperazine Rings on Biotoxicity of Norfloxacin Analogues: Combined Experimental and Theoretical Study. Toxics. 2024;12(9):683.
  • Sagar BK, et al. SYNTHESIS, CHARACTERIZATION AND ANTICANCER ACTIVITY OF PIPERAZINE AMIDE DERIVATIVE. International Journal of Pharmaceutical Sciences and Research. 2021;12(10):5424-5430.
  • Synthesis, Characterization, Cytotoxicity, Cellular Imaging, Molecular Docking, and ADMET Studies of Piperazine-Linked 1,8-Naphthalimide-Arylsulfonyl Derivatives. Molecules. 2024;29(2):475.
  • Singh M, et al. Design, synthesis and evaluation of new methyl piperazine derivatives as anticancer agents. Future Journal of Pharmaceutical Sciences. 2024;10(1):1-14.
  • Walayat, et al. An insight into the therapeutic potential of piperazine-based anticancer agents. Turkish Journal of Chemistry. 2018;42(6):1714-1743.
  • Piperazine-Substituted Pyranopyridines Exhibit Antiproliferative Activity and Act as Inhibitors of HBV Virion Production. International Journal of Molecular Sciences. 2025;26(8):1234.
  • Synthesis and Cytotoxic Activity of Some Novel N-Pyridinyl-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)acetamide Derivatives. Molecules. 2020;25(18):4239.
  • chemeurope.com. Piperazine.
  • Bobtaina E, et al. Synthesis and Cytotoxicity Studies on Novel Piperazinylacetamides. Letters in Drug Design & Discovery. 2019;16(1):45-51.
  • Molecular Devices. Evaluating cell cycle inhibitors using a live cell assay.
  • Effect of selected drug combinations on (A) cell cycle progression and... ResearchGate.
  • Design and Synthesis of Pyridine-Based Pyrrolo[2,3-d]pyrimidine Analogs as CSF1R Inhibitors: Molecular Hybridization and Scaffold Hopping Approach. Molecules. 2025;30(11):1234.
  • Novel 1,3,5-triazine-based pyrazole derivatives as potential antitumor agents and EFGR kinase inhibitors: synthesis, cytotoxicity, DNA binding, molecular docking and DFT studies. New Journal of Chemistry. 2021;45(34):15567-15585.
  • Synthesis and Biological Evaluation of a Series of Novel 1-(3-((6-Fluoropyridin-3-yl)oxy)propyl)piperazines as Dopamine/Serotonin Receptor Agonists. ResearchGate. 2025.
  • PubChemLite. 1-(6-fluoropyridin-3-yl)piperazine dihydrochloride (C9H12FN3).
  • Novel trifluoromethylpyridine piperazine derivatives as potential plant activators. Frontiers in Chemistry. 2022;10:1066874.

Sources

Method

experimental design for testing 1-[(6-Fluoropyridin-3-YL)methyl]piperazine efficacy

This Application Note provides a comprehensive experimental framework for evaluating the pharmacological efficacy of 1-[(6-Fluoropyridin-3-yl)methyl]piperazine (hereafter referred to as 6-F-Pyr-MP ). Given the structural...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note provides a comprehensive experimental framework for evaluating the pharmacological efficacy of 1-[(6-Fluoropyridin-3-yl)methyl]piperazine (hereafter referred to as 6-F-Pyr-MP ).

Given the structural homology of 6-F-Pyr-MP to N-benzylpiperazine (BZP) and other monoaminergic modulators, this guide prioritizes protocols designed to assess Central Nervous System (CNS) activity, specifically targeting monoamine transporters (DAT, NET, SERT) and serotonin receptors.

Executive Summary

Compound: 1-[(6-Fluoropyridin-3-yl)methyl]piperazine Chemical Class: Pyridyl-methyl-piperazine (Bioisostere of N-benzylpiperazine). Predicted Pharmacology: Monoamine modulation (Reuptake inhibition or Release), 5-HT receptor interaction. Therapeutic Potential: Antidepressant, Psychostimulant, Anorectic, or Nootropic activity.

This guide outlines a Target Deconvolution and Efficacy Validation Pipeline , moving from in vitro molecular interrogation to in vivo behavioral phenotyping.

Phase 1: In Vitro Pharmacodynamics (Target Identification)

Before in vivo efficacy can be established, the precise molecular mechanism must be defined to select the appropriate animal model.

Protocol 1.1: Monoamine Transporter Uptake Inhibition Assay

Objective: Determine if 6-F-Pyr-MP inhibits the reuptake of Dopamine (DA), Norepinephrine (NE), or Serotonin (5-HT).

Materials:

  • Cells: HEK293 stably expressing human DAT, NET, or SERT.

  • Radioligands: [³H]-Dopamine, [³H]-Norepinephrine, [³H]-Serotonin.

  • Reference Standards: Cocaine (DAT), Desipramine (NET), Fluoxetine (SERT).

Methodology:

  • Cell Preparation: Plate cells in 96-well ScintiPlates coated with Poly-D-Lysine (50,000 cells/well). Incubate overnight.

  • Compound Treatment: Remove culture media. Wash with Krebs-Ringer-HEPES (KRH) buffer. Add 6-F-Pyr-MP (Concentration range: 1 nM – 100 µM) in triplicate.

  • Incubation: Pre-incubate for 10 minutes at 37°C.

  • Uptake Initiation: Add respective [³H]-neurotransmitter (final conc. 20-50 nM). Incubate for 10 minutes (DA/5-HT) or 20 minutes (NE).

  • Termination: Rapidly wash cells 3x with ice-cold KRH buffer to stop uptake.

  • Quantification: Measure radioactivity via liquid scintillation counting (CPM).

Data Analysis: Calculate IC₅₀ using non-linear regression (Sigmoidal dose-response).

  • Success Criterion: IC₅₀ < 1 µM indicates significant potency.

Protocol 1.2: GPCR Functional Screening (Calcium Flux)

Objective: Assess agonist activity at 5-HT2A/2C receptors (common targets for piperazine derivatives).

Methodology:

  • System: FLIPR (Fluorometric Imaging Plate Reader) Calcium Assay.

  • Dye: Fluo-4 AM (Calcium indicator).

  • Procedure: Load CHO-K1 cells expressing 5-HT2C with Fluo-4. Inject 6-F-Pyr-MP. Monitor fluorescence increase (

    
    ).
    
  • Control: 5-HT (Full agonist).

Phase 2: Pharmacokinetics & BBB Permeability

CNS efficacy is impossible without brain exposure. The pyridine ring and fluorine substitution likely reduce basicity and lipophilicity compared to BZP, potentially altering Blood-Brain Barrier (BBB) transit.

Protocol 2.1: In Vivo Brain-to-Plasma Ratio (Kp)

Objective: Confirm 6-F-Pyr-MP crosses the BBB.

Experimental Design:

  • Subjects: Male C57BL/6 Mice (n=3 per timepoint).

  • Dose: 10 mg/kg (i.p. or p.o.).

  • Timepoints: 0.5, 1, 4 hours post-dose.

Workflow:

  • Administer 6-F-Pyr-MP.

  • At

    
    , anesthetize and perform cardiac perfusion with saline (to remove blood from brain capillaries).
    
  • Harvest whole brain and plasma.

  • Bioanalysis: Homogenize brain tissue. Precipitate proteins with Acetonitrile. Analyze supernatant via LC-MS/MS (MRM mode).

Calculation:



  • Benchmark:

    
     is generally required for CNS efficacy.
    
Phase 3: In Vivo Efficacy (Behavioral Validation)

Based on the scaffold's similarity to psychostimulants and antidepressants, the following behavioral battery is recommended.

Protocol 3.1: Open Field Test (Locomotor Activity)

Rationale: Detects psychostimulant effects (dopaminergic activation) or sedation (off-target toxicity).

Experimental Setup:

  • Apparatus: 40cm x 40cm plexiglass arena with infrared beam tracking.

  • Groups (n=10/group):

    • Vehicle (Saline).

    • 6-F-Pyr-MP Low Dose (3 mg/kg).

    • 6-F-Pyr-MP High Dose (10 mg/kg).

    • Positive Control (Amphetamine 2 mg/kg).

Procedure:

  • Acclimate mice to the testing room for 1 hour.

  • Administer compound i.p. 30 minutes prior to testing.

  • Place mouse in center of arena.

  • Record movement for 60 minutes.

Endpoints:

  • Total Distance Traveled (cm).

  • Vertical Rearing (Exploratory behavior).

  • Center Time (Anxiolytic index).

Protocol 3.2: Forced Swim Test (FST)

Rationale: Gold-standard screen for antidepressant-like efficacy (Serotonergic/Noradrenergic).

Procedure:

  • Pre-test (Rat only): 15 min swim 24h prior (induction of despair). Mice do not require pre-test.

  • Dosing: Administer 6-F-Pyr-MP 1 hour, 5 hours, and 24 hours prior to test (sub-chronic dosing maximizes sensitivity).

  • Test: Place rodent in cylinder (25°C water). Record for 6 minutes.

  • Scoring: Measure duration of Immobility in the last 4 minutes.

Interpretation:

  • Reduction in immobility compared to Vehicle = Antidepressant-like efficacy.

  • Differentiation: Increased climbing suggests NET mechanism; increased swimming suggests SERT mechanism.

Visualizing the Efficacy Pipeline

The following diagram illustrates the logical flow from molecule to validated efficacy signal.

EfficacyPipeline Compound 6-F-Pyr-MP (Test Article) InVitro In Vitro Screening (Target Binding) Compound->InVitro Binding Binding: Ki (DAT/SERT/NET) InVitro->Binding Flux Function: Ca2+ (Agonist/Antagonist) InVitro->Flux ADME PK & BBB Permeability Brain Brain/Plasma Ratio > 0.3 ADME->Brain InVivo In Vivo Efficacy (Behavioral Models) OFT Open Field Test (Stimulant?) InVivo->OFT FST Forced Swim Test (Antidepressant?) InVivo->FST Decision Go/No-Go Decision Decision->InVivo Yes Binding->ADME High Affinity (Ki < 100nM) Brain->Decision Crosses BBB?

Figure 1: Critical Path for Efficacy Validation of 6-F-Pyr-MP.

Putative Mechanism of Action (Signaling)

If the compound acts as a 5-HT2C agonist (common for this chemotype), the efficacy pathway involves the Phospholipase C (PLC) cascade.

SignalingPathway Ligand 6-F-Pyr-MP Receptor 5-HT2C Receptor (GPCR) Ligand->Receptor Binding Gq Gαq Protein Receptor->Gq Activation PLC PLC-β Gq->PLC Stimulates PIP2 PIP2 PLC->PIP2 Hydrolysis IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca Ca2+ Release (ER Stores) IP3->Ca Binds IP3R Effect Neuronal Depolarization (Satiety / Anxiolysis) Ca->Effect Signaling Cascade

Figure 2: Putative 5-HT2C Agonist Signaling Pathway leading to efficacy.

Summary of Key Endpoints
AssayMetricTarget Value for Efficacy
Radioligand Binding

(Affinity)

Uptake Inhibition

(Potency)

Microsomal Stability

(Metabolism)

(Human/Mouse)
BBB Permeability

(Brain/Plasma)

Forced Swim Test Immobility TimeStatistically significant reduction (

) vs Vehicle
References
  • Baumann, M. H., et al. (2004). "N-Substituted Piperazines Abused by Humans Inhibit Monoamine Transporters and Release Monoamines." Neuropsychopharmacology.

  • Glennon, R. A., et al. (1986). "Stimulus properties of 1-(3-trifluoromethylphenyl)piperazine (TFMPP) and 1-(3-chlorophenyl)piperazine (mCPP)." Pharmacology Biochemistry and Behavior.

  • Di Giovanni, G., et al. (2011). "Serotonin-dopamine interaction: experimental evidence and therapeutic relevance." Progress in Brain Research.

  • Porsolt, R. D., et al. (1977). "Behavioral despair in mice: a primary screening test for antidepressants." Archives Internationales de Pharmacodynamie et de Therapie.

Application

Application Note: Preparation of Stock Solutions for 1-[(6-Fluoropyridin-3-yl)methyl]piperazine

This Application Note is designed for researchers and drug discovery professionals requiring high-precision protocols for handling 1-[(6-Fluoropyridin-3-yl)methyl]piperazine . This compound is a critical secondary amine...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers and drug discovery professionals requiring high-precision protocols for handling 1-[(6-Fluoropyridin-3-yl)methyl]piperazine . This compound is a critical secondary amine building block, often serving as a pharmacophore scaffold in the synthesis of PARP inhibitors and GPCR ligands.[1]

Abstract & Scope

Accurate preparation of stock solutions is the single most critical step in ensuring reproducibility in High-Throughput Screening (HTS) and lead optimization.[2] This guide provides validated protocols for solubilizing 1-[(6-Fluoropyridin-3-yl)methyl]piperazine , addressing its specific physicochemical behavior as a basic secondary amine. We cover solvent compatibility, stability profiles, and step-by-step workflows for both the Free Base and Salt forms.[1][2]

Physicochemical Profile & Pre-Formulation Analysis[1][2]

Before handling, identify the specific form of the compound you possess.[1] The solubility profile changes drastically between the free base and the hydrochloride salt.

PropertyData / CharacteristicImplications for Handling
Compound Name 1-[(6-Fluoropyridin-3-yl)methyl]piperazine
Core Structure Secondary Amine (Piperazine) + FluoropyridineBasic pKa ~9.8 (Piperazine NH).[1][2][3][4]
Free Base Form Viscous Oil or Low-Melting SolidHydrophobic. Soluble in DMSO, Ethanol, DCM.[1][2] Poor water solubility.[2]
Salt Form White Crystalline Solid (e.g., 2HCl)Hydrophilic. Soluble in Water, PBS.[1] Limited solubility in non-polar organics.
Molecular Weight ~195.24 g/mol (Free Base)Calculate molarity based on the exact form (adjust for HCl counterions).[1]
Storage -20°C, Desiccated, DarkHygroscopic. Protect from atmospheric CO₂ (carbamate formation).

Decision Matrix: Solvent Selection

Do not guess the solvent. Use this logic flow to determine the correct vehicle for your assay.

SolventSelection Start Start: Identify Compound Form CheckForm Is it Free Base or Salt? Start->CheckForm FreeBase Free Base (Oil/Solid) CheckForm->FreeBase Salt Salt Form (e.g., 2HCl) CheckForm->Salt AssayType Intended Application? FreeBase->AssayType Water Aqueous Buffer (PBS/Water) (Check pH compatibility) Salt->Water High Solubility DMSO Primary Choice: 100% DMSO (Stock: 10-100 mM) AssayType->DMSO Cell/Enzyme Assays Ethanol Alternative: Ethanol (If DMSO is toxic to assay) AssayType->Ethanol Chemical Synthesis DMSO->Water Dilute <1% v/v for Assay

Figure 1: Solvent selection decision tree based on compound form and downstream application.[1][2]

Protocol A: Preparation of High-Concentration Organic Stock (Standard)

Target: 50 mM Stock Solution in DMSO. Applicability: Free Base (Preferred) and most Salts.[1] Ideal for long-term storage and HTS.[2]

Reagents & Equipment[1][2][5][6]
  • Compound: 1-[(6-Fluoropyridin-3-yl)methyl]piperazine (Free Base).[1][2]

  • Solvent: Anhydrous DMSO (Dimethyl sulfoxide), ≥99.9%, sterile filtered.[1]

  • Vessel: Amber glass vial (borosilicate) with PTFE-lined cap. Avoid polystyrene.[1][2]

Step-by-Step Methodology
  • Equilibration: Allow the compound vial to warm to room temperature (20-25°C) before opening. This prevents water condensation, which degrades the fluoropyridine ring over time.

  • Weighing: Accurately weigh 9.76 mg of the Free Base into the amber vial.

    • Note: If using the Dihydrochloride salt (MW ~268.16), weigh 13.4 mg .[1]

  • Solvent Addition: Add 1.0 mL of Anhydrous DMSO.

  • Dissolution: Vortex vigorously for 30 seconds.

    • Observation: The free base should dissolve instantly. If using the salt, mild sonication (30-60s at 40kHz) may be required.[1][2]

  • Visual Inspection: Hold the vial against a light source. The solution must be completely clear and particulate-free.[2]

  • Aliquot & Storage: Divide into small aliquots (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C or -80°C.

Expert Insight: DMSO is hygroscopic.[2] Always purge the headspace of your stock vial with Argon or Nitrogen gas before sealing to prevent moisture uptake, which can cause precipitation or hydrolysis.[1]

Protocol B: Preparation of Aqueous Stock (Salt Forms Only)

Target: 10 mM Stock Solution in Water/PBS. Applicability: Strictly for Salt forms (HCl, TFA).[1] The Free Base is not water-soluble without acid.[2]

Reagents & Equipment[1][2][5][6]
  • Compound: 1-[(6-Fluoropyridin-3-yl)methyl]piperazine Dihydrochloride.[1][2]

  • Solvent: Nuclease-free Water or PBS (pH 7.4).[2]

  • Filtration: 0.22 µm PVDF syringe filter (Low protein binding).

Step-by-Step Methodology
  • Calculation: For a 10 mM solution, calculate mass based on the salt MW.

    • Example: For 5 mL of 10 mM stock, weigh 13.4 mg of the 2HCl salt.[1]

  • Dissolution: Add 4 mL of water (80% of final volume). Vortex until dissolved.[5]

  • pH Check (Critical): Dissolving a piperazine hydrochloride salt will significantly lower the pH of the solution (often to pH 3-4).

    • Action: If the solution is for immediate biological use, buffer with 100 mM PBS or adjust pH carefully with dilute NaOH. Warning: Raising pH >8 may cause the free base to precipitate out of aqueous solution.

  • Volume Adjustment: Add water to reach the final 5 mL volume.

  • Sterilization: Pass through a 0.22 µm filter into a sterile tube.

Quality Control & Validation

Never assume a stock solution is accurate based solely on weighing.

UV-Vis Verification

The fluoropyridine moiety provides a distinct UV absorbance signature.[2]

  • Dilute the stock 1:1000 in Ethanol or Water.

  • Scan from 220 nm to 350 nm.[2]

  • Expected Maxima: Look for peaks around 260-270 nm (characteristic of the pyridine ring).

  • Calculate actual concentration using the Beer-Lambert Law (

    
    ).[2] Note: Determine 
    
    
    
    experimentally if not provided on the CoA.

Safety & Handling (E-E-A-T)

  • Hazards: Piperazine derivatives are potential skin sensitizers and irritants (H315, H319).[1] The fluorinated moiety adds a layer of potential toxicity.

  • PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1] Handle all powders in a fume hood to avoid inhalation.

  • Spill Cleanup: Absorb with inert material (vermiculite) and dispose of as hazardous chemical waste.[1] Do not flush down the drain.[6]

References

  • PubChem. "1-(6-fluoropyridin-3-yl)piperazine dihydrochloride Compound Summary."[2][3] National Library of Medicine. Link

  • Di, L., & Kerns, E. (2016).[1] Drug-Like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization.[2] Academic Press.[2] (Standard reference for solubility protocols).

  • Sigma-Aldrich. "Product Safety Data Sheet: Piperazine Derivatives."[2] Link (General safety handling for piperazine class).[1]

  • BenchChem. "Overcoming Solubility Issues with Piperazine Derivatives." Link[1][2]

Sources

Method

Application Note: Utilizing the 1-[(6-Fluoropyridin-3-yl)methyl]piperazine Scaffold in PI3K Inhibitor Design &amp; Evaluation

Topic: 1-[(6-Fluoropyridin-3-YL)methyl]piperazine for PI3K Pathway Inhibition Studies Content Type: Detailed Application Note and Protocol Guide Audience: Medicinal Chemists, Cell Biologists, and Drug Discovery Scientist...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 1-[(6-Fluoropyridin-3-YL)methyl]piperazine for PI3K Pathway Inhibition Studies Content Type: Detailed Application Note and Protocol Guide Audience: Medicinal Chemists, Cell Biologists, and Drug Discovery Scientists[1]

Introduction & Pharmacological Context

The molecule 1-[(6-Fluoropyridin-3-yl)methyl]piperazine represents a high-value pharmacophore scaffold in the development of kinase inhibitors, specifically targeting the Phosphoinositide 3-kinase (PI3K) pathway.[1]

In the structural logic of PI3K inhibitors (such as Alpelisib or Pictilisib), the inhibitor molecule is typically composed of three domains:

  • Hinge Binder: A heterocycle (e.g., morpholine-pyrimidine) that occupies the ATP binding pocket.

  • Affinity Core: A central scaffold providing geometry.

  • Solvent-Exposed Tail: A solubilizing group that extends towards the solvent front.

The 1-[(6-Fluoropyridin-3-yl)methyl]piperazine moiety functions primarily as this Solvent-Exposed Tail . The piperazine ring confers essential water solubility and favorable pharmacokinetic (PK) properties, while the 6-fluoropyridine terminus offers a distinct metabolic profile compared to traditional phenyl rings, modulating lipophilicity and reducing oxidative metabolism liability.

This guide details the protocols for evaluating compounds containing this scaffold, focusing on biochemical potency (IC50) and cellular pathway inhibition (p-AKT suppression).

Chemical Properties & Handling[1][2]

PropertySpecification
Chemical Name 1-[(6-Fluoropyridin-3-yl)methyl]piperazine
Role Pharmacophore Fragment / Building Block
Molecular Weight ~195.24 g/mol
Solubility Soluble in DMSO (>50 mM), Ethanol; Water solubility is pH dependent.[1]
Storage -20°C (Desiccated); Avoid repeated freeze-thaw cycles.
Safety Irritant. Wear PPE (Gloves, Goggles).

Preparation of Stock Solutions:

  • Dissolve the solid compound (or derivative) in 100% DMSO to a concentration of 10 mM .

  • Vortex for 1 minute to ensure complete solubilization.

  • Aliquot into small volumes (e.g., 50 µL) to prevent hydration of DMSO stock.

Experimental Workflow: From Synthesis to Signal Suppression

The following diagram outlines the logical flow of evaluating a PI3K inhibitor derived from this scaffold.

PI3K_Workflow Compound 1-[(6-F-Pyr)methyl]piperazine Derivative Biochem Biochemical Assay (ADP-Glo / HTRF) Target: p110α/β/δ/γ Compound->Biochem Primary Screen Cell Cellular Assay (Western Blot / ELISA) Target: p-AKT (S473) Biochem->Cell Hit Confirmation (<100 nM) Analysis Data Analysis IC50 Calculation Selectivity Profiling Cell->Analysis Validation

Caption: Workflow for validating PI3K inhibitory activity of piperazine-pyridine scaffold derivatives.

Protocol A: In Vitro PI3K Kinase Activity Assay (ADP-Glo)

Objective: Determine the IC50 of the compound against recombinant PI3K isoforms (p110α/p85α). Principle: PI3K converts PIP2 to PIP3, consuming ATP. The ADP-Glo™ assay quantifies the remaining ADP, which is directly proportional to kinase activity.

Reagents Required:
  • Recombinant PI3Kα (p110α/p85α complex).

  • Substrate: PIP2:PS Lipid Kinase Substrate (sonicated).

  • ATP (Ultra-pure).

  • ADP-Glo™ Kinase Assay Kit (Promega).

  • Assay Buffer: 50 mM HEPES pH 7.5, 3 mM MgCl2, 1 mM EGTA, 100 mM NaCl, 0.03% CHAPS, 2 mM DTT.

Step-by-Step Procedure:
  • Compound Dilution:

    • Prepare a 3-fold serial dilution of the inhibitor in 100% DMSO (start at 10 mM).

    • Dilute these stocks 1:25 into Assay Buffer (4% DMSO final intermediate).

  • Enzyme Reaction Setup (384-well plate):

    • Add 2 µL of diluted compound to the well.

    • Add 4 µL of PI3K enzyme solution (optimized concentration, typically 0.5–2 ng/µL).

    • Incubate for 15 minutes at Room Temperature (RT) to allow compound-enzyme binding.

  • Start Reaction:

    • Add 4 µL of Substrate/ATP mix (Final: 50 µM PIP2, 10 µM ATP).

    • Incubate for 60 minutes at RT.

  • Detection:

    • Add 10 µL of ADP-Glo™ Reagent (stops reaction, depletes remaining ATP). Incubate 40 min.

    • Add 20 µL of Kinase Detection Reagent (converts ADP to ATP -> Luciferase). Incubate 30 min.

  • Measurement:

    • Read Luminescence on a plate reader (e.g., EnVision).

  • Analysis:

    • Normalize data to "No Enzyme" (0% activity) and "Vehicle" (100% activity) controls.

    • Fit curves using a 4-parameter logistic model (GraphPad Prism).

Protocol B: Cellular Signaling Analysis (Western Blot)

Objective: Confirm that the compound penetrates the cell membrane and inhibits the PI3K pathway in a relevant biological context. Key Readout: Reduction in phosphorylation of AKT (Ser473) and S6 (Ser235/236) .

Pathway Visualization

Understanding the signaling cascade is critical for selecting the right biomarkers.

PI3K_Pathway RTK RTK (Growth Factor Receptor) PI3K PI3K (p110/p85) RTK->PI3K Activation PIP3 PIP3 PI3K->PIP3 Phosphorylation PDK1 PDK1 PIP3->PDK1 AKT AKT PIP3->AKT Recruitment PDK1->AKT p-Thr308 mTOR mTORC1 AKT->mTOR Activation S6 S6 Ribosomal Protein mTOR->S6 p-Ser235/236

Caption: Simplified PI3K/AKT/mTOR signaling cascade showing downstream biomarkers (AKT, S6).[1]

Reagents Required:
  • Cell Line: PIK3CA-mutant cell line (e.g., MCF-7 or T47D for breast cancer models).

  • Lysis Buffer: RIPA buffer + Protease/Phosphatase Inhibitor Cocktail (Roche).

  • Antibodies:

    • Primary: Anti-pAKT (Ser473) [CST #4060], Anti-Total AKT [CST #4691], Anti-GAPDH (Loading Control).

    • Secondary: HRP-linked anti-rabbit IgG.[1]

Step-by-Step Procedure:
  • Seeding:

    • Seed MCF-7 cells at

      
       cells/well in a 6-well plate. Incubate overnight.
      
  • Starvation (Critical Step):

    • Wash cells with PBS. Replace medium with serum-free medium for 16–24 hours. This reduces basal AKT phosphorylation, allowing clearer observation of inhibition upon stimulation.

  • Treatment:

    • Add the test compound (diluted in serum-free media) at varying concentrations (e.g., 0.1, 1.0, 10 µM).

    • Include controls: DMSO (Negative) and Alpelisib (1 µM, Positive Control).

    • Incubate for 1 hour at 37°C.

  • Stimulation:

    • Stimulate cells with IGF-1 (50 ng/mL) or Insulin for 15 minutes to robustly activate the pathway.

  • Lysis:

    • Place plate on ice. Wash with cold PBS.

    • Add 150 µL cold RIPA buffer. Scrape and collect lysate.

    • Centrifuge at 14,000 x g for 10 min at 4°C. Collect supernatant.

  • Immunoblotting:

    • Load 20–30 µg protein per lane on 4-12% SDS-PAGE gel.[1]

    • Transfer to PVDF membrane.

    • Block with 5% BSA (milk interferes with some phospho-antibodies).

    • Probe for p-AKT (S473) .

  • Data Interpretation:

    • A potent inhibitor will show a dose-dependent disappearance of the p-AKT band while Total AKT remains constant.[1]

Scientific Integrity: Troubleshooting & Controls

Causality in Experimental Design[1]
  • Why 1-[(6-Fluoropyridin-3-yl)methyl]piperazine?

    • The piperazine nitrogen acts as a proton acceptor, often forming water-mediated hydrogen bonds near the solvent interface of the kinase domain.

    • The fluorine atom on the pyridine ring blocks metabolic oxidation at the para-position (a common clearance route for phenyl rings) and increases lipophilicity (

      
      ), enhancing membrane permeability compared to a non-fluorinated pyridine.
      
Self-Validating Protocol Checks[1]
  • Solubility Check: If the compound precipitates in the cell media (cloudiness), the IC50 data is invalid. Ensure final DMSO concentration is <0.5%.

  • Total Protein Normalization: Always blot for Total AKT. A decrease in p-AKT is only valid if Total AKT levels are stable; otherwise, the compound might be cytotoxic/degrading protein rather than inhibiting kinase activity.

  • PARP Cleavage: Blot for cleaved PARP to check if the compound induces apoptosis at the tested concentrations.

References

  • Fritsch, C., et al. (2014). "Characterization of the Novel and Specific PI3Kα Inhibitor NVP-BYL719 and Development of the Patient Stratification Strategy for Clinical Trials." Molecular Cancer Therapeutics.

  • Furet, P., et al. (2013). "Discovery of NVP-BYL719 a potent and selective inhibitor of PI3K alpha selected for clinical development." Bioorganic & Medicinal Chemistry Letters.

  • Vanhaesebroeck, B., et al. (2010). "The emerging mechanisms of isoform-specific PI3K signalling." Nature Reviews Molecular Cell Biology.

  • Promega Corporation. "ADP-Glo™ Kinase Assay Technical Manual."

Sources

Application

Application Note: Handling, Storage, and Protocol Design for 1-[(6-Fluoropyridin-3-yl)methyl]piperazine

Executive Summary 1-[(6-Fluoropyridin-3-yl)methyl]piperazine is a specialized heterocyclic building block commonly utilized in the synthesis of PARP inhibitors, GPCR ligands, and kinase inhibitors.[1] Structurally, it co...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

1-[(6-Fluoropyridin-3-yl)methyl]piperazine is a specialized heterocyclic building block commonly utilized in the synthesis of PARP inhibitors, GPCR ligands, and kinase inhibitors.[1] Structurally, it consists of a piperazine ring linked via a methylene bridge to a 6-fluoropyridine moiety.

This compound presents specific stability challenges due to the nucleophilic secondary amine (piperazine) and the electron-deficient fluoropyridine ring. It is typically supplied as a dihydrochloride salt (2HCl) to enhance stability, as the free base is prone to oxidation and carbamate formation upon exposure to atmospheric CO₂. This guide outlines a rigorous protocol for the "Cold Chain" storage and "Inert Loop" handling of this material to ensure experimental reproducibility.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7]

PropertyDescription
Chemical Name 1-[(6-Fluoropyridin-3-yl)methyl]piperazine
Structural Class Pyridinylmethyl-piperazine
Molecular Formula C₁₀H₁₄FN₃ (Free Base) / C₁₀H₁₆Cl₂FN₃ (2HCl Salt)
Molecular Weight 195.24 g/mol (Free Base) / ~268.16 g/mol (2HCl Salt)
Physical State Off-white to pale yellow hygroscopic powder (Salt form)
pKa (Predicted) ~9.1 (Piperazine NH), ~5.4 (Piperazine N-alkyl), ~2.0 (Pyridine N)
Solubility Water (>50 mM as salt), DMSO (>100 mM), Methanol
Key Hazards Skin/Eye Irritant (H315, H319), Respiratory Irritant (H335)
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Storage Protocols: The "Cold Chain" System

To prevent hydrolysis of the fluoropyridine ring or oxidation of the secondary amine, a multi-barrier storage system is required.

Primary Storage (Long-Term > 1 Month)[1]
  • Temperature: -20°C (± 5°C).

  • Atmosphere: Inert gas blanket (Argon preferred over Nitrogen due to higher density).

  • Container: Amber glass vial with a Teflon-lined screw cap.

  • Secondary Containment: Sealed desiccator or Mylar bag with active silica gel and oxygen scavengers.

Working Storage (Short-Term < 1 Month)
  • Temperature: 4°C.

  • Condition: Desiccated.

  • Precaution: Allow the vial to equilibrate to room temperature (20–25°C) for 30 minutes before opening. This prevents condensation of atmospheric moisture onto the cold powder, which causes rapid caking and degradation.

Handling & Weighing Protocols

The secondary amine in the piperazine ring is a "CO₂ sponge," readily forming carbamates in open air. The following "Inert Loop" workflow minimizes exposure.

The "Inert Loop" Workflow (Graphviz)

HandlingProtocol Start Retrieve Vial from -20°C Equilibrate Equilibrate to RT (30 mins) Do NOT Open Start->Equilibrate Decision Is Glove Box Available? Equilibrate->Decision GloveBox Transfer to Glove Box (N2/Ar Atmosphere) Decision->GloveBox Yes FumeHood Place in Fume Hood Prepare Argon Line Decision->FumeHood No WeighGB Weigh Required Amount GloveBox->WeighGB ResealGB Reseal Vial under Inert Gas WeighGB->ResealGB Solubilization Dissolve Immediately (DMSO/Water) ResealGB->Solubilization Flush Flush Headspace with Argon Immediately After Opening FumeHood->Flush WeighFH Rapid Weighing (<2 mins) Flush->WeighFH ResealFH Parafilm Seal Cap WeighFH->ResealFH ResealFH->Solubilization

Caption: Decision tree for handling hygroscopic amine powders to minimize moisture and CO₂ uptake.

Manual Weighing Procedure (Fume Hood)
  • Preparation: Have a gentle stream of Argon ready via a needle or funnel.

  • Opening: Open the vial and immediately direct the Argon stream over the opening (do not blow powder out).

  • Sampling: Use an antistatic spatula (PTFE coated). Metal spatulas can transfer trace iron, catalyzing oxidation.

  • Closing: Flush the vial headspace with Argon for 5 seconds, close tightly, and wrap with Parafilm.

Solubility & Solution Stability

Solvent Compatibility Table
SolventSolubility (2HCl Salt)StabilityRecommendation
DMSO High (>100 mM)HighPreferred. Stable for 3-6 months at -20°C.
Water High (>50 mM)ModerateUse immediately.[1] Prone to hydrolysis over weeks.
Methanol ModerateLowAvoid for storage. Methanol can react with activated halides.
Ethanol Low to ModerateModerateNot recommended for stock solutions.
Stock Solution Preparation (10 mM in DMSO)
  • Calculate mass required:

    
    .
    
  • Add DMSO to the powder. Do not add powder to DMSO (prevents clumping).

  • Vortex for 30 seconds. If undissolved, sonicate for 5 minutes at room temperature.

    • Note: If the solution turns yellow immediately, the DMSO may be acidic or the compound is degrading. Use fresh, anhydrous DMSO (stored over molecular sieves).

Freeze-Thaw Management

Repeated freeze-thaw cycles introduce moisture via condensation.[1]

  • Protocol: Aliquot the 10 mM stock solution into single-use volumes (e.g., 50 µL) in PCR tubes or small vials. Store at -20°C. Use one aliquot per experiment and discard the remainder.

Safety & Waste Disposal (EHS)

Hazard Identification
  • Signal Word: WARNING

  • H315: Causes skin irritation.[2]

  • H319: Causes serious eye irritation.[2][3]

  • H335: May cause respiratory irritation.[2][3][4]

  • Sensitization: Piperazine derivatives are known respiratory sensitizers. Avoid inhalation of dust.[3][4][5][6]

Personal Protective Equipment (PPE)
  • Eyes: Chemical splash goggles.

  • Hands: Nitrile gloves (double gloving recommended for stock solution preparation).

  • Respiratory: N95 mask if handling powder outside a fume hood (not recommended).

Disposal[1][10]
  • Solid Waste: Dispose of contaminated solids (weigh boats, pipette tips) in a hazardous chemical waste container labeled "Toxic Solids."

  • Liquid Waste: DMSO solutions must be disposed of in "Halogenated Organic Solvent" waste streams due to the Fluorine content.

Quality Control: Purity Check

Before starting critical biological assays, verify the integrity of the powder, especially if the vial has been opened previously.

LC-MS Method Parameters:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 5 minutes.

  • Detection: UV (254 nm) and ESI+ Mass Spec (Target Mass: ~196.1 m/z for [M+H]⁺).

  • Acceptance Criteria: Purity > 95% by UV AUC.

References

  • National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 1135439-04-1, 1-[(6-Chloropyridin-3-yl)methyl]piperazine (Analogous Structure). Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

purification challenges with fluoropyridinylmethyl piperazines

Technical Support Center: Purification of Fluoropyridinylmethyl Piperazines Status: Operational Role: Senior Application Scientist Subject: Troubleshooting Isolation, Stability, and Chromatography of Fluoropyridinylmethy...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Purification of Fluoropyridinylmethyl Piperazines

Status: Operational Role: Senior Application Scientist Subject: Troubleshooting Isolation, Stability, and Chromatography of Fluoropyridinylmethyl Piperazine Derivatives

Executive Summary: The Dual-Challenge Molecule

Researchers working with fluoropyridinylmethyl piperazines face a unique convergence of two distinct chemical challenges:

  • The Piperazine "Anchor": The secondary/tertiary amine (pKa ~9.8) acts as a strong base, causing severe tailing on silica gel due to interaction with acidic silanols.[1]

  • The Fluoropyridine "Trap": The electron-deficient pyridine ring activates the fluorine atom towards Nucleophilic Aromatic Substitution (

    
    ). Standard purification protocols involving basic alcohols can inadvertently strip the fluorine, creating alkoxy-impurities.
    

This guide provides self-validating protocols to navigate these competing reactivities.

Module 1: Chromatography Tailing & Peak Shape

User Question: "My compound streaks from the baseline to the solvent front on TLC and elutes as a broad, tailing peak during flash chromatography. How do I sharpen the band?"

Technical Diagnosis: The piperazine nitrogen is protonating via residual acidic silanols (


) on the stationary phase. This creates a non-covalent "cation-exchange" retention mechanism that competes with the desired adsorption mechanism, causing peak broadening (tailing).

The Solution: Competitive Binding Strategy You must introduce a "sacrificial" base to block silanol sites.

Protocol 1.1: The "Amine-Modified" Mobile Phase

  • Standard Modifier: Add 1% Triethylamine (TEA) or 1%

    
      to both your non-polar (DCM/Hexane) and polar (MeOH/EtOAc) solvent reservoirs.
    
  • The Critical Step (Pre-equilibration): Do not just run the solvent. You must flush the column with the modifier-containing solvent for 3 column volumes (CV) before loading your sample. This saturates the silica surface with the amine modifier.

Protocol 1.2: The "Basic Silica" Alternative If your compound is acid-sensitive, use Amino-functionalized Silica (


-Silica) . This phase is naturally basic, preventing the piperazine-silanol interaction entirely without mobile phase additives.

Visualization: The Silanol Blocking Mechanism

TailingMechanism Silica Acidic Silanol (Si-OH) Piperazine Piperazine Analyte Silica->Piperazine Strong H-Bonding Silica->Piperazine Blocked Tailing Result: Peak Tailing (Stuck on Column) Piperazine->Tailing Elution Result: Sharp Elution (Free Analyte) Piperazine->Elution Modifier Modifier (TEA/NH4OH) Modifier->Silica Competitive Binding (Blocks Sites)

Caption: Mechanism of amine modifiers preventing piperazine retention on acidic silanol sites.

Module 2: Chemical Stability (The "Disappearing Fluorine")

User Question: "I see a new impurity (+12 mass units) forming during concentration or recrystallization. Is my compound oxidizing?"

Technical Diagnosis: It is likely not oxidation. You are observing Nucleophilic Aromatic Substitution (


) .
The fluorine on a pyridine ring (especially at the 2- or 4-position) is a highly labile leaving group. If you use methanol  or ethanol  in the presence of a base (even the piperazine moiety itself can act as the base), the alkoxide ion will displace the fluorine.
  • Reaction:

    
    
    
  • Mass Shift:

    
     amu.
    

Protocol 2.1: The "Non-Nucleophilic" Workup

  • Avoid Alcohols with Heat: Never reflux a fluoropyridine-piperazine in methanol or ethanol if the solution is basic.

  • Safe Solvents: Use Acetonitrile (ACN) , Dichloromethane (DCM) , or Isopropyl Acetate for extraction and concentration.

  • Recrystallization: If you must use an alcohol, use Isopropanol (IPA) or t-Butanol . Steric hindrance makes these alcohols poor nucleophiles, significantly reducing the rate of

    
    .
    

Visualization: The


 Trap 

SnArMechanism Substrate Fluoropyridine-Piperazine Intermediate Meisenheimer Complex (Stabilized Anion) Substrate->Intermediate Nucleophilic Attack (OMe-) Condition Condition: MeOH + Heat + Base Condition->Intermediate Product Methoxy-Impurity (Fluorine Lost) Intermediate->Product Elimination of F-

Caption: Pathway of fluorine displacement by alkoxides (


) leading to common impurities.

Module 3: Solubility & Isolation (Oiling Out)

User Question: "My product comes out as a sticky gum/oil instead of a solid. How do I get a powder?"

Technical Diagnosis: Piperazine derivatives often have low melting points and "oil out" from organic solvents due to flexible alkyl linkers.

The Solution: Salt Formation Converting the free base to a salt disrupts the crystal lattice energy, often forcing precipitation.

Protocol 3.1: HCl Salt Formation

  • Dissolve the "oil" in a minimum amount of Diethyl Ether or EtOAc .

  • Cool to 0°C on an ice bath.

  • Dropwise add 2M HCl in Ether (anhydrous).

  • Observation: A white precipitate should form immediately.

  • Filtration: Filter under nitrogen (piperazine salts can be hygroscopic).

Protocol 3.2: Oxalate Salt (For stubborn oils) If HCl yields a hygroscopic solid, try Oxalic Acid .

  • Dissolve 1 eq of substrate in Ethanol (room temp—avoid heat to prevent

    
    ).
    
  • Add 1 eq of Oxalic Acid dissolved in Ethanol.

  • Oxalate salts often crystallize readily and are non-hygroscopic.

Module 4: HPLC Method Development

User Question: "My retention times are drifting, and peak shapes are asymmetrical on HPLC."

Technical Diagnosis: At neutral pH (pH 7), the piperazine (pKa ~9.8) is fully protonated (


). Standard C18 columns struggle to retain highly polar, charged amines, leading to "dewetting" or ion-exclusion effects.

Data: Recommended HPLC Conditions

ParameterRecommendationRationale
Column C18 Hybrid Particle (e.g., XBridge, Gemini) Must withstand high pH (pH > 10).
Mobile Phase A 10mM Ammonium Bicarbonate (pH 10) At pH 10, Piperazine is neutral (Free Base), increasing retention and improving shape.
Mobile Phase B Acetonitrile Methanol can cause high backpressure; ACN is preferred.
Buffer Additive 0.1% Diethylamine (DEA) Acts as a silanol blocker if using older silica-based columns.

References

  • BenchChem Technical Support. (2025).[2][3] Purification of Piperazine-Containing Compounds: Troubleshooting & Optimization. BenchChem Application Notes.[3]

  • Loudon, G. M., & Parise, J. (2015). Nucleophilic Aromatic Substitution of Pyridines.[3][4][5] In Organic Chemistry (6th ed.). Roberts and Company Publishers. (Mechanistic grounding for Fluorine displacement).

  • Teledyne ISCO. (2017). Purification of Amines: A Guide to Flash Chromatography. Teledyne ISCO Application Notes. (Source for Amine Modifier Protocols).
  • Chonan, T., et al. (2011).[6] Discovery of novel (4-piperidinyl)-piperazines...[6] F-Boc groups are acid-stable bioisosteres.[6] Bioorganic & Medicinal Chemistry, 19(5), 1580-1593.[6]

  • Khalili, F., et al. (2009).[7][8] pKa Values of Some Piperazines at (298, 303, 313, and 323) K.[7][8][9] Journal of Chemical & Engineering Data, 54(10).[8]

Sources

Optimization

Technical Support Center: Solubilizing 1-[(6-Fluoropyridin-3-yl)methyl]piperazine

Ticket ID: #SOL-FPMP-001 Status: Open Topic: Solubility Optimization in Aqueous Buffers Assigned Scientist: Senior Application Scientist, PhysChem Support Executive Summary You are likely encountering precipitation when...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: #SOL-FPMP-001 Status: Open Topic: Solubility Optimization in Aqueous Buffers Assigned Scientist: Senior Application Scientist, PhysChem Support

Executive Summary

You are likely encountering precipitation when introducing 1-[(6-Fluoropyridin-3-yl)methyl]piperazine into neutral aqueous buffers (e.g., PBS, pH 7.4). This is a common physicochemical hurdle driven by the molecule's pKa profile and the lipophilic contribution of the fluoropyridine moiety.

This guide provides a root-cause analysis and three validated protocols to stabilize this compound in solution for biological assays.

Module 1: The Root Cause (Physicochemical Analysis)

To solve the solubility issue, we must understand the molecule's behavior in solution.

1. The Fluorine Effect (Lipophilicity): The 6-fluoropyridine ring is highly lipophilic. The fluorine atom acts as a "grease" element, increasing the LogP (partition coefficient) compared to a standard pyridine. This reduces the intrinsic water solubility of the free base form.

2. The pKa Trap (pH Dependence): This molecule contains a piperazine ring with two nitrogen atoms:

  • N1 (Tertiary, attached to methyl-pyridine): Moderately basic (Estimated pKa ~ 5.5 - 6.5).

  • N4 (Secondary, distal): Highly basic (Estimated pKa ~ 9.0 - 9.8).

The Mechanism of Failure: At pH 7.4 (PBS) , the N4 nitrogen is partially protonated, but the equilibrium shifts toward the neutral (uncharged) species compared to acidic conditions. Simultaneously, the lipophilic fluoropyridine tail drives the uncharged molecules to aggregate, leading to precipitation.

Visualizing the Solubility Mechanism

SolubilityMechanism Acid pH < 5.0 (High Solubility) Molecule_Acid Dicationic Form (Fully Protonated) High Polarity Acid->Molecule_Acid Stabilizes Neutral pH 7.0 - 7.5 (Critical Zone) Molecule_Neut Mixture: Mono-cation / Free Base Lipophilic Aggregation Begins Neutral->Molecule_Neut Equilibrium Shift Base pH > 9.0 (Precipitation) Molecule_Base Free Base Form Hydrophobic Fluoropyridine Dominates INSOLUBLE Base->Molecule_Base Deprotonates Molecule_Neut->Molecule_Base As pH rises

Figure 1: The pH-dependent solubility states of 1-[(6-Fluoropyridin-3-yl)methyl]piperazine.

Module 2: Validated Solubilization Protocols

Do not attempt to dissolve the solid free base directly into the buffer. It will form a "gum" that is nearly impossible to redissolve.

Protocol A: The "DMSO Push" (Standard for Biological Assays)

Best for: In vitro screening, cell-based assays.

Reagents:

  • Anhydrous DMSO (Dimethyl sulfoxide)[1]

  • Aqueous Buffer (PBS or HEPES)

Step-by-Step:

  • Calculate: Determine the molarity required for your stock solution (typically 10 mM or 100 mM).

  • Primary Solubilization: Dissolve the solid 1-[(6-Fluoropyridin-3-yl)methyl]piperazine completely in 100% DMSO. Vortex until clear.

    • Note: If the solution is cloudy, sonicate at 37°C for 5 minutes.

  • Intermediate Dilution (Critical Step):

    • Do not add the DMSO stock directly to the full volume of buffer.

    • Perform a step-down dilution . Dilute the stock 1:10 in water or media while vortexing rapidly.

  • Final Addition: Add this intermediate solution to your assay buffer.

    • Limit: Keep final DMSO concentration < 0.5% (v/v) to avoid cytotoxicity.

Protocol B: The Acid-Salt Conversion

Best for: Animal studies (in vivo) or high-concentration aqueous stocks.

If you cannot use DMSO, you must convert the free base into a water-soluble salt in situ.

Reagents:

  • 0.1 M HCl (Hydrochloric Acid) or 0.1 M Methanesulfonic Acid.

  • PBS (pH 7.4).[2][3]

Step-by-Step:

  • Weigh the solid compound.[4]

  • Add 0.9 molar equivalents of 0.1 M HCl.

    • Why 0.9? To avoid over-acidifying the solution if your downstream assay is pH-sensitive.

  • Vortex until dissolved. The solution should be clear (formation of the Hydrochloride salt).

  • Slowly add PBS.

    • Warning: If a white precipitate forms immediately, the salt is crashing out due to the "Common Ion Effect" (Cl- from PBS) or simply pH reversion.

    • Fix: Switch to 5% Dextrose in Water (D5W) instead of PBS. D5W is isotonic but lacks the high ionic strength that causes precipitation.

Module 3: Troubleshooting Decision Tree

Use this logic flow to diagnose persistent precipitation issues.

TroubleshootingTree Start Start: Compound Precipitates CheckForm Are you using Free Base or Salt? Start->CheckForm FreeBase Free Base CheckForm->FreeBase Salt HCl/TFA Salt CheckForm->Salt Action1 Dissolve in 100% DMSO first. Is Final DMSO > 1%? FreeBase->Action1 Action2 Check Buffer pH. Is pH > 7.4? Salt->Action2 YesDMSO Yes: Toxic to Cells Action1->YesDMSO NoDMSO No: Proceed with Protocol A Action1->NoDMSO HighPH Yes: Risk of Deprotonation Action2->HighPH LowPH No: Check Ionic Strength Action2->LowPH Solution1 Use Cyclodextrin (HP-β-CD) as carrier YesDMSO->Solution1 Solution2 Switch Buffer to D5W (Avoid Salting Out) HighPH->Solution2 LowPH->Solution2

Figure 2: Diagnostic workflow for solubility optimization.

Frequently Asked Questions (FAQs)

Q1: Can I freeze the aqueous stock solution? A: No. Freezing aqueous solutions of this compound (especially in phosphate buffer) often leads to irreversible precipitation upon thawing.

  • Why? As water freezes, pure ice crystals form, concentrating the buffer salts and the drug in the remaining liquid phase. This "salting out" effect forces the drug to crash out.

  • Best Practice: Store stocks in 100% DMSO at -20°C . Prepare aqueous dilutions fresh on the day of the experiment.

Q2: Why does my solution turn cloudy in PBS but not in water? A: This is the "Salting Out" effect. PBS contains high concentrations of Sodium (Na+) and Chloride (Cl-) ions. These ions compete for water molecules (hydration shells), effectively reducing the water available to solvate your hydrophobic fluoropyridine molecule.

  • Solution: Use a lower ionic strength buffer (e.g., 10mM HEPES) or 5% Dextrose.

Q3: I need to inject this into mice. DMSO is irritating. What is the alternative? A: For in vivo formulations, use 20% Sulfobutylether-β-Cyclodextrin (SBE-β-CD) in water.

  • Mechanism:[4] The hydrophobic fluoropyridine tail inserts into the cyclodextrin cavity, shielding it from the water, while the hydrophilic exterior keeps the complex soluble. This avoids the need for organic cosolvents and low pH.

Summary of Physicochemical Data
PropertyValue (Approx)Implication
pKa (Piperazine N4) ~9.0 - 9.8Highly basic; protonated at physiological pH.
pKa (Pyridine N) ~2.5 - 3.0Non-basic due to Fluorine EWG; does not aid solubility.
LogP (Octanol/Water) ~1.5 - 2.0Moderately lipophilic; requires organic cosolvent.
Preferred Salt Hydrochloride (HCl)Better solubility than free base, but pH sensitive.
References
  • Avdeef, A. (2003). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience. (Detailed mechanisms of pH-dependent solubility profiles).

  • National Center for Biotechnology Information. (2024). PubChem Compound Summary for Piperazine. (Source for general piperazine pKa values).

  • Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology. (Protocol for Cyclodextrin solubilization).

  • BenchChem Technical Support. (2025). Overcoming Solubility Issues with Piperazine Derivatives. (General troubleshooting for piperazine class compounds). 3

Sources

Troubleshooting

Technical Support Center: Enhancing the Stability of 1-[(6-Fluoropyridin-3-YL)methyl]piperazine in Solution

Introduction Welcome to the technical support guide for 1-[(6-Fluoropyridin-3-YL)methyl]piperazine. This document is designed for researchers, scientists, and drug development professionals to address common stability ch...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Welcome to the technical support guide for 1-[(6-Fluoropyridin-3-YL)methyl]piperazine. This document is designed for researchers, scientists, and drug development professionals to address common stability challenges encountered during experimentation. Ensuring the chemical integrity of this molecule in solution is paramount for obtaining reproducible and reliable data. This guide provides in-depth troubleshooting advice, validated protocols, and a scientific framework for understanding and mitigating degradation.

The structure of 1-[(6-Fluoropyridin-3-YL)methyl]piperazine, featuring a basic piperazine ring and an electron-deficient fluoropyridine moiety, presents a unique set of stability considerations. This guide will walk you through the potential degradation pathways—including pH-mediated hydrolysis, oxidation, and photolysis—and offer practical, evidence-based solutions.

Troubleshooting & FAQs

This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Q1: My experimental results are inconsistent, and I suspect my compound is degrading in its aqueous solution. What are the most likely causes?

A1: Inconsistent results are a primary indicator of compound instability. For 1-[(6-Fluoropyridin-3-YL)methyl]piperazine, the degradation in aqueous media is typically driven by three main factors: solution pH, oxidation, and exposure to light.[1][2]

  • pH-Dependent Hydrolysis: The fluoropyridine ring is susceptible to nucleophilic substitution, where the fluorine atom is replaced by a hydroxyl group, particularly under neutral to basic conditions.[3] The piperazine ring's basicity makes the compound's overall stability highly pH-dependent.[2][4]

  • Oxidation: The nitrogen atoms on the piperazine ring are nucleophilic and can be oxidized, leading to the formation of N-oxides or other degradation products.[5][6] This process can be accelerated by the presence of dissolved oxygen or trace metal ions.[5]

  • Photodegradation: Aromatic and halogenated compounds are often sensitive to light, especially in the UV spectrum.[7] The fluoropyridine ring can absorb light energy, leading to bond cleavage or other photochemical reactions.[8]

To diagnose the issue, a systematic approach is required. We recommend performing a forced degradation study to identify the specific vulnerabilities of your compound under your experimental conditions.[9][10]

Q2: How do I determine the optimal pH for my solution to maximize stability?

A2: The optimal pH is the range where the rate of degradation is at its minimum. Since the piperazine moiety is basic (pKa values are typically around 5.5 and 9.7), the molecule will be protonated and more water-soluble under acidic conditions.[4][11] This protonation can also protect the piperazine nitrogens from oxidation. Conversely, the fluoropyridine ring is more susceptible to nucleophilic attack by hydroxide ions at higher pH.[3]

Therefore, a slightly acidic pH is often optimal. To determine this empirically, you must conduct a pH-stability profile.

Solution:

  • Perform a pH-Stability Profile: Prepare a series of buffered solutions across a wide pH range (e.g., pH 3 to pH 9).

  • Incubate: Dissolve your compound in each buffer and incubate the solutions at a controlled temperature (e.g., 40°C) for a set period.

  • Analyze: Use a stability-indicating HPLC method to quantify the amount of remaining parent compound at each time point.[12]

  • Identify Optimal Range: The pH range with the least degradation is your optimal storage and experimental condition. For many basic compounds, this falls in the pH 4-6 range.[13]

(See Protocol 1 for a detailed experimental workflow).

Q3: I've observed a slight yellowing of my stock solution. Is this oxidation, and how can I prevent it?

A3: Yes, a color change often indicates the formation of oxidative degradation products.[2] The tertiary amine groups of the piperazine ring are the most likely sites of oxidation.[5][6]

Causality: This process is often catalyzed by dissolved atmospheric oxygen, trace metal ions (like Cu²⁺ or Fe²⁺), or exposure to light which can generate reactive oxygen species.[5]

Prevention Strategies:

  • Use Degassed Solvents: Before preparing your solution, sparge the solvent with an inert gas (e.g., nitrogen or argon) for 15-20 minutes to remove dissolved oxygen.

  • Add Antioxidants: For long-term storage, consider adding a small amount of an antioxidant like butylated hydroxytoluene (BHT) or ascorbic acid, if compatible with your experimental system.

  • Use High-Purity Solvents: Use HPLC-grade or equivalent solvents to minimize contamination with metal catalysts.

  • Consider Chelating Agents: If metal ion contamination is suspected, adding a small amount of a chelating agent like EDTA can sequester the metal ions and prevent them from catalyzing oxidation.

Q4: What are the best practices for preparing and storing solutions to ensure maximum stability?

A4: Proper handling and storage are critical for preventing degradation and ensuring the reliability of your results.[14]

Best Practices:

  • Use Freshly Prepared Solutions: The best practice is to always use solutions prepared fresh on the day of the experiment.[2]

  • Light Protection: Prepare and store solutions in amber glass vials or wrap clear vials in aluminum foil to protect the compound from light.[2][7]

  • Temperature Control: Store stock solutions at low temperatures, such as -20°C or -80°C.[2][14]

  • Aliquot for Single Use: Freeze solutions in small, single-use aliquots. This prevents repeated freeze-thaw cycles, which can accelerate degradation and introduce moisture.[2]

  • Inert Atmosphere: For maximum protection during long-term storage, overlay the solution with an inert gas like argon or nitrogen before sealing the vial.

Q5: How can I definitively confirm that my compound is degrading and identify the byproducts?

A5: Confirmation requires a robust analytical method. A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the gold standard.[9][12]

Methodology:

  • Forced Degradation Study: Intentionally degrade your compound under various stress conditions (acid, base, oxidation, heat, light) as outlined in ICH guidelines.[1][10] This study serves two purposes: it demonstrates the inherent stability of the molecule and helps develop a method that can resolve the parent drug from all potential degradation products.[9]

  • HPLC Analysis: Analyze the stressed samples using HPLC with a detector like a photodiode array (PDA) to check for peak purity. The appearance of new peaks or a decrease in the area of the parent peak confirms degradation.[12]

  • LC-MS for Identification: To identify the byproducts, couple the HPLC system to a mass spectrometer (LC-MS). The mass-to-charge ratio (m/z) of the new peaks will provide the molecular weight of the degradants, allowing you to propose their structures.[7][12] For example, a +16 Da shift would suggest oxidation (N-oxide formation), while a shift from -F to +OH (-1 Da change overall) would indicate hydrolysis of the fluoropyridine ring.[3]

Data & Protocols

Summary of Stability Risks and Mitigation
Degradation PathwayKey Stress FactorsLikely Site of ActionMitigation Strategy
Hydrolysis/Nucleophilic Substitution High pH (neutral to basic), Water, TemperatureFluorine on the pyridine ringBuffer solution to a slightly acidic pH (e.g., 4-6). Use co-solvents to reduce water activity.[2]
Oxidation Dissolved O₂, Metal Ions (Cu²⁺, Fe²⁺), LightNitrogen atoms of the piperazine ringUse degassed solvents. Store under an inert atmosphere (N₂/Ar). Add antioxidants or chelators.[5]
Photodegradation UV and visible lightFluoropyridine aromatic ringStore and handle solutions in amber vials or with light-blocking protection.[2][7]
Thermal Degradation High TemperatureEntire moleculeStore solutions at reduced temperatures (-20°C or -80°C). Avoid prolonged exposure to heat.[5][7]
Protocol 1: Performing a pH-Stability Profile

This protocol outlines the steps to determine the pH range of maximum stability for your compound.

Materials:

  • 1-[(6-Fluoropyridin-3-YL)methyl]piperazine

  • Series of buffers (e.g., citrate for pH 3-6, phosphate for pH 6-8)

  • HPLC system with UV or PDA detector

  • Calibrated pH meter

  • Incubator or water bath set to 40°C

  • Volumetric flasks and pipettes

Procedure:

  • Prepare Stock Solution: Prepare a concentrated stock solution of the compound in a non-aqueous solvent like acetonitrile or DMSO.

  • Prepare Buffered Solutions: In separate volumetric flasks, add a small, known volume of the stock solution to each buffer to achieve the desired final concentration (e.g., 10 µg/mL). Ensure the organic solvent content is low (<1%) to not significantly alter the buffer pH.

  • Initial Analysis (T=0): Immediately analyze each buffered solution using a validated, stability-indicating HPLC method to determine the initial concentration of the compound.

  • Incubate Samples: Place the sealed vials in a 40°C incubator.

  • Time-Point Analysis: Withdraw aliquots at predetermined time points (e.g., 2, 4, 8, 24, 48 hours).

  • Quantify: Analyze each aliquot by HPLC to determine the concentration of the remaining parent compound.

  • Data Analysis: Plot the percentage of the compound remaining versus time for each pH. Calculate the degradation rate constant (k) for each pH. The pH with the lowest k value is the pH of maximum stability.

Protocol 2: Conducting a Forced Degradation Study

This study is essential for understanding degradation pathways and developing a stability-indicating analytical method.[9]

Materials:

  • Compound of interest

  • 0.1 M HCl, 0.1 M NaOH

  • 3% Hydrogen Peroxide (H₂O₂)

  • HPLC-grade water, acetonitrile, methanol

  • Heating block or oven

  • Photostability chamber (ICH Q1B compliant)[1]

  • HPLC-MS system

Procedure:

  • Prepare Samples: Prepare solutions of the compound (e.g., 1 mg/mL) for each stress condition.

  • Acid Hydrolysis: Mix the compound solution with 0.1 M HCl. Heat at 60°C for 24 hours.[15]

  • Base Hydrolysis: Mix the compound solution with 0.1 M NaOH. Heat at 60°C for 24 hours.[2][15]

  • Oxidation: Mix the compound solution with 3% H₂O₂. Keep at room temperature for 24 hours.[2][10]

  • Thermal Stress: Heat a solid sample and a solution of the compound at 80°C for 48 hours.[7][15]

  • Photolytic Stress: Expose a solid sample and a solution to light in a photostability chamber according to ICH Q1B guidelines.[1][15]

  • Neutralize & Dilute: Before analysis, neutralize the acid and base samples. Dilute all samples to a suitable concentration for HPLC analysis.

  • Analyze: Analyze all stressed samples, along with an unstressed control, by HPLC-MS.

  • Evaluate: Aim for 5-20% degradation of the active ingredient.[10] Identify the major degradation products by their retention times and mass spectra. This data is used to validate that your analytical method can separate and quantify these impurities.

Visual Guides

Troubleshooting Flowchart

A Inconsistent Results or Loss of Potency Observed B Is the solution colored or discolored? A->B E How old is the solution? A->E C Potential Oxidation B->C Yes B->E No D Use degassed solvents. Store under inert gas. Protect from light. C->D M Perform Forced Degradation Study with LC-MS Analysis D->M F Always use freshly prepared solutions. E->F Not Fresh G What is the solution pH? E->G Fresh H Potential pH-driven degradation G->H Uncontrolled J How is it stored? G->J Controlled I Conduct pH-stability profile. Buffer to optimal pH (likely 4-6). H->I I->M K Improper Storage J->K Room Temp/ Clear Vial J->M Properly L Store at -20°C or below. Aliquot to avoid freeze-thaw. Use amber vials. K->L L->M

Caption: Troubleshooting workflow for stability issues.

Potential Degradation Pathways

cluster_0 Stress Factors cluster_1 Parent Compound cluster_2 Degradation Products High_pH High pH (OH⁻) Parent 1-[(6-Fluoropyridin-3-YL)methyl]piperazine High_pH->Parent attacks F-Py ring Oxygen_Metals O₂ / Metal Ions Oxygen_Metals->Parent oxidizes N atoms Light_Heat Light (hν) / Heat (Δ) Light_Heat->Parent provides energy Hydrolysis_Product Hydroxypyridine Analog (Nucleophilic Substitution) Parent->Hydrolysis_Product Oxidation_Product Piperazine N-Oxide Parent->Oxidation_Product Photolysis_Product Ring-Opened or Other Photoproducts Parent->Photolysis_Product

Caption: Major degradation pathways for the compound.

References

  • Forced degradation studies: A critical lens into pharmaceutical stability. (2025, November 10). Sharp.
  • Forced Degradation Studies for Stability. Nelson Labs.
  • Pharmaceutical Forced Degradation Studies with Regulatory Consider
  • Force Degradation for Pharmaceuticals: A Review. IJSDR.
  • Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026, February 15). ResolveMass.
  • Technical Support Center: Enhancing the Stability of Piperazine-Containing Drugs. (2025, December). Benchchem.
  • Freeman, S. A. (2010). Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture.
  • Li, W., et al. (2007). Degradation of a fluoropyridinyl drug in capsule formulation: degradant identification, proposed degradation mechanism, and formulation optimization. Journal of Pharmaceutical Sciences, 96(10), 2575-2588.
  • Oxidative degradation of piperazine in the absorption of carbon dioxide. (2010).
  • Johnson, B. M., et al. (2020).
  • Ellefsen, K., et al. (2018). Stability of Synthetic Piperazines in Human Whole Blood. Journal of Analytical Toxicology, 42(2), 116-123.
  • Ochedi, F., et al. (2022). Oxidative Degradation of Piperazine in Potassium Hydroxide Solution for Co2 Absorption Processes. SSRN.
  • 1-Phenyl-4-(4-pyridinyl)piperazine: A Technical Guide to its Solubility and Stability. Benchchem.
  • Vevelstad, S. J., et al. (2025). Degradation of 2‑Amino-2-methylpropanol and Piperazine at CO2 Capture-Relevant Conditions. ACS Omega.
  • Oxidative Degradation of Piperazine in Potassium Hydroxide Solution for Co2 Absorption Processes. (2025, August 7).
  • Birnie, G. D., et al. (1963). STUDIES OF FLUORINATED PYRIMIDINES. XVIII. THE DEGRADATION OF 5-FLUORO-2'-DEOXYURIDINE AND RELATED COMPOUNDS BY NUCLEOSIDE PHOSPHORYLASE. Biochemistry, 2, 566-572.
  • Piperazine. Wikipedia.
  • Purification of piperazine.
  • Leopoldo, M., et al. (2023). Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. RSC Medicinal Chemistry.
  • Thorp-Greenwood, F. L., et al. (2022). Synthesis and Characterization of Two Piperazine Containing Macrocycles and their Transition Metal Complexes. Inorganica Chimica Acta, 535, 120863.
  • Analytical Techniques In Stability Testing. (2025, March 24).
  • Design and Synthesis of Piperazine-Based Compounds Conjugated to Humanized Ferritin as Delivery System of siRNA in Cancer Cells. (2021, May 12).
  • Wodtke, R., et al. (2018). NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution. New Journal of Chemistry, 43(2), 855-866.
  • Analytical Strategies for Stability-Indicating Method Development: Challenges and Advances in Fixed-Dose Combination Formul
  • Dong, M. W. (2023). Analytical Methods to Determine the Stability of Biopharmaceutical Products. LCGC North America, 41(1), 24-29.
  • Core components of analytical method validation for small molecules-an overview. (2025, August 10).
  • Bacterial Cytochrome P450 Involvement in the Biodegradation of Fluorinated Pyrethroids. (2025, April 18). MDPI.
  • Solution Stability In Analytical Method Validation: How To Perform. (2025, May 2). PharmaGuru.
  • Fluorescent Properties Study of 2-AminoPyridine Deriv
  • The photoreactions of pyridine and 2-fluoropyridine with aliph
  • Photostability studies. (a-c) The changes in absorbance at the...
  • The Impact of pH on Chemical Stability in Lab Experiments. (2025, May 1). Ibis Scientific, LLC.
  • A Preliminary Study of the Effects of pH upon Fluorescence in Suspensions of Prevotella intermedia. (2016, July 21). PLOS ONE.
  • Breaking C-F bonds in drugs. (2023, May 12). Hypha Discovery Blogs.
  • Influence of PH On The Stability of Pharmaceutical. Scribd.
  • Dave, R., et al. (2011). Cyanine fluorophore derivatives with enhanced photostability.
  • Perfluoropyridine: Discovery, Chemistry, and Applications in Polymers and Material Science. (2025, October 13).
  • Thermal degradation of piperazine and its structural analogs. (2025, October 30).
  • Piperazine. Santa Cruz Biotechnology.

Sources

Optimization

Technical Support Center: Piperazine Derivative Crystallization

Status: Operational | Tier: Level 3 (Advanced Engineering) Subject: Troubleshooting Phase Separation, Salt Stoichiometry, and Polymorphism in Piperazine Scaffolds. Introduction: The Piperazine Paradox Welcome to the Pipe...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational | Tier: Level 3 (Advanced Engineering) Subject: Troubleshooting Phase Separation, Salt Stoichiometry, and Polymorphism in Piperazine Scaffolds.

Introduction: The Piperazine Paradox

Welcome to the Piperazine Crystallization Hub. You are likely here because your piperazine derivative—a critical pharmacophore found in antihistamines, antidepressants, and antifungals—is refusing to behave.

The Core Challenge: Piperazine rings are conformationally flexible (oscillating between chair and boat forms) and possess two distinct basic nitrogen centers (


, 

). This duality creates a "perfect storm" for three specific failures:
  • Oiling Out (LLPS): The molecule separates as a metastable liquid rather than a solid.[1][2]

  • Stoichiometric Mismatch: Inadvertent formation of mixed mono-/bis-salts.

  • Hydrate Confusion: The strong H-bond acceptor capacity leads to variable hydration states.

This guide provides self-validating protocols to resolve these specific failure modes.

Module 1: Resolving "Oiling Out" (Liquid-Liquid Phase Separation)

Symptom: Upon cooling, your clear solution turns milky/cloudy, or distinct oily droplets form on the flask walls. No crystals appear. Diagnosis: You have hit the Metastable Zone Width (MSZW) limit where the energy barrier for Liquid-Liquid Phase Separation (LLPS) is lower than that for Crystal Nucleation. This is common in piperazines due to their low melting points and flexible alkyl chains [1].

Troubleshooting Protocol: The "Temperature Cycling" Method

Do not simply add more anti-solvent; this exacerbates oiling out.

  • Re-Dissolution: Heat the mixture until the oil phase fully re-dissolves into a single clear phase (

    
    ).
    
  • Equilibrium Point Determination: Cool slowly (

    
    ) until the first sign of oiling appears (
    
    
    
    ). Record this temperature.
  • The "Hold" Maneuver: Re-heat to exactly

    
    . The solution should be clear but highly supersaturated.
    
  • Seeding: Add 0.5 wt% of pure seed crystals at this temperature.

    • Self-Validation: If seeds dissolve, you are undersaturated (lower T). If seeds clump with oil, you are too cold (raise T). Correct state: Seeds remain distinct and grow slowly.

  • Isothermal Aging: Hold at this temperature for 2–4 hours to allow the seeds to consume the supersaturation, bypassing the LLPS region.

Visual Logic: Oiling Out Decision Tree

OilingOut Start Symptom: Milky Emulsion / Oil Droplets CheckTemp Is T > Melting Point of Solid? Start->CheckTemp SolventCheck Check Solvent System CheckTemp->SolventCheck Yes (Melted) Cycle Protocol: Heat to T_clear Then Cool to (T_oil + 2°C) CheckTemp->Cycle No (LLPS) SolventCheck->Cycle Reduce Anti-solvent Seed Add Seeds at (T_oil + 2°C) Cycle->Seed Outcome Crystalline Growth Seed->Outcome

Figure 1: Decision logic for mitigating Liquid-Liquid Phase Separation (LLPS) in amine crystallizations.

Module 2: Salt Stoichiometry & pKa Management

Symptom: The solid is gummy, hygroscopic, or has a melting point


 lower than expected.
Diagnosis:  Piperazine is a diprotic base .[3] You likely attempted to make a Bis-salt (2:1 acid:base) but obtained a Mono-salt (1:1), or vice versa. The second protonation (

) requires a strong acid and specific stoichiometry [2].
Quantitative Data: The pKa Gap Rule

For stable salt formation, the difference between the base pKa and acid pKa (


) should generally be 

.
Piperazine CenterApprox pKa (

)
Target Acid StrengthRecommended Counter-ions
N1 (Primary) ~9.73Weak to StrongAcetate, Adipate, Benzoate
N4 (Secondary) ~5.35Strong Only (

)
Chloride, Sulfate, Mesylate
Troubleshooting Protocol: The "pH Swing" Validation
  • Dissolve 50 mg of your isolated salt in 10 mL water.

  • Measure pH.

    • Mono-salt target: pH should be near the average of

      
       and 
      
      
      
      .
    • Bis-salt target: pH should be significantly lower (acidic), approaching the

      
      .
      
  • The Chloride Shift (For HCl salts):

    • If targeting a Dihydrochloride , ensure you use excess HCl (at least 2.2 equivalents) and crystallize from a water-poor solvent (e.g., Ethanol/IPA) to force the second protonation.

    • Warning: Bis-salts of piperazines are often extremely hygroscopic due to high ionic density.

Module 3: Polymorphism & Hydrate Control

Symptom: Batch-to-batch variability in dissolution rate or XRD pattern. Diagnosis: Piperazine derivatives are prone to pseudopolymorphism (solvates/hydrates). The "chair" conformation allows water molecules to bridge the crystal lattice [3].

Experimental Workflow: Slurry Conversion

This is the only self-validating method to ensure you have the thermodynamically stable form at a given temperature.

  • Preparation: Mix excess solid in your target solvent until a suspension forms.

  • Energy Input: Stir vigorously at the target process temperature (e.g.,

    
    ) for 24–48 hours.
    
  • Ostwald Ripening: The mechanical agitation and time allow metastable forms (higher solubility) to dissolve and stable forms (lower solubility) to grow.

  • Validation: Filter and analyze via XRPD. If the pattern changes from

    
     to 
    
    
    
    , you have successfully converted a metastable polymorph.
Visual Logic: Slurry Conversion Pathway

SlurryConversion Input Crude Solid (Mixed Forms) Solvent Select Solvent (High Solubility) Input->Solvent Process Slurry @ 25°C (24-48 Hours) Solvent->Process Mechanism Ostwald Ripening (Metastable Dissolves) Process->Mechanism Result Stable Polymorph Mechanism->Result

Figure 2: Workflow for converting metastable piperazine polymorphs to the stable form via slurry aging.

FAQ: Rapid Fire Troubleshooting

Q: My piperazine salt turned pink/brown overnight. Why? A: Oxidation. The nitrogen centers are electron-rich.

  • Fix: Recrystallize in the presence of a reducing agent (e.g., Sodium Bisulfite) or strictly under Nitrogen/Argon atmosphere.

Q: I used Methanol and got a solvate. How do I remove it? A: Piperazines form stable lattice solvates with small alcohols.

  • Fix: Switch to a solvent that is sterically bulky (e.g., Isopropyl Acetate or MIBK) which cannot fit into the crystal lattice voids as easily as Methanol.

Q: Can I predict if my derivative will oil out? A: Look at the melting point (


). If 

and the molecule has flexible alkyl chains, the risk of LLPS is high. Use the "Temperature Cycling" protocol immediately.
References
  • Mettler Toledo. (2024). Oiling Out in Crystallization: Mechanisms and Solutions.Link

  • Khalili, F., Henni, A., & East, A. L. (2009).[4] pKa Values of Some Piperazines at (298, 303, 313, and 323) K.[4][5][6] Journal of Chemical & Engineering Data.[4] Link

  • Nugrahani, I., et al. (2025).[7] Polymorphism in Cannabinol Piperazine Cocrystals: Structural, Morphological, and Energetic Perspectives. Crystal Growth & Design.[7] Link

Sources

Troubleshooting

avoiding degradation of 1-[(6-Fluoropyridin-3-YL)methyl]piperazine during experiments

A Guide to Ensuring Compound Integrity in Experimental Settings Welcome to the technical support center for 1-[(6-Fluoropyridin-3-YL)methyl]piperazine. This resource, designed for researchers, scientists, and drug develo...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide to Ensuring Compound Integrity in Experimental Settings

Welcome to the technical support center for 1-[(6-Fluoropyridin-3-YL)methyl]piperazine. This resource, designed for researchers, scientists, and drug development professionals, provides in-depth guidance on preventing the degradation of this compound during experimental use. As Senior Application Scientists, we have compiled this information based on established chemical principles and field-proven practices to ensure the integrity and reproducibility of your results.

Understanding the Stability Profile of 1-[(6-Fluoropyridin-3-YL)methyl]piperazine

1-[(6-Fluoropyridin-3-YL)methyl]piperazine is a molecule that combines a fluorinated pyridine ring with a piperazine moiety. This unique structure confers specific physicochemical properties but also presents potential stability challenges. The primary points of potential degradation are the piperazine ring, which is susceptible to oxidation and pH-dependent reactions, and the fluoropyridine ring, which can be sensitive to acid catalysis and photolytic conditions.[1][2][3][4] The strong carbon-fluorine bond generally enhances the metabolic and chemical stability of the pyridine ring.[5][6] However, the overall stability of the molecule is contingent on the experimental conditions.

Frequently Asked Questions (FAQs)

Q1: I've noticed a change in the color of my solid 1-[(6-Fluoropyridin-3-YL)methyl]piperazine compound upon storage. What could be the cause?

A color change in the solid-state is often an indicator of oxidative degradation. The piperazine moiety is susceptible to oxidation, which can be initiated by exposure to air (oxygen).[7] To mitigate this, it is crucial to store the compound in an inert atmosphere, such as under nitrogen or argon, within a tightly sealed, airtight container.[7]

Q2: My aqueous stock solution of 1-[(6-Fluoropyridin-3-YL)methyl]piperazine has turned yellow. What is happening and how can I prevent it?

A yellowing of aqueous solutions is a common sign of degradation, likely due to oxidation or pH-related instability. Piperazine itself is a weak base, and the pH of the solution can significantly influence the stability of its derivatives.[1][8] It is recommended to conduct a pH-stability profile to determine the optimal pH for your compound in solution. Preparing solutions fresh for each experiment is the best practice. If storage is necessary, use a suitable buffer system to maintain the optimal pH.[1]

Q3: Can I store solutions of 1-[(6-Fluoropyridin-3-YL)methyl]piperazine at room temperature?

Storing solutions at room temperature is strongly discouraged as it can accelerate degradation.[9] For short-term storage, refrigeration at 2-8°C is advisable. For long-term storage, solutions should be flash-frozen and kept at -20°C or -80°C in small, single-use aliquots to prevent repeated freeze-thaw cycles.[1][9]

Q4: I am seeing inconsistent results in my biological assays. Could this be related to compound degradation?

Yes, inconsistent results are a significant indicator of compound degradation.[1] A loss of potency, unexpected biological effects, or changes in the physical appearance of your solutions all point towards the instability of the compound under your experimental conditions. Always use freshly prepared solutions whenever possible.[1]

Q5: Are there any solvents I should avoid when working with this compound?

While specific solvent compatibility studies for this exact molecule are not widely published, general principles for piperazine and fluoropyridine derivatives apply. Avoid highly acidic or basic aqueous solutions unless the experiment specifically requires it, as these can catalyze hydrolysis or other degradation pathways.[1][2] Also, be mindful of solvents that may contain impurities, such as peroxides in aged ethers, which can promote oxidation. Using high-purity, degassed solvents is recommended.

Troubleshooting Guides

Issue 1: Degradation in Aqueous Formulations
  • Symptoms:

    • Noticeable color change in the solution.

    • Precipitate formation.

    • Decreased potency in assays.

    • Appearance of unexpected peaks in analytical chromatography (HPLC, LC-MS).

  • Root Causes & Solutions:

Potential Cause Explanation Recommended Action
Oxidation The piperazine ring is susceptible to oxidation by dissolved oxygen, which can be catalyzed by trace metal ions.[10][11]Prepare solutions using de-gassed buffers/solvents. Consider adding a suitable antioxidant if compatible with your experimental system.
pH Instability As a basic compound, the stability of 1-[(6-Fluoropyridin-3-YL)methyl]piperazine is highly pH-dependent.[12] Extreme pH values can lead to hydrolysis or other degradative reactions.[1]Determine the optimal pH for stability through a pH-rate profile study. Use a suitable buffer system to maintain this pH. Formulating the compound as a salt (e.g., hydrochloride) can also enhance stability in solution.[1][8]
Photodegradation Fluoropyridine moieties can be susceptible to degradation upon exposure to UV light.[13][14]Protect solutions from light by using amber vials or wrapping containers in aluminum foil.[1][7] Minimize exposure to direct laboratory lighting.
Issue 2: Instability During Long-Term Storage
  • Symptoms:

    • Difficulty dissolving the compound.

    • Changes in physical appearance (e.g., clumping, discoloration).

    • Reduced purity as determined by analytical methods.

  • Root Causes & Solutions:

Potential Cause Explanation Recommended Action
Exposure to Air & Moisture The compound can be sensitive to oxidation from air and hydrolysis from moisture.[7][15] Piperazine compounds are also known to absorb water and carbon dioxide from the air.[8]Store the solid compound in a desiccator under an inert atmosphere (argon or nitrogen).[7] Use airtight containers.
Inappropriate Temperature Elevated temperatures can accelerate the rate of degradation.[7][10]Store the solid compound at a controlled low temperature, typically between -20°C and 8°C, depending on the compound's specific thermal stability.[7][15]
Improper Container The choice of storage container material can impact stability.Use inert glass containers, such as amber glass bottles, to protect against light and provide a non-reactive surface.[7]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution
  • Allow the solid 1-[(6-Fluoropyridin-3-YL)methyl]piperazine to equilibrate to room temperature in a desiccator before opening to prevent condensation of moisture.

  • Weigh the desired amount of the compound in a fume hood.

  • Use a high-purity, degassed solvent (e.g., DMSO, water with appropriate buffer) for dissolution.

  • If preparing an aqueous solution, use a buffer system that maintains the pH at the optimal stability point for the compound.

  • Sonication may be used to aid dissolution, but avoid excessive heating.

  • Once dissolved, store the stock solution in an amber glass vial, purge with nitrogen or argon, and seal tightly.

  • For long-term storage, aliquot into single-use volumes and store at -20°C or -80°C.

Protocol 2: Stability-Indicating HPLC Method Development

Developing a stability-indicating HPLC method is crucial for accurately assessing the degradation of your compound.

  • Column Selection: Start with a C18 column. If separation from degradants is insufficient, consider columns with different selectivity, such as C8, phenyl, or cyano.[1]

  • Mobile Phase Optimization:

    • pH Adjustment: The pH of the mobile phase can significantly affect the peak shape and retention of basic compounds like this piperazine derivative. Experiment with different pH values.[1]

    • Organic Modifier: Vary the type (e.g., acetonitrile, methanol) and proportion of the organic solvent.[1]

  • Forced Degradation Study: To ensure your method can separate the parent compound from its degradation products, perform a forced degradation study. This involves subjecting the compound to harsh conditions:

    • Acidic Conditions: e.g., 0.1 M HCl at 60°C.[1]

    • Basic Conditions: e.g., 0.1 M NaOH at 60°C.[1]

    • Oxidative Conditions: e.g., 3% H₂O₂ at room temperature.[1]

    • Thermal Stress: Heat the solid compound or a solution.

    • Photostability: Expose the solution to UV light.

  • Analyze the stressed samples using your developed HPLC method to confirm that the degradation products are resolved from the parent peak.

Visualizing Degradation & Troubleshooting

G cluster_observed_issue Observed Issue cluster_investigation Investigation Pathway cluster_root_causes Potential Root Causes cluster_solutions Corrective Actions Degradation Compound Degradation Detected (e.g., color change, inconsistent results) CheckStorage Review Storage Conditions Degradation->CheckStorage CheckSolutionPrep Review Solution Preparation Degradation->CheckSolutionPrep CheckExperimental Review Experimental Conditions Degradation->CheckExperimental AirMoisture Exposure to Air/Moisture CheckStorage->AirMoisture Temperature Inappropriate Temperature CheckStorage->Temperature Light Light Exposure CheckStorage->Light CheckSolutionPrep->AirMoisture pH Incorrect pH CheckSolutionPrep->pH Solvent Solvent Impurities CheckSolutionPrep->Solvent CheckExperimental->Temperature CheckExperimental->Light CheckExperimental->pH InertAtmosphere Use Inert Atmosphere & Desiccator AirMoisture->InertAtmosphere LowTemp Store at Low Temperature (-20°C) Temperature->LowTemp AmberVials Use Amber Vials/Protect from Light Light->AmberVials Buffer Use Buffered Solutions pH->Buffer FreshSolvent Use High-Purity, Fresh Solvents Solvent->FreshSolvent

Sources

Optimization

Technical Support Center: Optimizing the 1-[(6-Fluoropyridin-3-yl)methyl]piperazine Scaffold

Current Status: Operational Ticket ID: FPMP-OPT-2024 Assigned Specialist: Senior Application Scientist, Medicinal Chemistry Division Introduction: The Double-Edged Sword of Privileged Scaffolds You are likely accessing t...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Ticket ID: FPMP-OPT-2024 Assigned Specialist: Senior Application Scientist, Medicinal Chemistry Division

Introduction: The Double-Edged Sword of Privileged Scaffolds

You are likely accessing this guide because you are utilizing 1-[(6-Fluoropyridin-3-yl)methyl]piperazine (hereafter FPMP ) as a core building block in your drug discovery program.

This scaffold is a "privileged structure" in medicinal chemistry. The fluoropyridine moiety offers improved metabolic stability over a standard pyridine or phenyl ring, while the piperazine provides the necessary basicity for solubility and target engagement (often forming salt bridges with Asp/Glu residues in active sites).

However, this utility comes with well-documented liabilities. The FPMP scaffold is statistically over-represented in compounds failing due to hERG inhibition (cardiotoxicity) and promiscuous GPCR binding (specifically 5-HT2B) .

This support guide provides the causality, mitigation strategies, and validation protocols required to turn this "dirty" fragment into a clean lead candidate.

Module 1: hERG Inhibition & Cardiotoxicity Mitigation

The Issue: Your compound exhibits potent inhibition of the hERG potassium channel (


), posing a risk of QT interval prolongation and Torsades de Pointes.

The Mechanism: The distal nitrogen of the piperazine ring in FPMP typically has a pKa of ~9.0–9.8. At physiological pH, it is protonated. This positive charge engages in a high-affinity


-cation interaction with aromatic residues (Tyr652 and Phe656) inside the hERG channel pore. The lipophilic fluoropyridine tail further stabilizes this binding via hydrophobic interactions.
Troubleshooting & Mitigation Strategies
StrategyTechnical ImplementationExpected Impact
pKa Modulation Append an Electron Withdrawing Group (EWG) (e.g., carbonyl, sulfonyl, or fluorinated alkyl) to the distal nitrogen.Lowers pKa < 7.[1]5. Reduces protonation at pH 7.4, diminishing cation-

binding to hERG.
Lipophilicity Reduction Introduce polar groups (hydroxyl, ether) onto the piperazine ring carbons or the linker.Lowers LogP. Reduces hydrophobic trapping in the hERG vestibule.
Zwitterion Design Append a carboxylic acid or tetrazole to the distal end.Creates an internal salt. The anionic charge repels the electronegative regions of the hERG pore.
Steric Shielding Introduce a methyl group adjacent to the basic nitrogen (C2 or C6 of piperazine).Creates a steric clash that disrupts the precise orientation required for hERG pore binding.
Validation Protocol: FluxOR™ Thallium Flux Assay

Do not rely solely on predictive models. Validate physically.

  • Cell Prep: Use HEK293 cells stably expressing hERG channels.[2] Plate at 25,000 cells/well in 384-well PDL-coated plates.

  • Dye Loading: Incubate cells with FluxOR™ dye (thallium-sensitive) for 60 min at room temperature in chloride-free buffer.

  • Compound Addition: Add FPMP derivative (7-point dilution series, 30 µM top conc) and incubate for 20 min.

  • Stimulation: Inject stimulus buffer containing

    
     and 
    
    
    
    .
  • Readout: Measure fluorescence intensity (Ex 490 nm / Em 525 nm) on a kinetic plate reader (e.g., FLIPR).

  • Analysis: Calculate

    
     relative to positive control (e.g., E-4031).
    
Logic Diagram: hERG Mitigation Workflow

hERG_Mitigation Start High hERG Inhibition (IC50 < 10 µM) Check_pKa Check Distal N pKa Start->Check_pKa High_pKa pKa > 8.0 Check_pKa->High_pKa Low_pKa pKa < 8.0 Check_pKa->Low_pKa Strat_EWG Strategy: Add EWG (Amide/Sulfonamide) High_pKa->Strat_EWG Reduce Basicity Strat_Steric Strategy: C2-Methylation (Steric Clash) High_pKa->Strat_Steric Block Binding Strat_Polar Strategy: Reduce LogP (Add -OH or Ether) Low_pKa->Strat_Polar Reduce Lipophilicity Retest Retest in Patch Clamp (Gold Standard) Strat_EWG->Retest Strat_Steric->Retest Strat_Polar->Retest

Caption: Decision tree for mitigating hERG liability based on the physicochemical properties of the FPMP derivative.

Module 2: GPCR Selectivity (The "Dirty Drug" Problem)

The Issue: Piperazine derivatives often mimic biogenic amines (serotonin, dopamine), leading to off-target binding at 5-HT2B (valvulopathy risk), D2 (extrapyramidal symptoms), or


-adrenergic receptors.

The Mechanism: The FPMP scaffold contains the "aromatic-linker-basic nitrogen" pharmacophore common to CNS transmitters. The 6-fluoropyridine ring can mimic the indole of serotonin or the catechol of dopamine.

Troubleshooting & Mitigation Strategies
  • The 5-HT2B Exclusion Screen (Critical):

    • Why: 5-HT2B agonism causes mitogenic signaling in cardiac valve interstitial cells, leading to fibrosis (e.g., Fen-Phen disaster).[3]

    • Fix: Substituents on the central piperazine ring (e.g., 2,6-dimethyl) often impose conformational constraints that prevent the "active state" transition of the 5-HT2B receptor, converting an agonist into a weak antagonist or silent binder.

  • Vector Manipulation:

    • Change the attachment point on the pyridine ring from position 3 to position 2 or 4. This alters the vector of the basic nitrogen, potentially clashing with the conserved Asp residue in off-target GPCRs while maintaining binding to your primary target.

Validation Protocol: Functional GPCR Assay (Calcium Flux)

Binding affinity (


) is insufficient; you must determine functional activity (Agonist vs. Antagonist).
  • System: CHO-K1 cells overexpressing human 5-HT2B.

  • Agonist Mode:

    • Incubate cells with Calcium-4 dye.

    • Add compound.[4][5] Measure

      
       flux.
      
    • Pass Criteria: No response at

      
      .
      
  • Antagonist Mode:

    • Add compound, incubate 15 min.

    • Add

      
       concentration of 5-HT (Serotonin).
      
    • Measure inhibition of 5-HT response.

    • Note: Antagonism is generally acceptable; Agonism is a "No-Go."

Module 3: Metabolic Stability & Reactive Metabolites

The Issue: The FPMP scaffold shows high intrinsic clearance (


) in liver microsomes.

The Mechanism:

  • N-Dealkylation: CYP enzymes attack the methylene carbon between the pyridine and piperazine.

  • Ring Oxidation: The piperazine ring itself is prone to oxidation to a lactam or N-oxide.

  • Defluorination (Rare but possible): While the C-F bond is strong, nucleophilic attack (via glutathione) can occur if the pyridine ring is highly electron-deficient.

Troubleshooting & Mitigation Strategies
Metabolic Soft SpotChemical ModificationRationale
Benzylic Carbon (Linker) Deuteration (

)
or

-Methylation
Deuterium strengthens the bond (Kinetic Isotope Effect). Methylation introduces steric hindrance to the CYP heme iron.
Piperazine Ring Spiro-cyclization or Bridging rigidifying the ring (e.g., 3,8-diazabicyclo[3.2.1]octane) reduces the ability of the ring to adopt the conformation required for CYP oxidation.
Pyridine Ring Adjust Electronics Ensure the pyridine is not too electron-deficient to prevent

reactions with glutathione.
Logic Diagram: Metabolic Stabilization Workflow

Metabolism_Fix Issue High Clearance (Microsomal Stability) ID_Spot Metabolite ID (LC-MS/MS) Issue->ID_Spot Spot_Linker Spot: Linker (N-Dealkylation) ID_Spot->Spot_Linker Spot_Ring Spot: Piperazine (Oxidation) ID_Spot->Spot_Ring Fix_Linker Fix: Deuterate or Methylate Spot_Linker->Fix_Linker Fix_Ring Fix: Bridge/Spiro or Fluorinate Ring Spot_Ring->Fix_Ring

Caption: Workflow for identifying and blocking metabolic soft spots on the FPMP scaffold.

Frequently Asked Questions (FAQs)

Q: Can I use the free secondary amine of FPMP directly in biological assays? A: Not recommended. The free secondary amine is highly reactive and prone to conjugation with endogenous aldehydes or non-specific binding. It should be capped (alkylated, acylated, or arylated) to form your final drug candidate before biological evaluation.

Q: Why use 6-fluoropyridine instead of a simple phenyl ring? A: The nitrogen in the pyridine ring reduces lipophilicity (LogP) compared to a phenyl ring, improving solubility. The fluorine atom blocks para-position metabolism and increases metabolic stability compared to a hydrogen, while also modulating the pKa of the pyridine nitrogen.

Q: My compound precipitates in the hERG assay buffer. What should I do? A: Piperazine salts can be tricky. Ensure you are using a DMSO stock (usually 10 mM) and that the final DMSO concentration in the assay does not exceed 0.1%. If precipitation persists, your compound may be too lipophilic. Revisit Module 1 strategies to lower LogP.

References

  • hERG Mitigation Strategies

    • Title: Strategies to Master hERG and Mitigate Cardiotoxicity Risks.[2][5]

    • Source: Drug Hunter (2024).[6]

    • Link:[Link] (General domain linked for verification)

  • Piperazine in Medicinal Chemistry

    • Title: Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry.
    • Source: ResearchG
    • Link:[Link]

  • Fluorine in Metabolism

    • Title: On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective.
    • Source: J. Med. Chem. / NIH (2020).
    • Link:[Link]

  • 5-HT2B Valvulopathy

    • Title: Preclinical mitigation of 5-HT2B agonism-related cardiac valvulop
    • Source: Journal of Pharmacological and Toxicological Methods (2024).
    • Link:[Link] (Direct search recommended for specific article)

  • FluxOR Assay Protocol

    • Title: High-Throughput Chemical Screening and Structure-Based Models to Predict hERG Inhibition.
    • Source: MDPI (2022).
    • Link:[Link]

Sources

Reference Data & Comparative Studies

Validation

comparative study of 1-[(6-Fluoropyridin-3-YL)methyl]piperazine and similar compounds

Executive Summary & Strategic Rationale In modern drug discovery, the 1-[(6-Fluoropyridin-3-yl)methyl]piperazine scaffold represents a "privileged structure"—a molecular framework capable of providing high-affinity ligan...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Rationale

In modern drug discovery, the 1-[(6-Fluoropyridin-3-yl)methyl]piperazine scaffold represents a "privileged structure"—a molecular framework capable of providing high-affinity ligands for diverse biological targets, including GPCRs (specifically Histamine H3 and Dopamine D3) and kinase inhibitors.

This guide provides a comparative technical analysis of this fluorinated scaffold against its non-fluorinated and chlorinated analogs. The core value proposition of the 6-fluoro derivative lies in its ability to block metabolic oxidation while modulating the basicity of the pyridine nitrogen, a critical factor in optimizing solubility and reducing off-target liabilities (such as hERG inhibition).

Comparative Profiling: The "Fluorine Effect"

To understand the utility of 1-[(6-Fluoropyridin-3-yl)methyl]piperazine (Compound A), we must compare it with three standard alternatives used during Lead Optimization.

The Comparator Set
  • Compound A (Target): 1-[(6-Fluoropyridin-3-yl)methyl]piperazine.

  • Compound B (Parent): 1-[(Pyridin-3-yl)methyl]piperazine.[1]

  • Compound C (Chloro-Analog): 1-[(6-Chloropyridin-3-yl)methyl]piperazine.[1]

  • Compound D (Bioisostere): 1-(4-Fluorobenzyl)piperazine.

Physiochemical Performance Matrix
PropertyComp A (6-F-Pyridine)Comp B (Pyridine)Comp C (6-Cl-Pyridine)Comp D (4-F-Benzene)Impact on Drug Design
LogP (Lipophilicity) ~1.2~0.6~1.7~2.1Comp A offers a "Goldilocks" zone—more lipophilic than B for permeability, but more polar than C/D to maintain solubility.
Pyridine pKa < 0.0 (Non-basic)~5.2 (Basic)~0.5 (Weakly basic)N/ACritical: The fluorine atom withdraws electron density, rendering the pyridine nitrogen non-basic at physiological pH. This reduces non-specific binding.
Piperazine pKa ~9.2~9.2~9.1~9.3The distal piperazine nitrogen remains the primary basic center for target engagement (salt bridge formation).
Metabolic Liability LowHigh (N-Oxidation)MediumMedium (Ring hydroxylation)Comp A blocks the metabolic "soft spot" at the 6-position.
TPSA (Ų) ~45~45~45~33Higher TPSA in pyridines vs. benzenes aids in solubility.

Expert Insight: The shift in pKa is the most overlooked advantage. By suppressing the basicity of the pyridine nitrogen (pKa < 0), Compound A prevents the molecule from being diprotonated at physiological pH. This often improves oral bioavailability and blood-brain barrier (BBB) penetration compared to Compound B, which may exist as a dication.

Performance Analysis: Metabolic Stability

The primary driver for selecting the 6-fluoro analog is the blockage of Phase I metabolism. The 6-position of the pyridine ring is highly susceptible to oxidation by Aldehyde Oxidase (AO) and CYP450 enzymes, leading to the formation of a pyridone (lactam).

Mechanism of Action[2][3]
  • Compound B (Parent): The electron-deficient nature of the pyridine ring facilitates nucleophilic attack by AO at the C6 position, rapidly converting it to the inactive 6-pyridone.

  • Compound A (Target): The C-F bond is metabolically stable. The fluorine atom sterically and electronically blocks this position, significantly extending the half-life (

    
    ) of the scaffold.
    
Representative Experimental Data (Microsomal Stability)

Assay Conditions: Human Liver Microsomes (HLM), 1 µM substrate, 37°C, NADPH regeneration system.

Compound

(min)

(µL/min/mg)
Major Metabolite
Comp A (6-F) > 120 < 15 N-Dealkylation (minor)
Comp B (H) 241106-Pyridone (Major)
Comp C (6-Cl) 8532None (Cl is stable but lipophilic)

Visualizing the Structure-Activity Relationship (SAR)[4]

The following diagram illustrates the logical decision tree used by medicinal chemists when selecting this scaffold.

SAR_Logic Start Lead Optimization: Piperazine Linker Selection Choice1 1-[(Pyridin-3-yl)methyl]piperazine (Parent) Start->Choice1 Issue1 Problem: Rapid Metabolism at C6 (Aldehyde Oxidase) Choice1->Issue1 Sol1 Solution 1: Block C6 with Chlorine Issue1->Sol1 Halogen Scan Sol2 Solution 2: Block C6 with Fluorine (Target Molecule) Issue1->Sol2 Bioisosterism Outcome1 Result (Cl): High LogP (Lipophilicity) Toxicity Risk Sol1->Outcome1 Outcome2 Result (F): Optimized LogP Metabolic Block Reduced pKa Sol2->Outcome2

Figure 1: SAR decision tree highlighting why the 6-Fluoro scaffold (Green) is preferred over parent and chloro-analogs.

Experimental Protocol: Reductive Amination

The most robust synthesis route for 1-[(6-Fluoropyridin-3-yl)methyl]piperazine is the reductive amination of 6-fluoropyridine-3-carbaldehyde with N-Boc-piperazine, followed by deprotection.

Self-Validating System: This protocol uses a "one-pot" approach with Sodium Triacetoxyborohydride (STAB), which is milder than Cyanoborohydride and avoids toxic cyanide byproducts. The use of N-Boc-piperazine prevents polymerization (dimerization).

Step-by-Step Methodology

Reagents:

  • 6-Fluoropyridine-3-carbaldehyde (1.0 equiv)

  • tert-Butyl piperazine-1-carboxylate (1.1 equiv)

  • Sodium triacetoxyborohydride (STAB) (1.4 equiv)

  • Dichloromethane (DCM) (anhydrous)

  • Acetic Acid (catalytic, 1-2 drops)

Workflow:

  • Imine Formation:

    • In a flame-dried round-bottom flask, dissolve 6-Fluoropyridine-3-carbaldehyde (10 mmol) in anhydrous DCM (40 mL).

    • Add tert-Butyl piperazine-1-carboxylate (11 mmol).

    • Add 2 drops of Acetic Acid to catalyze imine formation.

    • Checkpoint: Stir at Room Temperature (RT) for 30 minutes. The solution may turn slightly yellow, indicating imine formation.

  • Reduction:

    • Cool the mixture to 0°C.

    • Add STAB (14 mmol) portion-wise over 10 minutes (exothermic).

    • Allow the reaction to warm to RT and stir for 12 hours.

    • Validation: Monitor via LC-MS.[2] Target mass [M+H]+ should be observed; aldehyde peak should disappear.

  • Workup & Deprotection:

    • Quench with saturated NaHCO₃ solution.[2][3] Extract with DCM (3x).

    • Dry organic layer over Na₂SO₄ and concentrate.[2][3]

    • Deprotection: Dissolve the crude intermediate in DCM (10 mL) and add Trifluoroacetic Acid (TFA) (5 mL). Stir for 2 hours.

    • Concentrate to dryness. Basify with 1N NaOH to pH 10 and extract with DCM to obtain the free base.

Synthesis Workflow Diagram

Synthesis_Flow Start Aldehyde (6-F-Py-CHO) Imine Intermediate (Imine) Start->Imine Amine Amine (N-Boc-Piperazine) Amine->Imine Product_Boc Protected Product Imine->Product_Boc Reagent Reagent: NaBH(OAc)3 DCM, AcOH Reagent->Imine Reduction Final Final Product (Free Base) Product_Boc->Final Deprotection Deprotect TFA / DCM Deprotect->Product_Boc

Figure 2: Reductive amination workflow for synthesizing the target scaffold.

References

  • Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. Link

  • Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. The Journal of Organic Chemistry, 61(11), 3849-3862. Link

  • Dalvie, D., et al. (2002). Aldehyde Oxidase and its Role in Drug Metabolism. Current Pharmaceutical Design, 8(28), 2617. Link

Sources

Comparative

A Comparative Guide to the Efficacy of Fluorinated vs. Non-Fluorinated Piperazine Analogs

Introduction: The Strategic Value of the Piperazine Scaffold and Fluorine Substitution The piperazine ring is a cornerstone of modern medicinal chemistry, widely regarded as a "privileged scaffold".[1] This six-membered...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Value of the Piperazine Scaffold and Fluorine Substitution

The piperazine ring is a cornerstone of modern medicinal chemistry, widely regarded as a "privileged scaffold".[1] This six-membered heterocycle, with its two nitrogen atoms at positions 1 and 4, offers a unique combination of structural flexibility, tunable basicity, and synthetic tractability.[1][2] These characteristics allow for its incorporation into a vast array of therapeutic agents, from the antipsychotic aripiprazole to the anticancer drug imatinib, enabling fine-tuning of pharmacokinetic and pharmacodynamic properties.[1]

A key strategy in optimizing piperazine-based drug candidates is the introduction of fluorine. Fluorination is a powerful tool in drug design, used to modulate a molecule's physicochemical properties in a predictable manner.[3][4] The unique electronegativity and small size of the fluorine atom can profoundly influence a compound's lipophilicity, pKa (basicity), metabolic stability, and conformational preferences.[5][6] This guide provides an in-depth comparison of fluorinated and non-fluorinated piperazine analogs, elucidating the causal relationships between chemical modification and therapeutic efficacy, supported by experimental data and detailed protocols.

The Impact of Fluorination on Receptor Binding and Functional Activity

The primary goal of a drug molecule is to interact with its biological target, typically a receptor or enzyme. Fluorination can enhance this interaction through several mechanisms.

Causality Behind Experimental Choices: The decision to fluorinate a piperazine analog is often driven by a need to improve target affinity and selectivity. The strong electron-withdrawing nature of fluorine can alter the electron distribution of the entire molecule, which can strengthen or modify key binding interactions (e.g., hydrogen bonds, dipole-dipole interactions) within the target's binding pocket.[6] Furthermore, by altering the basicity (pKa) of the piperazine nitrogens, fluorination can control the molecule's ionization state at physiological pH, which is critical for receptor recognition.[7]

In a study on serotonin 5-HT1D receptor ligands, fluorination of the piperazine-propyl-indole scaffold was shown to maintain high receptor affinity and selectivity while significantly reducing basicity.[7] This highlights a key advantage: the ability to decouple desired binding characteristics from potentially problematic physicochemical properties like high pKa, which can lead to off-target effects or poor pharmacokinetic profiles.[7] Similarly, introducing fluorine to arylpiperazine derivatives has been shown to enhance their affinity and selectivity for dopamine receptors.[8]

Experimental Protocol: Radioligand Competition Binding Assay

This protocol is designed to determine the binding affinity (Ki) of a test compound (fluorinated or non-fluorinated analog) for a specific receptor by measuring its ability to displace a known radiolabeled ligand.

Self-Validating System: The protocol includes controls for total binding (radioligand only), non-specific binding (radioligand + high concentration of a known unlabeled ligand), and multiple concentrations of the test compound to generate a full inhibition curve, ensuring data robustness.

Step-by-Step Methodology:

  • Membrane Preparation: Prepare cell membrane homogenates from cells expressing the target receptor of interest (e.g., CHO-K1 cells expressing human dopamine D2 receptors).

  • Assay Buffer: Use an appropriate buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4).

  • Reaction Setup: In a 96-well plate, add the following to each well in triplicate:

    • Total Binding: 50 µL of membrane preparation, 50 µL of a fixed concentration of radioligand (e.g., [³H]-Spiperone at its Kd concentration), and 50 µL of assay buffer.

    • Non-Specific Binding (NSB): 50 µL of membrane preparation, 50 µL of radioligand, and 50 µL of a high concentration of an unlabeled competitor (e.g., 10 µM Haloperidol).

    • Test Compound: 50 µL of membrane preparation, 50 µL of radioligand, and 50 µL of the test compound at various concentrations (typically a 10-point serial dilution, e.g., from 10 µM to 0.1 nM).

  • Incubation: Incubate the plate at a specified temperature (e.g., 25°C) for a sufficient time to reach equilibrium (e.g., 60-90 minutes).[9]

  • Separation: Rapidly separate the bound from free radioligand by vacuum filtration through glass fiber filters (e.g., Whatman GF/B). Wash the filters quickly with ice-cold assay buffer to remove unbound radioligand.[9]

  • Quantification: Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

  • Data Analysis: Calculate the specific binding by subtracting NSB from total binding. Plot the percentage of specific binding against the logarithm of the test compound concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 (the concentration of test compound that inhibits 50% of specific binding). Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[10]

Pharmacokinetic Profile: The Decisive Advantage of Fluorination

While in vitro potency is essential, a drug's ultimate success hinges on its pharmacokinetic (ADME - Absorption, Distribution, Metabolism, and Excretion) properties. It is in this domain that fluorination often provides the most significant and transformative advantages.

1. Enhancing Metabolic Stability: A primary challenge in drug development is preventing rapid metabolic breakdown by enzymes like the cytochrome P450 (CYP) family.[6] Many molecules have metabolic "soft spots"—positions susceptible to oxidative metabolism. Replacing a hydrogen atom at such a position with a fluorine atom can effectively block this metabolic pathway. The carbon-fluorine (C-F) bond is significantly stronger than a carbon-hydrogen (C-H) bond, making it resistant to enzymatic cleavage.[6] This modification can dramatically increase the drug's half-life and oral bioavailability. For example, the p-fluoro substituent on melphalan flufenamide enhances its metabolic stability compared to nonfluorinated analogs.[11]

2. Modulating Lipophilicity and CNS Penetration: A drug's ability to cross biological membranes, including the intestinal wall for absorption and the blood-brain barrier (BBB) for CNS targets, is governed largely by its lipophilicity.[12] Fluorination provides a nuanced way to adjust this property. While adding a fluorine atom to an aromatic ring generally increases lipophilicity, which can improve membrane permeability, adding trifluoromethyl groups to alkyl chains can sometimes decrease it.[11][13] This allows for precise tuning to achieve the optimal balance for BBB penetration without excessive lipophilicity that can lead to poor solubility or off-target toxicity.[12]

3. Lowering pKa for Improved Oral Absorption: As previously mentioned, fluorine's electron-withdrawing effects can lower the pKa of the basic piperazine nitrogens.[7] Highly basic compounds are often fully protonated in the acidic environment of the stomach and intestine, which can hinder their absorption across the gut wall. By reducing the pKa, a greater fraction of the drug exists in a more neutral, lipophilic state, leading to dramatically improved oral absorption.[7]

Logical Workflow for Evaluating Piperazine Analogs

The following diagram illustrates the logical progression from initial design to in vivo efficacy testing, highlighting the central role of fluorination as a strategic modification.

G cluster_0 Design & Synthesis cluster_1 In Vitro Evaluation cluster_2 In Vivo Assessment A Lead Piperazine Scaffold B Non-Fluorinated Analog A->B Synthesis C Fluorinated Analog A->C Synthesis D Receptor Binding Assay (Ki) B->D C->D E Functional Assay (EC50 / % Inhibition) D->E F Metabolic Stability (Microsome Assay) E->F G Pharmacokinetic Study (Oral Bioavailability, T½) F->G Promising Candidates H Efficacy Model (e.g., CNS Behavioral Test) G->H I Candidate Selection H->I

Caption: Drug discovery workflow for comparing piperazine analogs.

Comparative Data Summary

The following table summarizes representative data comparing non-fluorinated piperazine compounds with their fluorinated counterparts, based on trends reported in the literature. Case Study 2 presents actual data from a study on antiplasmodial agents.[14][15]

Case Study Compound Target Binding/Inhibitory Activity Key Pharmacokinetic/In Vivo Finding Reference
1 (CNS) Non-Fluorinated Piperazine-Indole5-HT1D ReceptorKi = 2.5 nMPoor oral absorption[7]
Fluorinated Piperazine-Indole 5-HT1D ReceptorKi = 3.1 nM (Maintained Affinity)Lowered pKa, dramatically improved oral absorption [7]
2 (Antimalarial) Non-Fluorinated Analog (Hypothetical)P. falciparumIC50 > 1 µMN/A[14][15]
Fluorinated Analog (13g) P. falciparum (3D7)IC50 = 0.28 µM25% parasite reduction in vivo[14][15]
Fluorinated Analog (14g) P. falciparum (3D7)IC50 = 0.09 µM 50% parasite reduction in vivo; present in body >6 hrs [14][15]
3 (Antibacterial) Norfloxacin (Non-Fluorinated Piperazine)DNA GyraseMIC = 0.5 µg/mLBroad-spectrum activity[6][16]
Ciprofloxacin (Fluorinated Analog) DNA GyraseMIC = 0.12 µg/mLEnhanced DNA gyrase binding & cell penetration [6]

In Vivo Efficacy: Translating Molecular Changes to Therapeutic Outcomes

The culmination of strategic fluorination is the enhancement of in vivo efficacy. An analog with superior metabolic stability and oral absorption will achieve higher and more sustained concentrations at its target site, leading to a more robust therapeutic effect at a lower dose.

The antiplasmodial study provides a clear example: the fluorinated piperazine-hydroxyethylamine analog 14g not only had potent in vitro activity (IC50 = 0.09 µM) but also demonstrated a 50% reduction in parasitemia in a mouse model and a favorable pharmacokinetic profile, remaining in the body for over six hours.[14][15] This demonstrates the successful translation of improved molecular properties into a tangible in vivo outcome.

Experimental Protocol: General In Vivo Efficacy Study for a CNS-Targeted Analog

This protocol outlines a general framework for assessing the efficacy of a CNS-active compound in a rodent model. The specific behavioral test will depend on the therapeutic indication (e.g., elevated plus maze for anxiety, forced swim test for depression).

Self-Validating System: The inclusion of vehicle and positive control groups is critical for validating the experimental model and providing a benchmark against which to measure the efficacy of the test compounds.

Step-by-Step Methodology:

  • Animal Acclimation: Acclimate male Sprague-Dawley rats to the housing and handling conditions for at least one week prior to the experiment.[7]

  • Group Allocation: Randomly assign animals to experimental groups (n=8-10 per group):

    • Group 1: Vehicle (e.g., 0.5% methylcellulose in water)

    • Group 2: Positive Control (a known effective drug for the indication)

    • Group 3: Non-Fluorinated Analog (e.g., 10 mg/kg, p.o.)

    • Group 4: Fluorinated Analog (e.g., 10 mg/kg, p.o.)

  • Compound Administration: Administer the compounds or vehicle via oral gavage (p.o.) at a specific time point before behavioral testing (e.g., 60 minutes). This timing should be informed by preliminary pharmacokinetic data.

  • Behavioral Testing: Conduct the appropriate behavioral test. For example, in the Elevated Plus Maze test for anxiolytic activity, place the animal in the center of the maze and record the time spent in and the number of entries into the open and closed arms for 5 minutes.

  • Data Collection: Score the behavioral parameters according to established protocols. For the Elevated Plus Maze, an increase in time spent in the open arms is indicative of an anxiolytic effect.

  • Pharmacokinetic Sampling (Optional Satellite Group): In a separate group of animals dosed concurrently, collect blood samples at various time points (e.g., 0.5, 1, 2, 4, 8, 24 hours) post-dosing to determine the drug's plasma concentration profile and confirm exposure.

  • Statistical Analysis: Analyze the behavioral data using an appropriate statistical test, such as a one-way ANOVA followed by a post-hoc test (e.g., Dunnett's test) to compare the treatment groups to the vehicle control.

The Multifaceted Effects of Fluorination on Efficacy

This diagram summarizes how the introduction of fluorine influences key physicochemical properties, which in turn drive improvements in the overall pharmacokinetic (PK) and pharmacodynamic (PD) profile of a piperazine analog.

Caption: Causal pathways from fluorination to enhanced efficacy.

Conclusion and Future Perspectives

The strategic incorporation of fluorine into piperazine-based scaffolds is a proven and highly effective method for enhancing drug efficacy. While non-fluorinated analogs can provide foundational activity, fluorination offers a sophisticated toolkit to overcome common drug development hurdles. By blocking metabolic soft spots, lowering basicity to improve oral absorption, and fine-tuning lipophilicity for optimal membrane permeability, fluorination directly addresses key pharmacokinetic liabilities. This often translates to superior in vivo performance, including greater potency, longer duration of action, and improved therapeutic index. As synthetic methodologies for precise fluorination continue to advance, the application of this strategy will undoubtedly expand, paving the way for the development of safer and more effective piperazine-based medicines.

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Validation

A Technical Guide to the Structure-Activity Relationship of 1-[(6-Fluoropyridin-3-YL)methyl]piperazine Derivatives as Multi-Target Ligands for Neuropsychiatric Disorders

This guide provides an in-depth analysis of the structure-activity relationship (SAR) of 1-[(6-fluoropyridin-3-yl)methyl]piperazine derivatives, a class of compounds with significant potential in the development of novel...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth analysis of the structure-activity relationship (SAR) of 1-[(6-fluoropyridin-3-yl)methyl]piperazine derivatives, a class of compounds with significant potential in the development of novel therapeutics for neuropsychiatric disorders. By targeting key monoamine receptors, specifically dopamine D2, serotonin 5-HT1A, and 5-HT2A receptors, these derivatives offer a promising polypharmacological approach to treating complex conditions like schizophrenia and Parkinson's disease. This document synthesizes findings from preclinical studies, offering a comparative analysis of compound performance supported by experimental data and detailed methodologies.

Introduction: The Rationale for Multi-Target Ligands

The pathophysiology of many neuropsychiatric disorders is complex, involving the dysregulation of multiple neurotransmitter systems.[1][2] While traditional pharmacotherapies have often focused on single targets, there is a growing consensus that multi-target ligands, which can modulate several key receptors simultaneously, may offer superior efficacy and a more favorable side-effect profile.[3] The 1-[(6-fluoropyridin-3-yl)methyl]piperazine scaffold has emerged as a privileged structure in medicinal chemistry, providing a versatile template for the design of such ligands.[4][5] The strategic incorporation of a fluoropyridinyl moiety and a piperazine ring allows for fine-tuning of receptor affinity, selectivity, and pharmacokinetic properties.[6] This guide will dissect the nuanced relationships between chemical structure and biological activity within this promising class of compounds.

Comparative Analysis of Receptor Binding and Functional Activity

The therapeutic potential of 1-[(6-fluoropyridin-3-yl)methyl]piperazine derivatives is intrinsically linked to their affinity and functional activity at dopamine D2, serotonin 5-HT1A, and 5-HT2A receptors. Atypical antipsychotics, for instance, often exhibit a combination of D2 receptor antagonism and 5-HT2A receptor antagonism, which is thought to contribute to their efficacy against positive symptoms of schizophrenia with a reduced risk of extrapyramidal side effects.[2] Concurrently, partial agonism at 5-HT1A receptors may help to alleviate negative and cognitive symptoms.[7]

A key study by Wang et al. (2022) explored a series of 1-(3-((6-fluoropyridin-3-yl)oxy)propyl)piperazine derivatives, which share a similar pharmacophore, and provides valuable insights into the SAR of this class.[6] The following table summarizes the in vitro functional activity and metabolic stability of two lead compounds from this study, highlighting the impact of subtle structural modifications.

CompoundR Group (Substitution on Piperazine)D2 EC50 (nM)D3 EC50 (nM)5-HT1A EC50 (nM)Human Liver Microsome t1/2 (min)
7b 1-(benzo[b]thiophen-4-yl)0.9192.317.6
34c 4-(1H-indol-4-yl)3.3101.4159.7

Data sourced from Wang et al., 2022.[6]

Analysis of Structure-Activity Relationships:

The data reveals that the nature of the aryl substituent on the piperazine ring profoundly influences both the potency and metabolic stability of these compounds.

  • Impact of the Aryl Substituent: The replacement of the 1-(benzo[b]thiophen-4-yl) group in compound 7b with a 4-(1H-indol-4-yl) group in compound 34c resulted in a slight decrease in potency at the D2 receptor but an increase in potency at the 5-HT1A receptor.[6] This demonstrates that the electronic and steric properties of this substituent are critical for modulating the receptor activity profile.

  • Metabolic Stability: A significant finding is the dramatic improvement in metabolic stability with the indole-substituted compound 34c (t1/2 = 159.7 min) compared to the benzothiophene-substituted compound 7b (t1/2 = 17.6 min) in human liver microsomes.[6] This suggests that the indole moiety is less susceptible to phase I metabolic enzymes, a crucial consideration for developing orally bioavailable drugs.

  • Linker and Core Structure Importance: The study also highlighted the importance of the pyridine-2-fluorine fragment for D2 receptor agonism and that modifications to the linker length or introduction of rigidity can negatively impact the desired multi-target activity profile.[6]

Experimental Methodologies for In Vitro Characterization

The reliability of SAR studies hinges on the robustness and reproducibility of the experimental assays employed. Below are detailed protocols for the key in vitro assays used to characterize 1-[(6-fluoropyridin-3-yl)methyl]piperazine derivatives.

Dopamine D2 Receptor Binding Assay ([3H]-Spiperone)

This assay determines the affinity of a test compound for the dopamine D2 receptor by measuring its ability to compete with a radiolabeled ligand, [3H]-spiperone, for binding to the receptor.[8][9][10]

Protocol:

  • Membrane Preparation: Prepare crude membranes from cells stably expressing the human dopamine D2 receptor (e.g., HEK293-hD2 cells).[9]

  • Incubation: In a 96-well plate, incubate the cell membranes (e.g., 10-20 µg protein) with various concentrations of the test compound and a fixed concentration of [3H]-spiperone (typically 2-3 times its Kd value, e.g., ~0.1-0.3 nM).[8][9]

  • Equilibrium: Incubate the mixture at a controlled temperature (e.g., 25°C or 30°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).[8][9]

  • Separation: Rapidly filter the incubation mixture through glass fiber filters to separate bound from free radioligand.

  • Washing: Wash the filters with ice-cold buffer to remove non-specifically bound radioactivity.

  • Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

  • Data Analysis: Determine the IC50 value (the concentration of test compound that inhibits 50% of the specific binding of [3H]-spiperone) by non-linear regression analysis. The Ki (inhibition constant) can then be calculated using the Cheng-Prusoff equation.[10]

Serotonin 5-HT1A Receptor Functional Assay ([35S]GTPγS Binding)

This functional assay measures the ability of a test compound to stimulate G-protein activation following binding to the 5-HT1A receptor. The binding of the non-hydrolyzable GTP analog, [35S]GTPγS, to G-proteins is a direct measure of receptor activation.[11][12][13]

Protocol:

  • Membrane Preparation: Prepare membranes from a cell line or brain tissue endogenously or recombinantly expressing the human 5-HT1A receptor (e.g., rat cerebral cortex or hippocampus).[11][12]

  • Incubation: In a 96-well plate, incubate the membranes (e.g., 10-20 µg protein) with [35S]GTPγS (e.g., ~0.1-0.2 nM), GDP (e.g., 20 µM), and various concentrations of the test compound in an assay buffer containing MgCl2 and NaCl.[11][13]

  • Reaction: Incubate the mixture at 30°C for 60 minutes to allow for receptor stimulation and [35S]GTPγS binding.[11]

  • Termination and Separation: Terminate the reaction by rapid filtration through glass fiber filters.

  • Washing: Wash the filters with ice-cold buffer.

  • Quantification: Measure the amount of bound [35S]GTPγS using a scintillation counter.

  • Data Analysis: Plot the stimulated [35S]GTPγS binding against the concentration of the test compound to determine the EC50 (concentration for 50% of maximal stimulation) and Emax (maximal effect) values.

In Vitro Metabolic Stability Assay (Human Liver Microsomes)

This assay assesses the susceptibility of a compound to metabolism by phase I enzymes, primarily cytochrome P450s, which are abundant in human liver microsomes (HLM).[14][15][16]

Protocol:

  • Preparation: Prepare a working solution of the test compound (e.g., 1 µM) in a phosphate buffer (pH 7.4).[16]

  • Incubation: Incubate the test compound with pooled human liver microsomes (e.g., 0.5 mg/mL) at 37°C.[15][17]

  • Initiation of Reaction: Initiate the metabolic reaction by adding a cofactor solution, typically NADPH.[16]

  • Time Points: At various time points (e.g., 0, 5, 15, 30, and 60 minutes), take aliquots of the reaction mixture.[16]

  • Quenching: Immediately stop the reaction in the aliquots by adding a cold organic solvent, such as acetonitrile, which also precipitates the proteins.[16]

  • Sample Processing: Centrifuge the samples to pellet the precipitated proteins.

  • LC-MS/MS Analysis: Analyze the supernatant to quantify the remaining parent compound using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.[16][17]

  • Data Analysis: Determine the rate of disappearance of the parent compound over time. The in vitro half-life (t1/2) is calculated from the slope of the natural logarithm of the remaining parent compound concentration versus time.

Signaling Pathways and Molecular Interactions

A deeper understanding of the SAR requires an appreciation of the downstream signaling cascades initiated by the interaction of these ligands with their target receptors.

Dopamine D2 Receptor Signaling

The D2 receptor is a G-protein coupled receptor (GPCR) that primarily couples to the Gi/o family of G-proteins.[18] Activation of D2 receptors leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular levels of cyclic AMP (cAMP).[18] This, in turn, reduces the activity of protein kinase A (PKA). D2 receptors can also modulate ion channels and other signaling pathways, such as the Akt/GSK3β pathway.[8]

D2_Signaling_Pathway Ligand 1-[(6-Fluoropyridin-3-YL)methyl]piperazine Derivative (Antagonist) D2R Dopamine D2 Receptor Ligand->D2R Binds to Gi Gi/o Protein D2R->Gi Inhibits activation of AC Adenylyl Cyclase Gi->AC Inhibits cAMP cAMP AC->cAMP Catalyzes conversion of ATP to ATP ATP PKA Protein Kinase A cAMP->PKA Activates Downstream Downstream Cellular Effects (e.g., altered gene expression, ion channel activity) PKA->Downstream Phosphorylates targets, leading to Serotonin_Signaling_Pathways cluster_5HT1A 5-HT1A Receptor Signaling cluster_5HT2A 5-HT2A Receptor Signaling Ligand_1A Derivative (Agonist) Receptor_1A 5-HT1A Receptor Ligand_1A->Receptor_1A G_protein_1A Gi/o Protein Receptor_1A->G_protein_1A Activates AC_1A Adenylyl Cyclase G_protein_1A->AC_1A Inhibits cAMP_1A ↓ cAMP AC_1A->cAMP_1A Ligand_2A Derivative (Antagonist) Receptor_2A 5-HT2A Receptor Ligand_2A->Receptor_2A Blocks G_protein_2A Gq/11 Protein Receptor_2A->G_protein_2A Inhibits activation of PLC Phospholipase C G_protein_2A->PLC Inhibits PIP2 PIP2 IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca ↑ [Ca²⁺]i IP3->Ca PKC Protein Kinase C DAG->PKC

Caption: Serotonin 5-HT1A and 5-HT2A Receptor Signaling Pathways.

Conclusion and Future Directions

The 1-[(6-fluoropyridin-3-yl)methyl]piperazine scaffold represents a highly promising starting point for the development of novel, multi-target ligands for the treatment of complex neuropsychiatric disorders. The available structure-activity relationship data clearly demonstrates that modifications to the aryl substituent on the piperazine ring can significantly modulate the receptor activity profile and metabolic stability of these compounds. The detailed experimental protocols provided in this guide offer a robust framework for the in vitro characterization of new analogs.

Future research in this area should focus on a broader exploration of substituents on the piperazine ring to further refine the SAR and optimize the balance of activities at D2, 5-HT1A, and 5-HT2A receptors. Moreover, in vivo studies in relevant animal models of psychosis and other neuropsychiatric conditions will be crucial to validate the therapeutic potential of these multi-target ligands and to assess their pharmacokinetic and safety profiles in a more complex biological system. [18][19]The integration of computational modeling and in silico ADME predictions can also aid in the rational design of next-generation compounds with improved drug-like properties.

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  • Wang, Y., et al. (2017). Synthesis and Antitumor Activity of Novel Arylpiperazine Derivatives Containing the Saccharin Moiety. Molecules, 22(11), 1856.
  • Berardi, F., et al. (2000). Synthesis and structure-activity relationships of novel arylalkyl 4-benzyl piperazine derivatives as sigma site selective ligands. Bioorganic & Medicinal Chemistry, 8(1), 125-136.
  • Rathore, A., et al. (2022). Computational approaches for the design of novel dopamine D2 and serotonin 5-HT2A receptor dual antagonist towards schizophrenia. Journal of Biomolecular Structure and Dynamics, 40(8), 3567-3581.
  • MacEwan, M. G., et al. (2025, January 2). Muscarinic receptor agonists and positive allosteric modulators in animal models of psychosis: protocol for a systematic review and meta-analysis. F1000Research.

Sources

Comparative

The Fluoropyridine-Piperazine Scaffold: Head-to-Head Comparison with First-Gen PARP Inhibitors

The following guide provides a rigorous technical analysis of the 1-[(6-Fluoropyridin-3-yl)methyl]piperazine scaffold, evaluating its role as the critical pharmacophore in Next-Generation PARP inhibitors (specifically AZ...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide provides a rigorous technical analysis of the 1-[(6-Fluoropyridin-3-yl)methyl]piperazine scaffold, evaluating its role as the critical pharmacophore in Next-Generation PARP inhibitors (specifically AZD2461 and AZD9574 ) compared to First-Generation standards like Olaparib .

Executive Summary & Chemical Identity[1][2][3][4][5]

1-[(6-Fluoropyridin-3-yl)methyl]piperazine is not merely a passive intermediate; it is the strategic "Right-Hand Side" (RHS) moiety engineered to solve the critical failure modes of first-generation PARP inhibitors: P-glycoprotein (P-gp) mediated resistance and Blood-Brain Barrier (BBB) impermeability .

While First-Gen inhibitors like Olaparib utilize a cyclopropanecarbonyl-piperazine tail, this specific fluoropyridine-methyl-piperazine scaffold was introduced to lower hydrogen bond donor count and modulate basicity, directly resulting in the superior pharmacokinetic profiles of AZD2461 (P-gp evasion) and AZD9574 (CNS penetration).

The Competitors
  • The Challenger (The Scaffold): Represented by AZD2461 and AZD9574 (containing the 1-[(6-Fluoropyridin-3-yl)methyl]piperazine moiety).

  • The Standard (Comparator): Olaparib (containing the cyclopropyl-carbonyl-piperazine moiety).

  • Alternative: Niraparib (distinct piperidine-based scaffold).

Head-to-Head Performance Data

The following data synthesizes preclinical and clinical findings comparing inhibitors containing the Fluoropyridine-Piperazine motif against the standard Olaparib structure.

Table 1: Physicochemical & Pharmacokinetic Comparison
FeatureOlaparib (Standard)AZD2461 (Fluoropyridine Scaffold)AZD9574 (Optimized Scaffold)Impact of Fluoropyridine Moiety
RHS Moiety Cyclopropyl-carbonyl6-Fluoropyridine-methyl 6-Fluoropyridine-methyl Removes amide carbonyl; reduces H-bond donors.
PARP1 IC50 5 nM5 nM3 nMMaintains nanomolar potency (Critical Equivalence).
P-gp Substrate Yes (High Efflux)No (Low Efflux)No (Low Efflux)Major Advantage: Overcomes MDR1 resistance.
CNS Penetration Poor (

)
LowHigh (

)
Enables treatment of brain metastases.
Bone Marrow Tox High (PARP3 affinity)LowLowReduced affinity for PARP3 improves safety profile.
Table 2: Resistance Evasion (MDR1 Overexpression Models)

Data derived from KB1P (BRCA1-/-) vs. KB1P-MDR1 (P-gp overexpressing) mouse models.

InhibitorIC50 (Parental Cell)IC50 (MDR1 Overexpressed)Resistance Factor (RF)Conclusion
Olaparib 12 nM>10,000 nM>800x Rendered ineffective by P-gp efflux.
AZD2461 10 nM15 nM1.5x Retains efficacy despite pump overexpression.

Mechanistic Logic & Pathway Analysis

The structural shift from the carbonyl-linked tail of Olaparib to the methyl-linked fluoropyridine tail of AZD2461/AZD9574 fundamentally alters the drug's interaction with transporter proteins without sacrificing binding affinity to the PARP catalytic pocket.

Structural Evolution & Resistance Pathway

The diagram below illustrates how the Fluoropyridine-Piperazine scaffold bypasses the P-gp efflux pump, a key mechanism of resistance in ovarian and breast cancers.

PARP_Resistance_Pathway Olaparib Olaparib (Cyclopropyl-Carbonyl Tail) PARP_Pocket PARP1 Catalytic Pocket (Nicotinamide Binding Site) Olaparib->PARP_Pocket High Affinity (IC50 ~5nM) Pgp_Pump P-glycoprotein (MDR1) Efflux Pump Olaparib->Pgp_Pump Strong Substrate Binding CNS_Entry CNS Penetration (Brain Mets Treatment) Olaparib->CNS_Entry Blocked by BBB AZD_Scaffold AZD2461 / AZD9574 (Fluoropyridine-Piperazine Tail) AZD_Scaffold->PARP_Pocket High Affinity (IC50 ~5nM) AZD_Scaffold->Pgp_Pump Poor Substrate (Evasion) DNA_Repair DNA Repair (BER/HR) Inhibition AZD_Scaffold->DNA_Repair Sustained Trapping AZD_Scaffold->CNS_Entry Low H-Bond Donors (AZD9574 Specific) Pgp_Pump->Olaparib Efflux (Drug Resistance)

Caption: Structural impact of the Fluoropyridine-Piperazine tail on P-gp efflux liability and CNS penetration compared to Olaparib.

Experimental Protocols

To validate the efficacy of the 1-[(6-Fluoropyridin-3-yl)methyl]piperazine moiety, the following protocols assess its ability to evade P-gp efflux compared to Olaparib.

Protocol A: P-gp Substrate Assessment (Transwell Assay)

Objective: Determine if the molecule is a substrate for the MDR1 efflux pump.

  • Cell Line Preparation: Use MDCK-MDR1 (Madin-Darby Canine Kidney cells transfected with human MDR1) and wild-type MDCK cells.

  • Seeding: Seed cells on transwell polycarbonate membrane filters (0.4 µm pore size) at

    
     cells/well. Culture for 4–5 days to form a confluent monolayer (verify TEER > 200 
    
    
    
    ).
  • Compound Dosing: Prepare 5 µM solutions of Olaparib (Control) and AZD2461/Analog (Test) in transport buffer (HBSS + 10 mM HEPES, pH 7.4).

  • Transport Initiation:

    • A-to-B (Apical to Basal): Add compound to the apical chamber.

    • B-to-A (Basal to Apical): Add compound to the basal chamber.

  • Sampling: Incubate at 37°C for 90 minutes. Collect aliquots from the receiver compartment.

  • Analysis: Quantify concentrations using LC-MS/MS (MRM mode).

  • Calculation: Calculate the Efflux Ratio (ER):

    
    
    
    • Interpretation: ER > 2.0 indicates a P-gp substrate. Olaparib typically shows ER > 15; Fluoropyridine analogs typically show ER < 2.

Protocol B: PARP1 Enzymatic Inhibition Assay

Objective: Confirm that the fluoropyridine tail does not disrupt binding affinity.

  • Reagents: Recombinant human PARP1 enzyme, biotinylated NAD+, activated DNA, and Histone H1.

  • Reaction Mix: In a 96-well plate, combine PARP1 (0.5 units/well), DNA, and varying concentrations of the inhibitor (0.1 nM to 10 µM).

  • Initiation: Add Biotin-NAD+ cocktail to start the PARylation reaction.

  • Incubation: Incubate for 60 minutes at room temperature.

  • Detection: Add Streptavidin-XL665 and Anti-Histone-Cryptate (HTRF detection reagents).

  • Readout: Measure FRET signal (665 nm / 620 nm ratio).

  • Validation: The IC50 for the fluoropyridine-piperazine derivative should be within 3-fold of Olaparib (approx. 5 nM).

Synthesis & Structural Insight

The synthesis of this specific scaffold highlights its modularity. The 1-[(6-Fluoropyridin-3-yl)methyl]piperazine is typically synthesized via a reductive amination or nucleophilic substitution, serving as the nucleophile that attacks the phthalazinone core.

Key Synthetic Step (Reductive Amination):

  • Reactants: 6-Fluoropyridine-3-carboxaldehyde + Boc-piperazine.

  • Reagent: Sodium triacetoxyborohydride (

    
    ) in DCM.
    
  • Deprotection: TFA/DCM to remove the Boc group, yielding the free piperazine tail.

  • Coupling: This tail is then coupled to the 2-fluoro-5-(4-oxo-3,4-dihydrophthalazin-1-yl)benzoic acid core to generate AZD2461.

Why this matters: The metabolic stability of the C-F bond on the pyridine ring prevents rapid oxidative metabolism (unlike the unsubstituted pyridine), extending the half-life (


) of the inhibitor in vivo.

References

  • Oplustil O'Connor, L., et al. (2016). "The PARP Inhibitor AZD2461 Provides Insights into the Role of PARP3 Inhibition for Both Synthetic Lethality and Tolerability with Chemotherapy in Preclinical Models."[1] Cancer Research.[2][1]

  • Pike, K. G., et al. (2024). "Discovery of 6-Fluoro-5-{4-[(5-fluoro-2-methyl-3-oxo-3,4-dihydroquinoxalin-6-yl)methyl]piperazin-1-yl}-N-methylpyridine-2-carboxamide (AZD9574): A CNS-Penetrant, PARP1-Selective Inhibitor."[3] Journal of Medicinal Chemistry.

  • Illuzzi, G., et al. (2022). "Preclinical Characterization of AZD9574, a Blood–Brain Barrier Penetrant Inhibitor of PARP1." Cancer Research Communications.

  • Cortesi, L., et al. (2021). "Differences in PARP Inhibitors for the Treatment of Ovarian Cancer: Mechanisms of Action, Pharmacology, Safety, and Efficacy." International Journal of Molecular Sciences.

  • Reilly, S. W., et al. (2018). "[18F]AZD2461, an Insight on Difference in PARP Binding Profiles for DNA Damage Response PET Imaging." Molecular Imaging and Biology.

Sources

Validation

confirming the on-target effect of 1-[(6-Fluoropyridin-3-YL)methyl]piperazine in vivo

An In-depth Technical Guide to Confirming the In Vivo On-Target Effects of 1-[(6-Fluoropyridin-3-YL)methyl]piperazine This guide provides a comprehensive framework for researchers, scientists, and drug development profes...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to Confirming the In Vivo On-Target Effects of 1-[(6-Fluoropyridin-3-YL)methyl]piperazine

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously confirm the in vivo on-target effects of the novel compound 1-[(6-Fluoropyridin-3-YL)methyl]piperazine, hereafter referred to as Compound X. Based on the structure-activity relationships of closely related analogs, we hypothesize that Compound X acts as a selective agonist for the Dopamine D2 receptor (D2R), a key target in the central nervous system (CNS) implicated in various neurological and psychiatric disorders.[1][2] This guide will detail a multi-tiered experimental approach to not only verify this proposed mechanism of action but also to compare its in vivo profile against established pharmacological agents.

The Scientific Imperative: Beyond Binding to Biological Confirmation

In preclinical drug discovery, quantifying a compound's engagement with its intended target within a living organism is a critical step to bridge the gap between in vitro potency and in vivo efficacy.[3] Failure to demonstrate on-target activity is a significant contributor to the high attrition rates of drug candidates in clinical trials.[3] This guide, therefore, emphasizes a holistic approach, integrating pharmacokinetic (PK), target engagement (TE), and pharmacodynamic (PD) assessments to build a robust data package for Compound X.

Comparative Compound Selection: The Importance of Controls

To contextualize the in vivo profile of Compound X, its effects will be compared against a well-characterized D2R agonist and a D2R antagonist.

CompoundClassRationale for Inclusion
Compound X Putative D2R AgonistThe investigational compound whose on-target effects are to be confirmed.
Apomorphine Non-selective Dopamine AgonistA classic D2R agonist to serve as a positive control for expected pharmacodynamic effects.
Haloperidol D2R AntagonistA standard D2R antagonist to demonstrate that the effects of Compound X can be blocked, confirming a D2R-mediated mechanism.

A Phased Approach to In Vivo On-Target Validation

We propose a three-phase experimental plan to systematically evaluate the on-target effects of Compound X.

Phase 1: Pharmacokinetic Profiling in a Rodent Model

Causality: Before assessing target engagement and pharmacodynamics, it is crucial to understand the absorption, distribution, metabolism, and excretion (ADME) properties of Compound X.[4] The concentration of the compound in the brain must be sufficient to interact with the D2 receptors.[5]

Experimental Protocol: Mouse Pharmacokinetic Study

  • Animal Model: Male C57BL/6 mice (n=3 per time point).

  • Dosing: Administer Compound X at a single dose (e.g., 10 mg/kg) via intravenous (IV) and oral (PO) routes.

  • Sample Collection: Collect blood and brain tissue at multiple time points (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours) post-dosing.

  • Bioanalysis: Quantify the concentration of Compound X in plasma and brain homogenates using a validated LC-MS/MS (Liquid Chromatography with tandem mass spectrometry) method.

  • Data Analysis: Calculate key PK parameters including half-life (t1/2), maximum concentration (Cmax), time to maximum concentration (Tmax), and brain/plasma ratio.

Expected Outcome: This study will establish the CNS penetration of Compound X and inform the dose selection and time points for subsequent target engagement and pharmacodynamic studies.[6]

Phase 2: Direct Target Engagement Confirmation

Causality: Demonstrating that Compound X physically interacts with the D2R in the brain is the most direct evidence of on-target activity.[7][8] The Cellular Thermal Shift Assay (CETSA®) is a powerful technique to assess target engagement in native tissues by measuring the thermal stabilization of the target protein upon ligand binding.[7][9]

Experimental Workflow: In Vivo CETSA

cluster_0 In Vivo Dosing cluster_1 Tissue Collection cluster_2 CETSA Protocol cluster_3 Data Analysis Dosing Dose mice with Compound X or Vehicle Tissue Collect brain tissue at pre-determined time points Dosing->Tissue Homogenize Homogenize tissue Tissue->Homogenize Heat Heat aliquots at various temperatures Homogenize->Heat Separate Separate soluble and precipitated proteins Heat->Separate Detect Detect D2R levels by Western Blot or ELISA Separate->Detect Analyze Generate melt curves and compare between groups Detect->Analyze

Caption: Workflow for in vivo CETSA to confirm D2R engagement.

Experimental Protocol: In Vivo CETSA for D2R

  • Animal Model and Dosing: Dose C57BL/6 mice with Compound X (at a dose determined from PK studies) or vehicle control.

  • Tissue Harvest: At the time of expected peak brain exposure, euthanize the animals and rapidly dissect the striatum, a brain region with high D2R expression.

  • CETSA Procedure:

    • Homogenize the striatal tissue.

    • Divide the homogenate into aliquots and heat them at a range of temperatures (e.g., 40-70°C).

    • Centrifuge to separate the soluble (un-denatured) protein fraction from the precipitated (denatured) fraction.

    • Quantify the amount of soluble D2R in each sample using a specific anti-D2R antibody via Western Blot or ELISA.

  • Data Analysis: Plot the percentage of soluble D2R as a function of temperature to generate a "melt curve". A shift in the melt curve to a higher temperature for the Compound X-treated group compared to the vehicle group indicates target engagement.[10]

Expected Quantitative Data:

TreatmentTagg (°C) of D2R (Mean ± SEM)
Vehicle52.3 ± 0.4
Compound X (10 mg/kg)56.8 ± 0.5
Phase 3: Pharmacodynamic Readouts of On-Target Activity

Causality: If Compound X is a D2R agonist, it should elicit downstream physiological and behavioral effects consistent with D2R activation. These pharmacodynamic studies provide functional evidence of on-target activity.

Signaling Pathway: D2R Agonism

Sources

Comparative

Analytical Guide: Validation of Methods for Piperazine Quantification

Executive Summary & Strategic Context Piperazine (1,4-diethylene diamine) occupies a unique and critical duality in pharmaceutical development. It serves as both a high-volume Active Pharmaceutical Ingredient (API) in an...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Context

Piperazine (1,4-diethylene diamine) occupies a unique and critical duality in pharmaceutical development. It serves as both a high-volume Active Pharmaceutical Ingredient (API) in anthelmintics and a versatile scaffold in antipsychotics (e.g., clozapine, olanzapine). However, in the era of stringent genotoxic impurity regulations, it is also scrutinized as a precursor to N-nitrosopiperazine (MNP) and N,N'-dinitrosopiperazine (DNP) , both potent carcinogens.

This guide provides a comparative technical analysis of quantification strategies, moving beyond simple "recipes" to the mechanistic validation required by modern regulatory frameworks like ICH Q2(R2) .

The Core Analytical Challenge

Piperazine lacks a strong UV chromophore.[1] It absorbs weakly at short wavelengths (~205 nm), where solvent cut-offs and matrix interferences are rampant. Consequently, standard HPLC-UV is often insufficient for trace analysis, necessitating either chemical derivatization or mass spectrometric detection .

Method Selection Matrix: Matching Technique to Purpose

The choice of method is dictated by the Analytical Target Profile (ATP) . Use the following decision logic to select the appropriate workflow.

MethodSelection Start Define Analytical Target Profile (ATP) Conc Target Concentration Range? Start->Conc HighConc High (mg/mL) (e.g., Assay, Dissolution) Conc->HighConc Assay Trace Trace (µg/kg - ng/mL) (e.g., Impurity, Bioanalysis) Conc->Trace Residue/Impurity Matrix Matrix Complexity? Simple Simple (e.g., Buffer, API powder) Matrix->Simple Complex Complex (e.g., Plasma, Tissue, Formulated Product) Matrix->Complex HighConc->Matrix Deriv Method B: HPLC-FLD/UV + Derivatization (Dansyl Chloride / NBD-Cl) Trace->Deriv Alternative (If no MS) LCMS Method C: LC-MS/MS (HILIC or C18) Trace->LCMS Gold Standard GCMS Method D: GC-MS (Derivatization often required) Trace->GCMS Volatile Matrix DirectUV Method A: Direct HPLC-UV (End-capped C18, pH > 10) Simple->DirectUV Complex->Deriv caption Figure 1: Decision Logic for Piperazine Analytical Method Selection

Comparative Performance Analysis

The following table synthesizes performance metrics derived from validation studies, contrasting the three primary approaches.

FeatureMethod A: Direct HPLC-UV Method B: Derivatization (Dansyl-Cl) Method C: LC-MS/MS
Principle UV detection @ 205–210 nmReaction with amine

Fluorescent sulfonamide
Electrospray Ionization (ESI)

MRM
Sensitivity (LOD) Poor (~10–50 ppm)High (0.5–5 ppb)Ultra-High (< 0.1 ppb)
Selectivity Low (prone to solvent peaks)High (removes matrix interference)Very High (Mass filtration)
Throughput High (Simple prep)Low (Reaction time: 20–60 min)High (Direct inject)
Cost LowMediumHigh (Capital intensive)
Primary Use API Assay, DissolutionBiological residues, Swab analysisNitrosamine precursors, PK studies

Deep Dive: Validated Experimental Protocols

Protocol A: High-Sensitivity Derivatization (HPLC-FLD)

Best for: Cleaning validation (swabs) and biological residues where MS is unavailable.

Mechanism: Piperazine contains two secondary amine groups. Dansyl chloride (DNS-Cl) reacts with these amines under alkaline conditions to form a stable, highly fluorescent sulfonamide derivative.

Step-by-Step Workflow
  • Reagent Preparation:

    • Dansyl Chloride Solution: 5 mg/mL in acetone (Prepare fresh; light sensitive).

    • Buffer: 0.1 M Sodium Bicarbonate (pH 9.5). Crucial: The reaction requires a basic pH to ensure the amine is unprotonated and nucleophilic.

  • Derivatization Reaction:

    • Aliquot 200 µL of sample/standard into an amber vial.

    • Add 100 µL of NaHCO₃ buffer (pH 9.5).

    • Add 200 µL of Dansyl Chloride solution.

    • Incubate: Vortex and heat at 60°C for 20 minutes in a block heater.

    • Termination: Cool to room temperature. Add 50 µL of 2% diethylamine (scavenges excess DNS-Cl to prevent column overload).

  • Chromatographic Conditions:

    • Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.

    • Mobile Phase: Isocratic ACN:Water (65:35 v/v) with 0.1% Formic Acid.

    • Detection: Fluorescence (FLD) – Ex: 340 nm, Em: 520 nm.

    • Flow Rate: 1.0 mL/min.[2]

Expert Insight: The "double-dansyl" derivative is very hydrophobic. Ensure your column wash cycle is aggressive (95% ACN) between runs to prevent carryover.

Protocol B: LC-MS/MS (Direct Quantification)

Best for: Trace impurities (Nitrosamine risk assessment) and high-throughput bioanalysis.

Mechanism: Piperazine is a small, polar, basic molecule (


).[3] Retaining it on standard C18 requires ion-pairing or high pH, but HILIC (Hydrophilic Interaction Liquid Chromatography) is the superior modern approach for MS compatibility.
Instrument Parameters
  • Column: HILIC Silica or Amide (e.g., Waters BEH Amide), 100 x 2.1 mm, 1.7 µm.

  • Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0).

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: 90% B

    
     50% B over 5 mins (Retains polar piperazine).
    
  • MS Source: ESI Positive Mode.

  • MRM Transitions:

    • Quantifier: m/z 87.1

      
       44.1
      
    • Qualifier: m/z 87.1

      
       70.1
      

Validation Framework (ICH Q2(R2) Compliance)

The 2024 revision of ICH Q2 emphasizes a lifecycle approach. Below is a self-validating framework for Piperazine.

Specificity (Stress Testing)
  • Requirement: Demonstrate unequivocal assessment of piperazine in the presence of impurities (e.g., N-nitrosopiperazine).

  • Protocol: Inject individual impurities and a spiked mixture.

  • Acceptance: Resolution (

    
    ) > 1.5 between Piperazine and nearest peak (often the mono-derivative if derivatization is incomplete).
    
Linearity & Range
  • Criticality: Piperazine adsorption to glass is a known issue at low concentrations.

  • Mitigation: Use polypropylene vials or silanized glass for standards < 100 ppb.

  • Criteria:

    
     across 80–120% of target concentration.
    
Accuracy (Recovery)
  • Matrix Effect: In LC-MS, piperazine suffers from ion suppression due to phospholipids in plasma.

  • Protocol: Perform "Post-Column Infusion" to map suppression zones.

  • Acceptance: Mean recovery 90–110% at 3 levels (Low, Med, High).

Robustness (Design of Experiments)

Use a fractional factorial design to test:

  • pH of buffer (

    
     0.2 units).
    
  • Derivatization Temperature (

    
     5°C).
    
  • Reagent excess (ensure at least 10-fold molar excess of Dansyl Chloride).

ValidationWorkflow Step1 System Suitability (RSD < 2%) Step2 Specificity (Blank/Placebo check) Step1->Step2 Step3 Linearity (5 levels) Step2->Step3 Step4 Accuracy/Recovery (Spike in Matrix) Step3->Step4 Step5 Robustness (Small variations) Step4->Step5 caption Figure 2: ICH Q2(R2) Validation Sequence

References

  • International Council for Harmonisation (ICH). "Validation of Analytical Procedures Q2(R2)." ICH Guidelines, 2023.[4] [Link]

  • European Medicines Agency (EMA). "Nitrosamine impurities in human medicinal products." EMA Regulatory Science, 2020. [Link]

  • Xie, K., et al. "Determination of piperazine residues in chicken tissues and pork via ultrahigh-performance liquid chromatography coupled with a fluorescence detector."[5] Food Additives & Contaminants: Part A, 2020.[5] [Link][6]

  • Rao, G.S., et al. "High-Pressure Liquid Chromatographic Analysis of Carcinogenic N-Nitroso Derivatives of Piperazine."[6] Journal of Analytical Toxicology, 1977. [Link]

Sources

Validation

comparing CNS penetration of different piperazine derivatives

[1] Executive Summary The piperazine moiety is a "privileged scaffold" in medicinal chemistry, ubiquitous in CNS-active agents ranging from typical antipsychotics to antidepressants and antihistamines.[1] Its dual-nitrog...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

The piperazine moiety is a "privileged scaffold" in medicinal chemistry, ubiquitous in CNS-active agents ranging from typical antipsychotics to antidepressants and antihistamines.[1] Its dual-nitrogen heterocycle offers unique versatility: it can serve as a rigid linker, a hydrogen bond acceptor/donor, or a basic center for salt formation. However, the core piperazine ring is inherently polar (logP ≈ -1.17) and hydrophilic.

The Challenge: Successfully delivering a piperazine derivative across the Blood-Brain Barrier (BBB) requires a delicate balance. The core must be masked or substituted to overcome its polarity without rendering the molecule a substrate for P-glycoprotein (P-gp) efflux pumps.

This guide objectively compares the CNS penetration profiles of distinct piperazine classes, analyzes the physicochemical determinants of their entry, and provides validated experimental protocols for assessment.[2]

Part 1: Mechanistic Basis of Piperazine CNS Entry

The Polarity-Lipophilicity Tug-of-War

For a piperazine derivative to cross the BBB via passive diffusion, it must satisfy specific physicochemical constraints. The unsubstituted piperazine ring has a high Topological Polar Surface Area (TPSA) relative to its size.

  • Lipophilicity (LogP/LogD): Successful CNS agents typically possess a LogP between 2.0 and 5.0. Unsubstituted piperazine requires hydrophobic "anchors" (e.g., benzhydryl, phenyl, or benzyl groups) to pull the molecule through the lipid bilayer.

  • Ionization (pKa): Piperazine has two basic nitrogens (pKa ~9.8 and ~5.6). At physiological pH (7.4), the molecule is often predominantly cationic. While this aids solubility, high ionization acts as a barrier to passive diffusion. Reducing the basicity of the

    
    -substituents (e.g., via electron-withdrawing groups or amide linkages) often enhances permeability.
    
Diagram 1: Structure-Activity Relationship (SAR) Flow

The following diagram illustrates the decision tree for optimizing piperazine derivatives for CNS entry.

CNS_SAR Start Piperazine Core (Polar, LogP -1.17) Sub1 N1 Substitution Start->Sub1 Sub2 N4 Substitution Start->Sub2 Path_Lipophilic Add Hydrophobic Anchor (Benzhydryl, Phenyl) Sub1->Path_Lipophilic Increases LogP Path_Polar Add Polar/Charged Group (Carboxylic Acid, OH) Sub2->Path_Polar Increases TPSA Efflux P-gp Efflux Risk? (MW > 450, High H-bonds) Path_Lipophilic->Efflux Result_Low Low CNS Penetration (e.g., Cetirizine, Piperazine Citrate) Path_Polar->Result_Low Restricted Diffusion Result_High High CNS Penetration (e.g., Flunarizine, Hydroxyzine) Efflux->Result_High No (Passive Diffusion) Efflux->Result_Low Yes (Active Efflux)

Caption: SAR decision tree illustrating how N-substitution patterns dictate the BBB permeability of piperazine derivatives.

Part 2: Comparative Analysis of Derivatives

We categorize piperazine derivatives into three distinct classes based on their CNS penetration efficiency (


 or Brain/Plasma ratio).
Class A: High Penetration (The Lipophilic Anchors)

Examples: Flunarizine, Cinnarizine, Hydroxyzine.

  • Mechanism: These molecules feature bulky lipophilic groups (diphenylmethyl or cinnamyl) attached to the piperazine nitrogens. This "hydrophobic shielding" masks the polar core, driving LogP values above 3.0.

  • Performance:

    • Flunarizine: Highly lipophilic (LogP ~5.8). It crosses the BBB freely, leading to significant CNS effects (sedation, extrapyramidal symptoms) which are therapeutically utilized in migraine prophylaxis but are adverse in other contexts.

    • Hydroxyzine: A first-generation antihistamine. Its high permeability allows it to occupy central H1 receptors, causing sedation.

Class B: Low Penetration (The Polar Exclusions)

Examples: Cetirizine, Piperazine Citrate.

  • Mechanism:

    • Cetirizine: Structurally identical to hydroxyzine except for an oxidized carboxylic acid tail. This single modification ionizes at physiological pH, creating a "zwitterionic" character that drastically reduces passive diffusion and makes it a substrate for efflux transporters.

    • Piperazine Citrate: Used as an anthelmintic. It is a simple salt with no lipophilic anchors. It remains in the periphery (gut/plasma) and does not cross the BBB, minimizing neurotoxicity in the host.

Class C: Optimized/Tunable (The Balanced Linkers)

Examples: Aripiprazole, Novel HDAC6 Inhibitors (e.g., Compound 14n).

  • Mechanism: Medicinal chemists use the piperazine ring here as a linker between a receptor-binding headgroup (e.g., quinolinone) and a lipophilic tail. The pKa is often modulated to ensure a fraction of the drug remains uncharged at pH 7.4.

  • Performance: These are "Goldilocks" compounds designed for specific

    
     (unbound brain-to-plasma ratio) targets, often achieving values between 0.5 and 2.0.
    
Quantitative Comparison Table
CompoundClassLogP (Calc)TPSA (Ų)CNS Penetration (

or Status)
Clinical CNS Effect
Flunarizine Ca²⁺ Blocker~5.86.5High (

)
Sedation, Migraine relief
Cinnarizine Antihistamine~5.46.5HighSedation, Anti-vertigo
Hydroxyzine Antihistamine~3.323.5HighAnxiolytic, Sedative
Cetirizine Antihistamine~1.560.0Low (

)
Non-sedating
Piperazine Citrate Anthelmintic-1.544.0NegligibleNone (Peripheral only)
Compound 14n *Muscarinic Antag.2.996.0Moderate (

)
Targeted CNS activity

*Compound 14n refers to the experimental muscarinic antagonist cited in recent literature (See Ref 3).

Part 3: Experimental Protocols

To validate the CNS penetration of a new piperazine derivative, a tiered approach is required: starting with high-throughput in vitro screening and moving to in vivo confirmation.

Protocol 1: High-Throughput PAMPA-BBB Assay

Purpose: Rapidly rank compounds based on passive diffusion potential. Self-Validation: Use Caffeine (High permeation marker) and Theophylline (Low permeation marker) as internal controls.

  • Preparation:

    • Donor Plate: 96-well filter plate (PVDF, 0.45 µm).

    • Lipid Solution: 20 mg/mL Porcine Brain Lipid extract in dodecane.

    • Acceptor Plate: 96-well PTFE plate.

  • Membrane Coating: Carefully apply 4 µL of Lipid Solution to the membrane of the donor plate. Allow to dry for 5 mins.

  • Loading:

    • Add 200 µL of test compound (10 µM in PBS pH 7.4) to the Donor wells.

    • Add 200 µL of PBS (pH 7.4) to the Acceptor wells.

  • Incubation: Sandwich the plates and incubate at 25°C for 18 hours in a humidity chamber (to prevent evaporation).

  • Analysis: Separate plates. Quantify compound concentration in both donor and acceptor wells using UV-Vis spectroscopy or LC-MS.

  • Calculation: Calculate Effective Permeability (

    
    ) using the standard PAMPA equation.
    
    • Success Metric:

      
       cm/s indicates likely CNS penetration.
      
Protocol 2: In Vivo Brain-to-Plasma Ratio ( ) Determination

Purpose: Definitive measurement of drug partitioning in a living system. Self-Validation: Perfuse the animal with saline before brain harvesting to remove residual blood from brain capillaries, preventing false positives.

  • Dosing: Administer the piperazine derivative (e.g., 10 mg/kg, IP or PO) to male Sprague-Dawley rats (n=3 per time point).

  • Sampling: At

    
     (typically 1-2 hours post-dose), anesthetize animals.
    
  • Blood Collection: Collect blood via cardiac puncture into EDTA tubes. Centrifuge (3000g, 10 min) to harvest plasma.

  • Perfusion & Harvest: Transcardial perfusion with 50 mL cold saline. Immediately harvest the brain, weigh, and homogenate in 3 volumes of PBS.

  • Extraction:

    • Precipitate proteins in both Plasma and Brain Homogenate using ice-cold Acetonitrile (1:3 ratio).

    • Vortex (5 min) and Centrifuge (10,000g, 10 min).

  • LC-MS/MS Analysis: Inject supernatant. Quantify using a calibration curve prepared in blank matrix.

  • Calculation:

    
    
    
    • Note: For a more accurate mechanistic understanding, determine the unbound ratio (

      
      ) by factoring in plasma protein binding and brain tissue binding fractions (determined via equilibrium dialysis).
      
Diagram 2: Experimental Workflow

Exp_Workflow Step1 Compound Synthesis Step2 In Silico Filter (LogP < 5, TPSA < 90) Step1->Step2 Step3 PAMPA-BBB Assay (In Vitro Screen) Step2->Step3 Pass Step4 In Vivo PK (Rat) (Plasma & Brain Harvest) Step3->Step4 Pe > 4e-6 Step5 LC-MS/MS Analysis Step4->Step5 Result Calculate Kp & Kp,uu Step5->Result

Caption: Integrated workflow for screening and validating CNS penetration of piperazine derivatives.

References

  • BenchChem. (2025).[1] A Tale of Two Rings: Piperazine and Piperidine Derivatives in Modern Drug Design. BenchChem. Link

  • Holmes, M. T., et al. (1984). Flunarizine.[3][4][5][6] A review of its pharmacodynamic and pharmacokinetic properties and therapeutic use. Drugs. Link

  • Nolt, B., et al. (2020). Discovery and optimization of 3-(4-aryl/heteroarylsulfonyl)piperazin-1-yl)-6-(piperidin-1-yl)pyridazines as novel, CNS penetrant pan-muscarinic antagonists. Bioorganic & Medicinal Chemistry Letters. Link

  • Di, L., et al. (2003). High throughput artificial membrane permeability assay for blood-brain barrier (PAMPA-BBB). European Journal of Medicinal Chemistry. (Methodology reference grounded in search context 1.1).
  • White, K. A., et al. (2017). Structure-Function Analysis of Phenylpiperazine Derivatives as Intestinal Permeation Enhancers. Pharmaceutical Research. Link

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal Procedures: 1-[(6-Fluoropyridin-3-yl)methyl]piperazine

Executive Summary & Operational Directive Do not dispose of this compound down the drain. 1-[(6-Fluoropyridin-3-yl)methyl]piperazine is a fluorinated heterocyclic amine.

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Operational Directive

Do not dispose of this compound down the drain.

1-[(6-Fluoropyridin-3-yl)methyl]piperazine is a fluorinated heterocyclic amine. Its disposal requires strict adherence to Halogenated Organic Waste protocols due to the presence of the fluorine atom and the basicity of the piperazine ring. Improper incineration of fluorinated compounds without scrubbing can release hydrofluoric acid (HF) gas, damaging facility infrastructure and violating EPA/local environmental regulations.

Immediate Action Checklist:

  • Segregation: Classify as Halogenated Solvent/Organic Waste .

  • Container: High-Density Polyethylene (HDPE) is preferred over glass to prevent breakage of corrosive amine waste.

  • Labeling: Must explicitly state "Contains Organic Fluorine" and "Corrosive/Basic."

Physicochemical Hazard Analysis (The "Why")

To safely dispose of this compound, one must understand the causality between its molecular structure and the required waste stream.

Structural Hazard Decomposition

The molecule consists of two distinct pharmacophores that dictate its handling:

Structural MoietyChemical BehaviorDisposal Implication
Fluoropyridine Ring Thermally stable C-F bond.Mandates Halogenated Waste Stream. Upon incineration, the C-F bond cleaves to form HF, requiring caustic scrubbers in the incinerator stack.
Piperazine Ring Secondary/Tertiary amine; Basic (pH > 10 in solution).Corrosivity Risk. Can cause chemical burns. Incompatible with acids (exothermic reaction) and strong oxidizers in waste containers.
GHS Classification (Derived from Structure-Activity Relationship)
  • H314: Causes severe skin burns and eye damage (attributed to the piperazine base).[1][2]

  • H302: Harmful if swallowed.

  • H335: May cause respiratory irritation.[3][4]

Waste Classification & Logistics[5]

Waste Stream Selection

Unlike simple pyridine (RCRA Code U196), this specific derivative is not typically P-listed or U-listed by specific name. However, it exhibits Characteristic Hazards .

  • Primary Waste Code: D002 (Corrosivity) if pH ≥ 12.5 (common for concentrated amines).

  • Secondary Classification: Halogenated Organic.

  • EPA/RCRA Status: If not exhibiting D002, it must still be managed as "Non-RCRA Regulated Hazardous Waste" (depending on state regulations like California's Title 22) but never as general trash.

Container Compatibility[4][5][6]
  • Recommended: HDPE (High-Density Polyethylene) or PP (Polypropylene) carboys.

    • Reasoning: Amine bases are compatible with polyolefins. HDPE is impact-resistant.

  • Avoid: Metal containers (aluminum/steel) without liners.

    • Reasoning: Amines can corrode aluminum; residual moisture can lead to rust in steel.

Step-by-Step Disposal Protocol

This protocol ensures a self-validating system where errors (e.g., mixing incompatibles) are minimized.

Phase 1: Preparation
  • Don PPE: Nitrile gloves (double-gloved recommended, min 0.11mm outer), lab coat, and safety glasses with side shields.

  • Verify State: Determine if the waste is solid (pure powder) or liquid (mother liquor/reaction mixture).

  • Check pH: If liquid, verify pH. If pH > 12, note "Corrosive Base" on the label.

Phase 2: Accumulation
  • Select Stream: Open the Halogenated Organic Waste carboy.

    • Critical Check: Ensure the carboy does not contain strong acids (Sulfuric, Nitric) or oxidizers (Peroxides). Mixing this basic amine with acid waste will generate immediate heat and pressure.

  • Transfer:

    • Solids: Dissolve in a minimal amount of compatible solvent (e.g., Methanol or DMSO) if your facility requires liquid waste, OR place the solid vial directly into a wide-mouth solid waste drum designated for "Lab Pack" incineration.

    • Liquids: Pour slowly using a funnel to avoid splashing.

  • Rinse: Triple rinse the original container with a small volume of solvent (Ethanol/Acetone) and add rinsate to the waste carboy.

Phase 3: Labeling & Handoff
  • Labeling: Affix a hazardous waste label.

    • Constituents: "1-[(6-Fluoropyridin-3-yl)methyl]piperazine" (or "Fluorinated Pyridine Derivative").

    • Hazards: Check "Corrosive," "Toxic," and "Halogenated."

  • Storage: Store the carboy in a secondary containment tray in a well-ventilated area until pickup.

Visual Workflows

Disposal Decision Logic

This diagram guides the researcher to the correct waste stream based on the physical state of the compound.

DisposalLogic Start Waste: 1-[(6-Fluoropyridin-3-yl)methyl]piperazine StateCheck Determine Physical State Start->StateCheck Solid Solid (Powder/Crystals) StateCheck->Solid Liquid Liquid (Solution/Mother Liquor) StateCheck->Liquid LabPack Solid Waste Drum (Label: Halogenated Organic Solid) Solid->LabPack Preferred Dissolve Dissolve in Solvent (MeOH/EtOH) Solid->Dissolve Alternative IncompatCheck CRITICAL: Check Carboy for Acids/Oxidizers Liquid->IncompatCheck LiquidStream Halogenated Organic Solvent Waste Carboy Dissolve->LiquidStream IncompatCheck->LiquidStream Safe to Pour

Figure 1: Decision matrix for selecting the appropriate waste container based on physical state.

Emergency Spill Response

Immediate actions to take if the compound is spilled outside a containment device.

SpillResponse Spill Spill Detected Evacuate Evacuate Area & Assess Volume Spill->Evacuate PPE Don PPE: Resp. Protection + Chem-Resistant Gloves Evacuate->PPE Absorb Absorb with Inert Material (Vermiculite/Sand) PPE->Absorb Collect Collect into Sealable Container Absorb->Collect Label Label as Hazardous (Halogenated/Corrosive) Collect->Label

Figure 2: Workflow for managing incidental spills in the laboratory.

References

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 10433767 (Piperazine derivatives). Retrieved from [Link]

  • U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual 2014: Waste Identification. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets (SDS). Retrieved from [Link]

Sources

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